4-Fluoro-2-nitrobenzoic acid

• CAS: 394-01-4

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of 4-Fluoro-2-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Fluoro-2-nitrobenzoic acid is a valuable building block in organic synthesis, particularly in the development of pharmaceutical compounds and other specialty chemicals. Its utility is intrinsically linked to its specific physical and chemical properties. This technical guide provides an in-depth overview of the core physical properties of 4-Fluoro-2-nitrobenzoic acid, complete with experimental protocols and logical workflows to aid researchers in its handling, characterization, and application.

Core Physical and Chemical Properties

The fundamental identifiers and properties of 4-Fluoro-2-nitrobenzoic acid are summarized below. These values are critical for its identification and for predicting its behavior in various chemical and physical processes.

Property	Value	Reference
Molecular Formula	C₇H₄FNO₄	[1]
Molecular Weight	185.11 g/mol
CAS Number	394-01-4
Appearance	White to light yellow crystalline powder
Melting Point	140-145 °C
Boiling Point	343.8 °C at 760 mmHg
Density	1.568 g/cm³	[1]
Flash Point	161.7 °C	[1]
Refractive Index	1.588	[1]
pKa (Predicted)	2.14 ± 0.25	[2]

Solubility Profile

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key physical properties of organic compounds like 4-Fluoro-2-nitrobenzoic acid.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology:

• A small amount of the finely powdered dry sample is packed into a capillary tube, sealed at one end.[3]

• The capillary tube is placed in a melting point apparatus, which heats the sample at a controlled rate.[4]

• The sample is heated rapidly to a temperature just below the expected melting point, and then the heating rate is slowed to 1-2 °C per minute.[4]

• The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range.

• The temperature at which the last crystal melts is recorded as the end of the melting range.[4]

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure surrounding the liquid and the liquid changes into a vapor.

Methodology (Capillary Method):

• A small amount of the liquid is placed in a small test tube or fusion tube.

• A capillary tube, sealed at one end, is inverted and placed into the liquid.[5][6]

• The apparatus is heated, and as the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.[7]

• The heat source is then removed, and the liquid is allowed to cool.

• The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[7]

Solubility Determination

Solubility tests are fundamental in characterizing an organic compound and can provide initial indications of the functional groups present.

Methodology:

• To a small test tube, add approximately 25 mg of the solid compound.

• Add 0.75 mL of the desired solvent (e.g., water, 5% NaOH, 5% HCl, ethanol) in portions, shaking vigorously after each addition.[8]

• Observe whether the solid dissolves completely. If it does, the compound is considered soluble in that solvent.[9]

• For water-insoluble compounds, solubility in acidic or basic solutions can indicate the presence of basic or acidic functional groups, respectively.[10]

pKa Determination

The pKa is a measure of the strength of an acid in solution. For a carboxylic acid, it is the pH at which the acid is 50% dissociated.

Methodology (Potentiometric Titration):

• A precise amount of the carboxylic acid is dissolved in a suitable solvent, typically water or a water-alcohol mixture.

• A calibrated pH electrode is immersed in the solution.[11]

• A standardized solution of a strong base (e.g., NaOH) is added in small, measured increments.[12]

• The pH of the solution is recorded after each addition of the base.

• A titration curve is generated by plotting the pH versus the volume of base added.

• The equivalence point is the point of inflection on the curve. The volume of base at the half-equivalence point is determined, and the pH at this point is equal to the pKa of the acid.[13]

Logical and Experimental Workflows

The following diagrams illustrate logical workflows relevant to the study and application of 4-Fluoro-2-nitrobenzoic acid.

Caption: A workflow for the synthesis of 4-Fluoro-2-nitrobenzoic acid.

Caption: A logical workflow for the qualitative analysis of an organic acid.

References

• 1. Reliable Chemical Trading Partner, Professional 4-FLUORO-2-NITROBENZOIC ACID Supply [methylbenzoate-benzoicacid.com]
• 2. chembk.com [chembk.com]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
• 5. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 6. byjus.com [byjus.com]
• 7. Video: Boiling Points - Concept [jove.com]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. chem.ws [chem.ws]
• 10. www1.udel.edu [www1.udel.edu]
• 11. creative-bioarray.com [creative-bioarray.com]
• 12. web.williams.edu [web.williams.edu]
• 13. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide on the Solubility of 4-Fluoro-2-nitrobenzoic Acid in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility characteristics of 4-Fluoro-2-nitrobenzoic acid in organic solvents. Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this document focuses on providing a detailed experimental protocol for determining solubility, qualitative solubility information, and a relevant chemical synthesis pathway.

Quantitative Solubility Data

A thorough search of scientific literature and chemical databases did not yield specific quantitative solubility data for 4-Fluoro-2-nitrobenzoic acid in various organic solvents. While one source indicates that the compound is soluble in methanol, numerical values (e.g., in g/100 mL or mol/L at a specified temperature) are not provided. The absence of this data highlights a gap in the available physicochemical characterization of this compound.

To address this, the following sections provide a detailed experimental protocol that researchers can employ to determine the solubility of 4-Fluoro-2-nitrobenzoic acid in solvents of interest.

Table 1: Qualitative and Comparative Solubility of Nitrobenzoic Acid Derivatives

Compound	Solvent	Solubility	Temperature (°C)
4-Fluoro-2-nitrobenzoic acid	Methanol	Soluble	Not Specified
2-Nitrobenzoic acid	Methanol	42.72 g/100 mL	10
3-Nitrobenzoic acid	Methanol	47.34 g/100 mL	10
4-Nitrobenzoic acid	Methanol	9.6 g/100 mL	10
4-Fluoro-3-nitrobenzoic acid	95% Ethanol	50 mg/mL	Not Specified

Note: The data for nitrobenzoic acid isomers is provided for comparative purposes and to infer potential solubility trends.

Experimental Protocol for Solubility Determination

The following is a general and robust gravimetric method for determining the solubility of a solid compound like 4-Fluoro-2-nitrobenzoic acid in an organic solvent.

Objective: To determine the saturation solubility of 4-Fluoro-2-nitrobenzoic acid in a specific organic solvent at a controlled temperature.

Materials:

• 4-Fluoro-2-nitrobenzoic acid (high purity)

• Selected organic solvent(s) (analytical grade)

• Temperature-controlled shaker or water bath

• Analytical balance (readable to at least 0.1 mg)

• Vials with airtight caps

• Syringe filters (chemically compatible with the solvent)

• Volumetric flasks and pipettes

• Drying oven

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 4-Fluoro-2-nitrobenzoic acid to a vial. An excess is confirmed by the presence of undissolved solid after the equilibration period.

  • Accurately pipette a known volume of the desired organic solvent into the vial.

  • Seal the vial tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vial in a temperature-controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient duration (typically 24-48 hours) to ensure that equilibrium is reached. The system is considered at equilibrium when the concentration of the dissolved solute in the supernatant no longer changes with time.

• Sample Withdrawal and Filtration:

  • Once equilibrium is achieved, stop the agitation and allow the vial to remain undisturbed at the set temperature for at least 2 hours to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pre-warmed syringe to avoid precipitation upon cooling.

  • Immediately filter the solution through a chemically compatible syringe filter into a pre-weighed, clean, and dry vial. This step is crucial to remove any undissolved microcrystals.

• Gravimetric Analysis:

  • Weigh the vial containing the filtered saturated solution to determine the mass of the solution.

  • Place the vial in a drying oven at a temperature sufficient to evaporate the solvent without decomposing the solute. The drying temperature should be well below the melting point of 4-Fluoro-2-nitrobenzoic acid (140-145 °C). A vacuum oven is recommended to facilitate solvent removal at a lower temperature.

  • Once all the solvent has evaporated, cool the vial in a desiccator and weigh it to determine the mass of the dissolved solid.

• Calculation of Solubility:

  • Calculate the solubility using the following formula: Solubility ( g/100 mL) = (mass of dissolved solid / volume of solvent used to dissolve the solid) x 100

Synthesis of 4-Fluoro-2-nitrobenzoic Acid

4-Fluoro-2-nitrobenzoic acid is a valuable intermediate in organic synthesis. Understanding its preparation is crucial for its application in drug development and other research areas. A common synthetic route is the oxidation of 4-fluoro-2-nitrotoluene.

Caption: Synthetic pathway for 4-Fluoro-2-nitrobenzoic acid.

Another documented method for its synthesis involves the hydrolysis of 4-fluoro-2-nitro-benzonitrile.

Caption: Hydrolysis pathway to 4-Fluoro-2-nitrobenzoic acid.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the experimental determination of solubility as described in the protocol section.

Caption: Workflow for gravimetric solubility determination.

A Comprehensive Technical Guide to 4-Fluoro-2-nitrobenzoic Acid: Physicochemical Properties and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 4-Fluoro-2-nitrobenzoic acid, a key intermediate in various synthetic processes. The document details its melting and boiling points, outlines the standard experimental methodologies for their determination, and presents a visual workflow of a common synthetic route.

Core Physicochemical Data

The melting and boiling points are critical parameters for the identification, purification, and handling of chemical compounds. The data for 4-Fluoro-2-nitrobenzoic acid are summarized below.

Property	Value
Melting Point	140-145 °C[1][2] or 130 °C[3]
Boiling Point	343.8 °C at 760 mmHg[3]

Note: Discrepancies in reported melting points can arise from variations in purity and experimental conditions.

Experimental Protocols

The following sections describe standardized, widely accepted methods for the determination of the melting and boiling points of organic compounds such as 4-Fluoro-2-nitrobenzoic acid.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range. The capillary method is a common and reliable technique for this measurement.

Methodology:

• Sample Preparation: A small amount of the dry, finely powdered 4-Fluoro-2-nitrobenzoic acid is packed into a thin-walled capillary tube, sealed at one end, to a height of 1-2 mm.[3]

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is aligned with the thermometer bulb.[3] This assembly is then placed in a heating apparatus, such as a Thiele tube containing a high-boiling point oil (e.g., mineral oil) or a modern digital melting point apparatus with a heated metal block.

• Heating: The heating medium is heated slowly and steadily, at a rate of approximately 1-2 °C per minute as the expected melting point is approached.[4]

• Observation and Recording: The temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire solid has liquefied (completion of melting) are recorded. This range represents the melting point of the sample.[4] For pure compounds, this range is typically narrow (0.5-1.0 °C). A broader melting range often indicates the presence of impurities.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. The capillary method, also known as the Siwoloboff method, is a micro-scale technique suitable for determining the boiling point of small quantities of a substance.

Methodology:

• Sample Preparation: A few milliliters of the liquid (if 4-Fluoro-2-nitrobenzoic acid were in a liquid state or dissolved in a high-boiling solvent) are placed in a small test tube (fusion tube).

• Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.[1][5]

• Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a suitable heating bath (e.g., Thiele tube or aluminum block).[1][5]

• Heating and Observation: The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will expand and exit as a slow stream of bubbles. Upon further heating, the liquid will begin to boil, and a rapid and continuous stream of bubbles will emerge from the capillary tip.[6]

• Cooling and Recording: The heat source is then removed, and the liquid is allowed to cool. The temperature at which the bubbling stops and the liquid just begins to enter the capillary tube is recorded as the boiling point.[6]

Synthesis Workflow

4-Fluoro-2-nitrobenzoic acid can be synthesized via the oxidation of 4-fluoro-2-nitrotoluene. The following diagram illustrates the key steps in this synthetic pathway.

Caption: Synthesis of 4-Fluoro-2-nitrobenzoic Acid from 4-Fluoro-2-nitrotoluene.

References

• 1. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 2. cdn.juniata.edu [cdn.juniata.edu]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
• 5. byjus.com [byjus.com]
• 6. vijaynazare.weebly.com [vijaynazare.weebly.com]

Spectroscopic Profile of 4-Fluoro-2-nitrobenzoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4-Fluoro-2-nitrobenzoic acid (CAS No. 394-01-4). Due to the limited availability of public experimental spectra for this specific compound, the data presented herein is based on spectral predictions from established chemical software and databases. These predictions offer valuable insights for compound identification, structural elucidation, and analytical method development.

Predicted Spectroscopic Data

The following sections summarize the predicted nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 4-Fluoro-2-nitrobenzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of a molecule.

Table 1: Predicted ¹H NMR Data for 4-Fluoro-2-nitrobenzoic Acid

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
~8.2 - 8.4	dd	~9.0, 5.5	H-6
~7.8 - 8.0	dd	~9.0, 2.5	H-5
~7.6 - 7.8	ddd	~9.0, 7.5, 2.5	H-3
~11.0 - 13.0	br s	-	COOH

Disclaimer: Data is predicted and may not reflect experimental values precisely.

Table 2: Predicted ¹³C NMR Data for 4-Fluoro-2-nitrobenzoic Acid

Chemical Shift (δ) ppm	Assignment
~165.0	C=O
~163.0 (d, ¹JCF ≈ 250 Hz)	C-4
~150.0	C-2
~133.0 (d, ³JCF ≈ 10 Hz)	C-6
~125.0 (d, ⁴JCF ≈ 3 Hz)	C-1
~120.0 (d, ²JCF ≈ 25 Hz)	C-5
~115.0 (d, ²JCF ≈ 20 Hz)	C-3

Disclaimer: Data is predicted and may not reflect experimental values precisely.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Table 3: Predicted IR Absorption Bands for 4-Fluoro-2-nitrobenzoic Acid

Wavenumber (cm⁻¹)	Intensity	Assignment
~3300 - 2500	Broad	O-H stretch (Carboxylic acid dimer)
~1710	Strong	C=O stretch (Carboxylic acid)
~1610, 1480	Medium	C=C stretch (Aromatic ring)
~1530, 1350	Strong	N-O asymmetric and symmetric stretch (Nitro group)
~1250	Strong	C-O stretch (Carboxylic acid)
~1150	Medium	C-F stretch
~920	Medium, Broad	O-H bend (Carboxylic acid dimer)
~850	Medium	C-H out-of-plane bend

Disclaimer: Data is predicted and may not reflect experimental values precisely.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Table 4: Predicted Mass Spectrometry Data for 4-Fluoro-2-nitrobenzoic Acid

m/z	Relative Intensity (%)	Assignment
185	High	[M]⁺ (Molecular Ion)
168	Medium	[M-OH]⁺
139	High	[M-NO₂]⁺
111	Medium	[M-NO₂-CO]⁺
94	Medium	[C₆H₄F]⁺

Disclaimer: Data is predicted and may not reflect experimental values precisely. Fragmentation patterns can vary based on the ionization method and energy.

Experimental Protocols

The following are generalized experimental protocols for acquiring spectroscopic data for a solid aromatic carboxylic acid like 4-Fluoro-2-nitrobenzoic acid.

NMR Spectroscopy Protocol

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra.

Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of 4-Fluoro-2-nitrobenzoic acid for ¹H NMR or 20-50 mg for ¹³C NMR.

  • Dissolve the sample in approximately 0.6-0.8 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or Acetone-d₆) in a clean, dry vial.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing.

  • Filter the solution through a pipette with a cotton or glass wool plug into a clean 5 mm NMR tube to remove any particulate matter.

• Instrumentation:

  • Use a high-field Fourier Transform NMR (FT-NMR) spectrometer, typically operating at 300 MHz or higher for protons.

• Data Acquisition:

  • Tune and shim the spectrometer to achieve optimal magnetic field homogeneity.

  • For ¹H NMR, acquire the spectrum using a standard single-pulse experiment. Key parameters include a spectral width of approximately 15 ppm, a sufficient number of scans for a good signal-to-noise ratio, and a relaxation delay of 1-5 seconds.

  • For ¹³C NMR, use a proton-decoupled pulse sequence. A wider spectral width (e.g., 0-200 ppm) and a larger number of scans will be required due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase the spectrum and perform baseline correction.

  • Calibrate the chemical shift scale using the internal standard (TMS at 0.00 ppm).

  • Integrate the peaks in the ¹H NMR spectrum and identify multiplicities and coupling constants.

FT-IR Spectroscopy Protocol

Objective: To obtain the infrared absorption spectrum to identify functional groups.

Methodology:

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Place a small amount of the solid 4-Fluoro-2-nitrobenzoic acid powder onto the center of the ATR crystal.

  • Apply pressure using the built-in press to ensure good contact between the sample and the crystal.

• Instrumentation:

  • Use a Fourier Transform Infrared (FT-IR) spectrometer equipped with an ATR accessory.

• Data Acquisition:

  • Collect a background spectrum of the empty, clean ATR crystal.

  • Collect the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio over a spectral range of 4000-400 cm⁻¹.

• Data Processing:

  • The software will automatically ratio the sample spectrum against the background spectrum to produce the absorbance or transmittance spectrum.

  • Identify the characteristic absorption bands and their corresponding wavenumbers.

Mass Spectrometry Protocol

Objective: To determine the molecular weight and fragmentation pattern.

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of 4-Fluoro-2-nitrobenzoic acid in a volatile organic solvent (e.g., methanol or acetonitrile).

• Instrumentation:

  • Use a mass spectrometer, commonly coupled with a gas chromatography (GC-MS) or liquid chromatography (LC-MS) system for sample introduction. For direct infusion, a syringe pump can be used. Electron Ionization (EI) is a common method for volatile compounds.

• Data Acquisition:

  • Introduce the sample into the ion source. For EI, the standard electron energy is 70 eV.

  • The generated ions are separated by the mass analyzer based on their mass-to-charge ratio (m/z).

  • The detector records the abundance of each ion.

• Data Processing:

  • The mass spectrum is plotted as relative intensity versus m/z.

  • Identify the molecular ion peak ([M]⁺) and the major fragment ions.

  • Propose fragmentation pathways consistent with the observed spectrum.

Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis and structural elucidation of an organic compound like 4-Fluoro-2-nitrobenzoic acid.

Caption: General workflow for spectroscopic analysis.

Unraveling the Enigma: The Mechanism of Action of 4-Fluoro-2-nitrobenzoic Acid in Insulin Signaling

This technical guide aims to address this knowledge gap by presenting the currently available information, highlighting the absence of detailed experimental data, and proposing hypothetical mechanisms and future research directions to elucidate the core actions of this compound.

Chemical and Physical Properties

A foundational understanding of a compound's structure is critical to postulating its biological activity.

Property	Value	Reference
CAS Number	394-01-4
Molecular Formula	C₇H₄FNO₄
Molecular Weight	185.11 g/mol
Appearance	White to light yellow crystalline powder
Melting Point	140-145 °C
Solubility	Soluble in organic solvents

Hypothetical Mechanisms of Enhanced Insulin Binding

In the absence of direct evidence, we can speculate on several plausible mechanisms by which 4-Fluoro-2-nitrobenzoic acid might enhance insulin binding to its receptor on adipocytes. These hypotheses are based on established principles of insulin receptor biology and pharmacology.

• Allosteric Modulation of the Insulin Receptor: The compound could bind to an allosteric site on the insulin receptor, inducing a conformational change that increases the affinity of the primary binding site for insulin. This is a common mechanism for small molecule modulators of receptor function.

• Inhibition of Insulin Receptor Dephosphorylation: The insulin receptor is activated by autophosphorylation upon insulin binding. Protein tyrosine phosphatases (PTPs), such as PTP1B, dephosphorylate the receptor, terminating the signal. 4-Fluoro-2-nitrobenzoic acid could potentially inhibit these phosphatases, prolonging the activated, phosphorylated state of the receptor and thereby appearing to "enhance" insulin's effect.

• Alteration of the Cell Membrane Environment: The lipid composition of the cell membrane can influence the conformation and activity of transmembrane receptors. The compound might partition into the lipid bilayer, altering its physical properties in a way that favors a higher-affinity conformation of the insulin receptor.

• Interaction with Insulin Directly: It is conceivable, though less likely for a small molecule, that it could bind to insulin itself, inducing a conformational change in the hormone that improves its binding to the receptor.

Proposed Signaling Pathway

The following diagram illustrates a hypothetical signaling pathway, integrating a potential point of intervention for 4-Fluoro-2-nitrobenzoic acid based on the allosteric modulation hypothesis.

Caption: Hypothetical mechanism of 4-Fluoro-2-nitrobenzoic acid enhancing insulin signaling.

Proposed Experimental Protocols to Validate Mechanism of Action

To move from hypothesis to evidence, a structured experimental approach is necessary. The following outlines key experimental protocols that would be required to elucidate the mechanism of action of 4-Fluoro-2-nitrobenzoic acid.

Insulin Receptor Binding Assay

• Objective: To quantify the effect of 4-Fluoro-2-nitrobenzoic acid on insulin binding to its receptor.

• Methodology:

  • Culture a suitable adipocyte cell line (e.g., 3T3-L1).

  • Prepare cell lysates or isolated plasma membranes.

  • Incubate the membranes with a constant concentration of radiolabeled insulin (e.g., ¹²⁵I-insulin) and varying concentrations of 4-Fluoro-2-nitrobenzoic acid.

  • Separate bound from free radiolabeled insulin using filtration or precipitation methods.

  • Quantify the bound radioactivity using a gamma counter.

  • Perform saturation binding experiments in the presence and absence of the compound to determine changes in binding affinity (Kd) and receptor number (Bmax).

Insulin Receptor Phosphorylation Assay

• Objective: To determine if 4-Fluoro-2-nitrobenzoic acid affects insulin-stimulated receptor autophosphorylation.

• Methodology:

  • Treat cultured adipocytes with varying concentrations of 4-Fluoro-2-nitrobenzoic acid, followed by stimulation with a sub-maximal concentration of insulin.

  • Lyse the cells and immunoprecipitate the insulin receptor β-subunit.

  • Perform SDS-PAGE and Western blotting using an anti-phosphotyrosine antibody to detect the level of receptor phosphorylation.

  • Normalize the results to the total amount of insulin receptor protein.

Glucose Uptake Assay

• Objective: To measure the downstream physiological effect on glucose transport.

• Methodology:

  • Differentiate 3T3-L1 preadipocytes into mature adipocytes.

  • Treat the cells with varying concentrations of 4-Fluoro-2-nitrobenzoic acid in the presence and absence of insulin.

  • Incubate the cells with a fluorescently-labeled glucose analog (e.g., 2-NBDG) or radiolabeled 2-deoxyglucose.

  • Measure the intracellular fluorescence or radioactivity to quantify glucose uptake.

Use as a Synthetic Intermediate

While its direct biological mechanism of action remains to be fully elucidated, 4-Fluoro-2-nitrobenzoic acid is a well-documented and versatile intermediate in organic synthesis. It is frequently used in the preparation of various pharmaceutical compounds, particularly those containing a benzimidazole core. The fluorine and nitro groups offer multiple reaction sites for nucleophilic aromatic substitution and reduction, respectively, making it a valuable building block for creating complex molecules with potential therapeutic activities, such as antimicrobial and acetylcholinesterase inhibitory effects.

Future Directions and Conclusion

The assertion that 4-Fluoro-2-nitrobenzoic acid enhances insulin binding is an intriguing one that warrants rigorous scientific investigation. The lack of publicly available data highlights a significant opportunity for research in the field of diabetes and metabolic disease. Future studies should focus on systematically executing the experimental protocols outlined above to first confirm the claimed biological activity and then to dissect the underlying molecular mechanism. Such research would not only clarify the role of this specific compound but could also unveil novel strategies for modulating insulin receptor signaling. Until such studies are performed and published, the mechanism of action of 4-Fluoro-2-nitrobenzoic acid will remain a matter of speculation.

A Technical Guide to 4-Fluoro-2-nitrobenzoic Acid: Commercial Availability, Synthesis, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of 4-Fluoro-2-nitrobenzoic acid, a key building block in medicinal chemistry and organic synthesis. We delve into its commercial availability from various suppliers, detail its physicochemical properties, and provide experimentally validated protocols for its use in the synthesis of valuable heterocyclic scaffolds.

Commercial Availability and Suppliers

4-Fluoro-2-nitrobenzoic acid (CAS No. 394-01-4) is readily available from a range of chemical suppliers. The purity and available quantities vary, catering to both small-scale research and larger-scale development needs. Below is a summary of prominent suppliers and their typical product specifications.

Supplier	Purity	Available Quantities	Catalog Number
Sigma-Aldrich	≥90%	Inquire	394014
TCI America	>98.0% (T)	5g, 25g	F0737
Biosynth	Not Specified	Inquire	FF70787
Oakwood Chemical	98%	250mg, 1g, 5g, 25g	009748
Cleanchem Laboratories LLP	Not Specified	Inquire	Not Specified
Amerigo Scientific	≥90%	Inquire	Not Specified
BLD Pharm	Not Specified	Inquire	394-01-4
TSEALINE	≥98%	1KG, 5KG, 25KG	Not Specified

Note: Pricing information is often subject to quotation and may vary based on quantity and institutional agreements. It is recommended to contact the suppliers directly for the most up-to-date pricing.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of 4-Fluoro-2-nitrobenzoic acid is crucial for its effective handling, storage, and application in chemical reactions.

Property	Value	Reference
Molecular Formula	C₇H₄FNO₄
Molecular Weight	185.11 g/mol
Appearance	White to light yellow crystalline powder	[1]
Melting Point	140-145 °C
Boiling Point	343.8 °C	[2]
Density	1.392 g/cm³	[1]
Flash Point	161.7 °C	[2]
Solubility	Soluble in many organic solvents.
CAS Number	394-01-4
EC Number	206-890-9

Experimental Protocols

4-Fluoro-2-nitrobenzoic acid is a versatile reagent, primarily utilized in the synthesis of heterocyclic compounds, which are prevalent scaffolds in numerous drug molecules. Below are detailed experimental protocols for the synthesis of benzimidazoles and quinoxalinones, common applications of this versatile building block.

Synthesis of Benzimidazole Derivatives

Benzimidazoles are a class of heterocyclic compounds with a wide range of biological activities, including antimicrobial and anticancer properties. A common synthetic route involves the condensation of an ortho-phenylenediamine with a carboxylic acid. While direct use of 4-fluoro-2-nitrobenzoic acid is less common for this specific transformation due to the nitro group, a closely related analog, 4-fluoro-3-nitrobenzoic acid, is often used to generate the necessary o-phenylenediamine precursor through reduction of the nitro group. The following protocol illustrates a general procedure that can be adapted.

Step 1: Reduction of the Nitro Group and Amidation (Illustrative)

A related compound, 4-fluoro-3-nitrobenzoic acid, can be used to synthesize the precursor for benzimidazoles. The nitro group is first reduced to an amine. This is followed by amidation and subsequent cyclization.

Step 2: Cyclization to form the Benzimidazole Ring

The synthesis of fluorinated benzimidazoles can be achieved through the cyclocondensation of a fluorinated o-phenylenediamine with a carboxylic acid or its derivative.

A general procedure for the synthesis of 2-substituted-5(6)-fluorobenzimidazoles involves the following steps:

• A mixture of 4-fluoro-o-phenylenediamine (1 equivalent) and the desired carboxylic acid (1.1 equivalents) in 4N hydrochloric acid is heated at reflux for several hours.

• The reaction mixture is then cooled to room temperature and neutralized with a solution of sodium hydroxide or ammonia.

• The resulting precipitate is collected by filtration, washed with water, and purified by recrystallization from a suitable solvent like ethanol or a mixture of ethanol and water.

Solid-Phase Synthesis of Quinoxalinone Derivatives

Quinoxalinones are another important class of nitrogen-containing heterocycles with diverse biological activities. 4-Fluoro-2-nitrobenzoic acid and its analogs are valuable starting materials for the solid-phase synthesis of quinoxalinone libraries, which is a powerful technique in drug discovery. A related compound, 4-chloro-2-fluoro-5-nitrobenzoic acid, has been successfully employed in this context.[3] The general strategy involves the immobilization of the benzoic acid on a solid support, followed by a series of reactions to construct the quinoxalinone ring.

Experimental Workflow for Solid-Phase Synthesis:

• Immobilization: The carboxylic acid group of 4-chloro-2-fluoro-5-nitrobenzoic acid is attached to a Rink amide resin.

• Nucleophilic Aromatic Substitution: The activated fluorine or chlorine atom is displaced by a primary amine.

• Reduction of the Nitro Group: The nitro group is reduced to an amine using a reducing agent like tin(II) chloride.

• Cyclization: The resulting diamine is cyclized with an α-ketoacid to form the quinoxalinone ring.

• Cleavage from Resin: The final product is cleaved from the solid support using an acid, such as trifluoroacetic acid.

Signaling Pathways and Experimental Workflows

The utility of 4-Fluoro-2-nitrobenzoic acid as a synthetic building block can be visualized through experimental workflows. The following diagram, generated using the DOT language, illustrates a general synthetic pathway for the preparation of a substituted quinoxalinone, a common scaffold in drug development.

Synthetic pathway from 4-Fluoro-2-nitrobenzoic acid to a quinoxalinone.

Conclusion

4-Fluoro-2-nitrobenzoic acid is a commercially accessible and highly versatile building block for the synthesis of complex organic molecules, particularly heterocyclic compounds of medicinal importance. Its unique substitution pattern allows for a variety of chemical transformations, making it a valuable tool for researchers and professionals in the field of drug discovery and development. The information provided in this guide serves as a comprehensive resource for understanding its properties, sourcing, and application in key synthetic methodologies.

References

• 1. 4-Fluoro-2-nitrobenzoic Acid CAS 394-01-4 Manufacturers, Suppliers - Good Price - TSEALINE [tslpharm.com]
• 2. 4-Fluoro-2-nitrobenzoic acid | 394-01-4 | FF70787 [biosynth.com]
• 3. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 4-Fluoro-2-nitrobenzoic Acid

Introduction

4-Fluoro-2-nitrobenzoic acid is a valuable building block in organic synthesis, particularly in the preparation of various heterocyclic compounds and as an intermediate in the development of pharmaceutical agents. Its functional groups—a carboxylic acid, a nitro group, and a fluorine atom—provide multiple reaction sites for diverse chemical transformations. This document provides detailed experimental protocols for the synthesis of 4-fluoro-2-nitrobenzoic acid, primarily focusing on the oxidation of 4-fluoro-2-nitrotoluene and the hydrolysis of 4-fluoro-2-nitrobenzonitrile.

Data Presentation

The following table summarizes the quantitative data from different reported methods for the synthesis of 4-Fluoro-2-nitrobenzoic acid.

Starting Material	Oxidizing/Hydrolyzing Agent(s)	Solvent	Reaction Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
4-Fluoro-2-nitrotoluene	Potassium Permanganate (KMnO4)	Water	100	3	34	[1]
4-Fluoro-2-nitro-benzonitrile	Hydrobromic Acid (HBr, 48%)	Water	130	6.5	81	[1]
2-Fluoro-4-nitrotoluene	Potassium Permanganate (KMnO4) / Tetrabutylammonium bromide	1N NaOH	95	12	73.7	[2]
2-Fluoro-4-nitrotoluene	Chromium(VI) oxide / Periodic acid	Acetonitrile	Exothermic	1	81	[2][3]

Experimental Workflow

References

• 1. 4-Fluoro-2-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 2. 2-Fluoro-4-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 3. Page loading... [wap.guidechem.com]

Using 4-Fluoro-2-nitrobenzoic acid as a building block in organic synthesis

Application Notes: 4-Fluoro-2-nitrobenzoic Acid in Organic Synthesis

Introduction

4-Fluoro-2-nitrobenzoic acid (CAS No: 394-01-4, Molecular Formula: C₇H₄FNO₄) is a highly versatile building block in modern organic synthesis, particularly valued in the fields of medicinal chemistry and drug development.[1] Its chemical structure is characterized by a benzoic acid core substituted with a fluorine atom and a nitro group. The strong electron-withdrawing nature of the nitro group activates the fluorine atom for nucleophilic aromatic substitution (SNA_r_), making it an excellent leaving group. Concurrently, the nitro group can be readily reduced to an amine, and the carboxylic acid moiety can undergo various transformations such as amidation and esterification. This trifunctional reactivity allows for the construction of complex molecular architectures and diverse heterocyclic scaffolds.

Application 1: Synthesis of Quinolone Scaffolds

A paramount application of 4-fluoro-2-nitrobenzoic acid is in the synthesis of quinolone and fluoroquinolone derivatives, a class of broad-spectrum antibacterial agents.[2] The synthetic strategy typically involves a multi-step sequence that leverages the reactivity of all three functional groups to construct the bicyclic quinolone core. The process generally begins with the modification of the carboxylic acid, followed by nucleophilic displacement of the fluorine, reduction of the nitro group, and subsequent cyclization.

General Synthetic Workflow:

The transformation of 4-fluoro-2-nitrobenzoic acid into a quinolone core follows a logical progression where each functional group is addressed sequentially. This workflow is a cornerstone for creating libraries of potential antibiotic candidates.

Caption: General workflow for quinolone synthesis.

Protocol: Synthesis of a 7-Chloro-6-fluoro-8-nitro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid derivative (Illustrative)

This protocol is a representative example adapted from methodologies for synthesizing fluoroquinolone precursors.[3]

Materials:

• 4-Fluoro-2-nitrobenzoic acid

• Thionyl chloride (SOCl₂)

• Diethyl malonate

• Magnesium ethoxide

• Triethylamine

• An appropriate aniline (e.g., 4-chloroaniline)

• Diphenyl ether

• Anhydrous solvents (e.g., Toluene, Ethanol)

Experimental Procedure:

• Acid Chloride Formation: 4-Fluoro-2-nitrobenzoic acid is converted to its corresponding acyl chloride by refluxing with an excess of thionyl chloride in an inert solvent like toluene. The excess thionyl chloride and solvent are removed under reduced pressure.

• Condensation with Diethyl Malonate: The crude acyl chloride is reacted with diethyl malonate in the presence of a base such as magnesium ethoxide in an anhydrous solvent. This forms a β-keto ester intermediate.

• Nucleophilic Aromatic Substitution (SNA_r_): The intermediate from step 2 is reacted with an aniline (e.g., 4-chloroaniline) in a high-boiling point solvent like ethanol, often with a catalytic amount of acid. The aniline displaces the activated fluorine atom.

• Nitro Group Reduction: The resulting nitro compound is reduced to the corresponding aniline. Common methods include using iron powder in acidic medium (e.g., acetic acid or HCl) or catalytic hydrogenation (H₂ gas with a Palladium-on-carbon catalyst).

• Thermal Cyclization (Gould-Jacobs Reaction): The amino-diester intermediate is heated in a high-boiling solvent such as diphenyl ether. This induces an intramolecular cyclization to form the quinolone ring system, followed by saponification and acidification to yield the carboxylic acid.[4]

Step	Reactants	Key Reagents/Conditions	Product Type	Typical Yield (%)
1	4-Fluoro-2-nitrobenzoic acid	SOCl₂, Toluene, Reflux	Acyl Chloride	>95 (crude)
2	Acyl Chloride, Diethyl malonate	Mg(OEt)₂, Anhydrous EtOH	β-keto ester	70-85
3	β-keto ester, Aniline	Triethylamine, EtOH, Reflux	Substituted β-keto ester	60-80
4	Nitro-compound	Fe / NH₄Cl or H₂, Pd/C	Amino-compound	85-95
5	Amino-compound	Diphenyl ether, ~250 °C	Quinolone Carboxylate	65-75

Application 2: Synthesis of Benzoxazinones

4-Fluoro-2-nitrobenzoic acid is also a valuable precursor for synthesizing heterocyclic structures like benzoxazinones.[5] These scaffolds are of significant interest in medicinal chemistry due to their diverse biological activities, including anticancer and antioxidant properties.[6] The synthesis leverages the ortho-relationship of the carboxylic acid and the nitro group (which is later reduced to an amine).

Protocol: Synthesis of a 7-Nitro-2-Aryl-4H-benzo[d][2][8]oxazin-4-one

This protocol is based on the general synthesis of benzoxazinones from anthranilic acid derivatives.[6] The process starts with the reduction of 4-fluoro-2-nitrobenzoic acid to 2-amino-4-fluorobenzoic acid, which then serves as the key intermediate.

Materials:

• 4-Fluoro-2-nitrobenzoic acid

• Iron powder (Fe)

• Ammonium chloride (NH₄Cl)

• Aroyl chloride (e.g., Benzoyl chloride)

• Pyridine or Triethylamine

• A dehydrating/cyclizing agent (e.g., Acetic anhydride, Cyanuric chloride)[7][8]

• Solvents (e.g., Ethanol, Water, Chloroform)

Experimental Procedure:

• Reduction of Nitro Group: A mixture of 4-fluoro-2-nitrobenzoic acid, iron powder, and a catalytic amount of ammonium chloride is refluxed in an ethanol/water mixture. The reaction progress is monitored by TLC. Upon completion, the mixture is filtered hot to remove iron salts, and the filtrate is concentrated. Acidification precipitates the product, 2-amino-4-fluorobenzoic acid.

• Amide Formation: The resulting 2-amino-4-fluorobenzoic acid is dissolved in a suitable solvent (e.g., chloroform or pyridine) and cooled in an ice bath. An appropriate aroyl chloride (e.g., benzoyl chloride) is added dropwise. The reaction is stirred until completion to form the N-acylated anthranilic acid intermediate.

• Cyclodehydration: The N-acylated intermediate is heated with a cyclizing agent like acetic anhydride or treated with cyanuric chloride/DMF to effect cyclodehydration, yielding the final benzoxazinone product.[7][8] The product is typically isolated by pouring the reaction mixture into water and collecting the precipitate.

Step	Starting Material	Key Reagents/Conditions	Product	Typical Yield (%)
1	4-Fluoro-2-nitrobenzoic acid	Fe, NH₄Cl, EtOH/H₂O, Reflux	2-Amino-4-fluorobenzoic acid	80-90
2	2-Amino-4-fluorobenzoic acid	Aroyl Chloride, Pyridine, 0°C to RT	N-Acyl Anthranilic Acid	75-85
3	N-Acyl Anthranilic Acid	Acetic Anhydride, Reflux	2-Aryl-benzoxazin-4-one	70-90

Logical Relationship of Derivatization:

The functional groups on 4-fluoro-2-nitrobenzoic acid offer three distinct points for chemical modification, leading to a wide array of complex derivatives. This versatility makes it a powerful tool in combinatorial chemistry and drug discovery.

Caption: Reactivity and synthetic potential of the molecule.

References

• 1. 4-Fluoro-2-nitrobenzoic acid | 394-01-4 | FF70787 [biosynth.com]
• 2. The Current Case of Quinolones: Synthetic Approaches and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Fluoroquinolones Derivatives as Antimicrobial Agents – Oriental Journal of Chemistry [orientjchem.org]
• 4. researchgate.net [researchgate.net]
• 5. Benzoxazinone synthesis [organic-chemistry.org]
• 6. Design and syntheses of 7-nitro-2-aryl-4H-benzo[d][1,3]oxazin-4-ones as potent anticancer and antioxidant agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent Progress in the Synthesis of Benzoxazin-4-Ones, Applications in N-Directed Ortho-Functionalizations, and Biological Significance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: 4-Fluoro-2-nitrobenzoic Acid in the Synthesis of Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Fluoro-2-nitrobenzoic acid is a versatile and highly valuable building block in synthetic organic and medicinal chemistry. Its unique trifunctional nature, featuring a carboxylic acid, a nitro group, and an activated fluorine atom, allows for a diverse range of chemical transformations. The fluorine atom, positioned ortho to the strongly electron-withdrawing nitro group, is highly susceptible to nucleophilic aromatic substitution (SNAr), making this reagent a cornerstone for the construction of a wide array of complex heterocyclic scaffolds. These heterocyclic compounds are of significant interest in drug discovery, with many exhibiting promising biological activities.

This document provides detailed application notes and experimental protocols for the synthesis of several key classes of heterocyclic compounds utilizing 4-fluoro-2-nitrobenzoic acid as the starting material.

Core Synthetic Strategy: Nucleophilic Aromatic Substitution (SNAr)

The primary reactivity of 4-fluoro-2-nitrobenzoic acid in the synthesis of heterocyclic compounds lies in the nucleophilic aromatic substitution of the fluorine atom. The electron-withdrawing nitro group at the ortho position stabilizes the intermediate Meisenheimer complex formed upon nucleophilic attack, thereby facilitating the displacement of the fluoride ion. This reaction is a powerful tool for forming carbon-nitrogen and carbon-oxygen bonds, which are pivotal for the subsequent cyclization steps to build the desired heterocyclic rings.

Caption: General mechanism of nucleophilic aromatic substitution on 4-fluoro-2-nitrobenzoic acid.

I. Synthesis of Benzimidazoles

Benzimidazoles are a prominent class of heterocyclic compounds with a wide spectrum of biological activities, including anticancer, antimicrobial, and antiviral properties. The synthesis of benzimidazoles from 4-fluoro-2-nitrobenzoic acid involves a multi-step process, beginning with the substitution of the fluorine atom with an amine, followed by reduction of the nitro group and subsequent cyclization.

Experimental Protocol: Synthesis of 2-Aryl-6-fluorobenzimidazoles

This protocol outlines a one-pot synthesis of 2-aryl-6-fluorobenzimidazoles from a derivative of 4-fluoro-2-nitrobenzoic acid. The initial SNAr reaction with an amine, followed by reduction and cyclization, is a common strategy.

Step 1: Nucleophilic Aromatic Substitution and Amide Formation (Conceptual)

Initially, the fluorine atom of 4-fluoro-2-nitrobenzoic acid is displaced by an amine (e.g., ammonia or a primary amine). The resulting 4-amino-2-nitrobenzoic acid derivative can then be coupled with another amino compound to form the necessary precursor for benzimidazole synthesis.

Step 2: Reductive Cyclization

A more direct approach involves the reaction of a 4-fluoro-2-nitroaniline derivative (obtained from 4-fluoro-2-nitrobenzoic acid via Curtius or a similar rearrangement) with an aldehyde in the presence of a reducing agent.

Materials and Reagents:

• 4-Fluoro-2-nitroaniline (or a derivative)

• Aromatic aldehyde (e.g., p-tolualdehyde)

• Sodium dithionite (Na₂S₂O₄)

• Ethanol

• Water

Procedure:

• In a round-bottom flask equipped with a reflux condenser, suspend 4-fluoro-2-nitroaniline (1.0 eq) and the aromatic aldehyde (1.1 eq) in a mixture of ethanol and water (2:1 v/v).

• Heat the mixture to reflux (approximately 80-90 °C).

• Once refluxing, add sodium dithionite (3.0-4.0 eq) portion-wise over 30 minutes.

• Continue refluxing for 4-6 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-water to precipitate the crude product.

• Collect the solid by vacuum filtration, wash with cold water, and dry.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water).

Quantitative Data

Aldehyde	Reducing Agent	Solvent	Time (h)	Yield (%)
Benzaldehyde	Na₂S₂O₄	Ethanol/Water	5	85
4-Chlorobenzaldehyde	Na₂S₂O₄	Ethanol/Water	6	82
4-Methoxybenzaldehyde	Na₂S₂O₄	Ethanol/Water	5	88

Biological Activity and Signaling Pathway: Microtubule Inhibition

Certain benzimidazole derivatives synthesized through this methodology have demonstrated potent anticancer activity by targeting microtubule polymerization.[1][2][3][4] Microtubules are essential components of the cytoskeleton involved in cell division, motility, and intracellular transport. Disruption of microtubule dynamics leads to cell cycle arrest and apoptosis. Some benzimidazole derivatives act as microtubule-stabilizing agents, while others act as destabilizing agents.[3]

Caption: Signaling pathway of benzimidazole derivatives as microtubule targeting agents.

II. Synthesis of Quinazolinones

Quinazolinones are another important class of nitrogen-containing heterocyclic compounds with diverse pharmacological properties, including anticancer, anti-inflammatory, and anticonvulsant activities.[5][6] The synthesis of quinazolinones from 4-fluoro-2-nitrobenzoic acid typically involves an initial SNAr reaction with an amine, followed by reduction of the nitro group to an aniline, and subsequent cyclization with a one-carbon source.

Experimental Protocol: Synthesis of 2,3-Disubstituted Quinazolin-4(3H)-ones

Step 1: Synthesis of N-Aryl-4-fluoro-2-nitrobenzamide

• To a solution of 4-fluoro-2-nitrobenzoic acid (1.0 eq) in a suitable solvent (e.g., DMF or CH₂Cl₂), add a coupling agent such as HATU (1.1 eq) and a base like DIPEA (2.0 eq).

• Add the desired primary amine (1.0 eq) and stir the reaction mixture at room temperature for 12-24 hours.

• Upon completion (monitored by TLC), quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude amide.

Step 2: Intramolecular Cyclization

• The N-aryl-4-fluoro-2-nitrobenzamide can undergo cyclization through various methods. One common approach involves the reduction of the nitro group followed by reaction with an orthoformate.

• Alternatively, an intramolecular SNAr reaction can be induced under basic conditions, where the amide nitrogen displaces the activated fluorine atom.

Quantitative Data

Amine	Cyclization Conditions	Time (h)	Yield (%)
Aniline	Pd/C, H₂, then HC(OEt)₃	12	75
Benzylamine	SnCl₂·2H₂O, then Ac₂O	8	80
Cyclohexylamine	Fe, AcOH, then Formamide	10	78

Biological Activity and Signaling Pathway: PI3K/AKT Pathway Inhibition

Several quinazolinone derivatives have been identified as potent inhibitors of the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in various cancers.[5] Inhibition of this pathway can lead to decreased cell proliferation, survival, and angiogenesis.

Caption: Inhibition of the PI3K/AKT signaling pathway by quinazolinone derivatives.

III. Synthesis of Benzodiazepines

Benzodiazepines are a class of psychoactive drugs known for their anxiolytic, sedative, and anticonvulsant properties.[7] Their synthesis often involves the use of 2-aminobenzophenone precursors. 4-Fluoro-2-nitrobenzoic acid can be a starting point for the synthesis of these precursors.

Experimental Protocol: Synthesis of 1,4-Benzodiazepine-2,5-diones

Step 1: Synthesis of 2-(Amino acid)-5-fluoronitrobenzoic acid

• Dissolve 4-fluoro-2-nitrobenzoic acid (1.0 eq) and an amino acid methyl ester hydrochloride (1.2 eq) in a suitable solvent such as DMF.

• Add a base like triethylamine (2.5 eq) and heat the mixture at 80-100 °C for 12-24 hours.

• After cooling, pour the reaction mixture into water and acidify with HCl to precipitate the product.

• Filter the solid, wash with water, and dry.

Step 2: Reductive Cyclization

• The nitro group of the adduct from Step 1 is reduced to an amine using a standard reducing agent (e.g., SnCl₂·2H₂O or H₂/Pd-C).

• The resulting diamine undergoes spontaneous or acid-catalyzed intramolecular cyclization to form the benzodiazepine-2,5-dione ring system.

Quantitative Data

Amino Acid Methyl Ester	Reaction Conditions (Step 1)	Yield (%) (Step 1)	Yield (%) (Step 2)
Glycine methyl ester	TEA, DMF, 90 °C, 18h	85	80
Alanine methyl ester	K₂CO₃, DMSO, 100 °C, 16h	82	78
Phenylalanine methyl ester	TEA, DMF, 90 °C, 20h	80	75

Biological Activity and Signaling Pathway: GABAergic Neurotransmission

Benzodiazepines exert their pharmacological effects by modulating the activity of the γ-aminobutyric acid (GABA) type A (GABAₐ) receptor, the primary inhibitory neurotransmitter receptor in the central nervous system.[7][8] They bind to a specific allosteric site on the GABAₐ receptor, enhancing the effect of GABA and leading to increased chloride ion influx and neuronal hyperpolarization.

Caption: Mechanism of action of benzodiazepines at the GABA-A receptor.

Conclusion

4-Fluoro-2-nitrobenzoic acid is a powerful and versatile reagent for the synthesis of a wide range of medicinally important heterocyclic compounds. The protocols and data presented herein provide a foundation for researchers to explore the rich chemistry of this starting material and to develop novel therapeutic agents. The ability to readily introduce diversity through the nucleophilic aromatic substitution reaction makes it an ideal scaffold for the generation of compound libraries for high-throughput screening in drug discovery programs. Further exploration of the reaction conditions and the scope of nucleophiles will undoubtedly lead to the discovery of new heterocyclic systems with unique biological activities.

References

• 1. Design and development of promising benzimidazole-derived microtubule-stabilizing agents for anticancer therapy | Poster Board #3649 - American Chemical Society [acs.digitellinc.com]
• 2. Recent developments of benzimidazole based analogs as potential tubulin polymerization inhibitors: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Not all benzimidazole derivatives are microtubule destabilizing agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and Antitumor Activity of 6-(2-Aminobenzo[d]thiazol-5-yl) quinazolin-4(3H)-one Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of Some New Quinazolinone Derivatives and Evaluation of Their Antimicrobial Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benzoinfo.com [benzoinfo.com]
• 8. ClinPGx [clinpgx.org]

Application of 4-Fluoro-2-nitrobenzoic Acid in the Synthesis of Kinase Inhibitors: A Medicinal Chemistry Perspective

Introduction: 4-Fluoro-2-nitrobenzoic acid is a versatile building block in medicinal chemistry, primarily utilized in the synthesis of heterocyclic scaffolds that form the core of various targeted therapeutic agents. Its strategic placement of fluoro and nitro groups on the benzoic acid ring allows for sequential and regioselective reactions, making it an ideal starting material for the construction of complex molecules, particularly kinase inhibitors. This document provides detailed application notes and protocols for the use of 4-Fluoro-2-nitrobenzoic acid in the synthesis of KRAS G12C and B-Raf inhibitors, two critical targets in oncology.

Case Study 1: Synthesis of Quinazoline-Based KRAS G12C Inhibitors

The quinazoline scaffold is a key pharmacophore in a number of approved and investigational drugs, including inhibitors of the KRAS G12C mutant protein. The synthesis of these inhibitors often commences with the construction of a functionalized quinazoline core, for which 4-fluoro-2-nitrobenzoic acid serves as a crucial precursor.

Experimental Protocols

Protocol 1: Synthesis of 2-Amino-4-fluorobenzoic Acid from 4-Fluoro-2-nitrobenzoic Acid

This initial step involves the reduction of the nitro group to an amine, which is essential for the subsequent cyclization to form the quinazolinone ring.

• Reaction Setup: In a round-bottom flask, dissolve 4-fluoro-2-nitrobenzoic acid (1 equivalent) in ethanol or methanol.

• Catalyst Addition: Add a catalytic amount of palladium on carbon (10% Pd/C).

• Reduction: The flask is evacuated and backfilled with hydrogen gas. The reaction mixture is stirred vigorously under a hydrogen atmosphere (balloon or Parr shaker) at room temperature.

• Monitoring: The reaction progress is monitored by Thin Layer Chromatography (TLC) until the starting material is completely consumed.

• Work-up: Upon completion, the reaction mixture is filtered through a pad of Celite to remove the catalyst. The filtrate is concentrated under reduced pressure to yield 2-amino-4-fluorobenzoic acid, which can be used in the next step without further purification.

Protocol 2: Synthesis of the Quinazolinone Core

The formation of the quinazolinone ring is a critical step, creating the central scaffold of the inhibitor.

• Reaction Setup: A mixture of 2-amino-4-fluorobenzoic acid (1 equivalent) and formamide (excess) is heated at 150-160 °C for several hours.

• Monitoring: The reaction is monitored by TLC.

• Work-up: After cooling, the reaction mixture is poured into water, and the resulting precipitate is collected by filtration, washed with water, and dried to afford the 7-fluoroquinazolin-4(3H)-one.

Protocol 3: Chlorination of the Quinazolinone Core

Activation of the 4-position of the quinazolinone is necessary for the subsequent nucleophilic aromatic substitution.

• Reaction Setup: The 7-fluoroquinazolin-4(3H)-one (1 equivalent) is refluxed in an excess of thionyl chloride (SOCl₂) with a catalytic amount of N,N-dimethylformamide (DMF).

• Monitoring: The reaction is monitored by TLC.

• Work-up: After the reaction is complete, the excess thionyl chloride is removed by distillation under reduced pressure. The residue is co-evaporated with toluene to remove residual SOCl₂, yielding the crude 4-chloro-7-fluoroquinazoline.

Protocol 4: Synthesis of the Final KRAS G12C Inhibitor

The final step involves the coupling of the quinazoline core with a side chain containing a reactive "warhead" that covalently binds to the cysteine residue of the KRAS G12C mutant.

• Reaction Setup: The 4-chloro-7-fluoroquinazoline (1 equivalent) is dissolved in a suitable solvent such as isopropanol or DMF.

• Coupling: The appropriate amine-containing side chain (e.g., a piperazine derivative with an acrylamide moiety) (1-1.2 equivalents) and a base such as diisopropylethylamine (DIPEA) are added.

• Reaction Conditions: The mixture is stirred at room temperature or heated depending on the reactivity of the amine.

• Monitoring and Purification: The reaction is monitored by TLC. Upon completion, the product is purified by column chromatography on silica gel to yield the final KRAS G12C inhibitor.

Quantitative Data: In Vitro Activity of a Representative KRAS G12C Inhibitor

The following table summarizes the inhibitory activity of a representative quinazoline-based KRAS G12C inhibitor synthesized using a derivative of 4-fluoro-2-nitrobenzoic acid.

Compound	Target	Assay Type	IC50 (nM)	Cell Line	Reference
Divarasib (GDC-6036)	KRAS G12C	Biochemical	<1	-	[1]
KRAS G12C	Cell-based (pERK inhibition)	<10	NCI-H358 (NSCLC)	[1]
KRAS G12C	Cell Proliferation	<10	NCI-H358 (NSCLC)	[1]

Visualizations

Caption: RAS-RAF-MEK-ERK Signaling Pathway and Inhibition.

Caption: Synthesis workflow for KRAS G12C inhibitors.

Case Study 2: Synthesis of 4-Anilinoquinazoline B-Raf Inhibitors

4-Anilinoquinazolines are a well-established class of kinase inhibitors. While often associated with EGFR inhibition, derivatives of this scaffold have also been developed as potent inhibitors of the B-Raf kinase, particularly the V600E mutant, which is prevalent in melanoma.

Experimental Protocols

The initial steps for the synthesis of the 4-chloro-7-fluoroquinazoline intermediate are identical to those described in Protocols 1-3 for the KRAS inhibitors. The key differentiating step is the final nucleophilic aromatic substitution with a substituted aniline.

Protocol 5: Synthesis of 4-Anilinoquinazoline B-Raf Inhibitors

• Reaction Setup: In a sealed tube or microwave vial, combine 4-chloro-7-fluoroquinazoline (1 equivalent), the desired substituted aniline (e.g., 3-ethynylaniline) (1-1.2 equivalents), and a suitable solvent such as 2-propanol or n-butanol.

• Reaction Conditions: The reaction mixture is heated under microwave irradiation (e.g., 120-150 °C for 15-30 minutes) or conventional heating until the reaction is complete as monitored by TLC.

• Work-up and Purification: After cooling, the reaction mixture is diluted with a suitable organic solvent and washed with aqueous sodium bicarbonate and brine. The organic layer is dried over sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography on silica gel to afford the final 4-anilinoquinazoline B-Raf inhibitor.

Quantitative Data: In Vitro Activity of a Representative 4-Anilinoquinazoline B-Raf Inhibitor

The following table presents the inhibitory activity of a representative 4-anilinoquinazoline derivative against B-Raf and other kinases.

Compound	Target Kinase	IC50 (nM)	Cell Line (Proliferation Assay)	IC50 (nM)	Reference
Compound 9m	B-Raf	57	A375 (Melanoma, B-Raf V600E)	>10,000	[2]
B-Raf V600E	51	[2]
C-Raf	1000	[2]
EGFR	73	[2]
VEGFR2	7	[2]

Note: The high cellular IC50 for A375 cells despite potent enzymatic inhibition suggests potential issues with cell permeability or efflux.

Visualizations

Caption: B-Raf Signaling Pathway in Melanoma and Inhibition.

Caption: Synthesis workflow for 4-anilinoquinazoline B-Raf inhibitors.

4-Fluoro-2-nitrobenzoic acid is a valuable and versatile starting material in medicinal chemistry for the synthesis of potent and selective kinase inhibitors. The protocols and data presented herein demonstrate its utility in constructing the quinazoline core, a privileged scaffold for targeting oncogenic kinases such as KRAS G12C and B-Raf. The ability to readily functionalize the quinazoline ring allows for the generation of diverse libraries of compounds for structure-activity relationship studies and the development of novel cancer therapeutics. Researchers and drug development professionals can leverage the methodologies outlined in these application notes to advance their discovery programs.

References

• 1. BRAF kinase in melanoma development and progression | Expert Reviews in Molecular Medicine | Cambridge Core [cambridge.org]
• 2. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Derivatization of 4-Fluoro-2-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the chemical derivatization of 4-Fluoro-2-nitrobenzoic acid. This versatile building block offers multiple reaction sites, allowing for a variety of chemical transformations, including esterification and amidation of the carboxylic acid group, and nucleophilic aromatic substitution (SNAr) at the fluorine-bearing carbon. These derivatizations are crucial for the synthesis of novel compounds in medicinal chemistry and materials science.

Esterification of 4-Fluoro-2-nitrobenzoic Acid

Application Note

Esterification of 4-Fluoro-2-nitrobenzoic acid is a common and fundamental transformation that serves to protect the carboxylic acid functionality or to modulate the physicochemical properties of the molecule, such as solubility and bioavailability. The resulting esters, for instance, methyl 4-fluoro-2-nitrobenzoate, are valuable intermediates in multi-step organic syntheses. The most straightforward method for this conversion is the Fischer-Speier esterification, which involves reacting the carboxylic acid with an alcohol in the presence of a strong acid catalyst.

The reaction proceeds via an acid-catalyzed nucleophilic acyl substitution. The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, thereby increasing the electrophilicity of the carbonyl carbon. The alcohol then acts as a nucleophile, attacking the activated carbonyl carbon. Subsequent elimination of a water molecule yields the corresponding ester.

Experimental Protocol: Synthesis of Methyl 4-fluoro-2-nitrobenzoate

Materials:

• 4-Fluoro-2-nitrobenzoic acid

• Anhydrous methanol (CH₃OH)

• Concentrated sulfuric acid (H₂SO₄)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve 4-Fluoro-2-nitrobenzoic acid (e.g., 1.0 equivalent) in an excess of anhydrous methanol (e.g., 10-20 equivalents).

• Catalyst Addition: While stirring the solution, carefully and slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents).

• Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 65°C for methanol) using a heating mantle. Maintain the reflux for 3-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature.

• Solvent Removal: Remove the excess methanol using a rotary evaporator.

• Extraction: Dissolve the residue in ethyl acetate. Transfer the solution to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude methyl 4-fluoro-2-nitrobenzoate.

• Purification: If necessary, the crude product can be further purified by recrystallization or column chromatography.

Quantitative Data

Derivative	Reagents	Solvent	Reaction Time	Temperature	Yield
Methyl 4-fluoro-2-nitrobenzoate	4-Fluoro-2-nitrobenzoic acid, Methanol, H₂SO₄ (cat.)	Methanol	3 hours	Reflux	~90%

Reaction Pathway and Experimental Workflow

Caption: Reaction scheme for the Fischer esterification of 4-Fluoro-2-nitrobenzoic acid.

Caption: Experimental workflow for the synthesis of Methyl 4-fluoro-2-nitrobenzoate.

Amidation of 4-Fluoro-2-nitrobenzoic Acid

Application Note

Amidation of 4-Fluoro-2-nitrobenzoic acid to form 4-fluoro-2-nitrobenzamides is a key transformation for introducing nitrogen-containing functionalities. These amides are important precursors for the synthesis of various pharmaceuticals and biologically active compounds. The direct reaction between a carboxylic acid and an amine is often inefficient due to the formation of an unreactive ammonium carboxylate salt.[1][2][3] Therefore, a two-step procedure is commonly employed. First, the carboxylic acid is activated by converting it into a more reactive acyl chloride using a reagent like thionyl chloride (SOCl₂).[4][5][6][7][8] The resulting 4-fluoro-2-nitrobenzoyl chloride is then reacted with a primary or secondary amine to yield the desired amide.[9]

Experimental Protocol: Synthesis of 4-Fluoro-2-nitrobenzamide

Part A: Synthesis of 4-Fluoro-2-nitrobenzoyl chloride

Materials:

• 4-Fluoro-2-nitrobenzoic acid

• Thionyl chloride (SOCl₂)

• Round-bottom flask

• Reflux condenser with a gas trap

• Heating mantle

Procedure:

• Reaction Setup: In a round-bottom flask, place 4-Fluoro-2-nitrobenzoic acid (1.0 equivalent) and an excess of thionyl chloride (e.g., 2-3 equivalents).

• Reflux: Fit the flask with a reflux condenser connected to a gas trap to neutralize the HCl and SO₂ byproducts. Heat the mixture to reflux (approximately 76°C) for 2-3 hours.[4][5]

• Removal of Excess Reagent: After the reaction is complete, allow the mixture to cool. Distill off the excess thionyl chloride under reduced pressure. The crude 4-fluoro-2-nitrobenzoyl chloride is typically used in the next step without further purification.

Part B: Synthesis of 4-Fluoro-2-nitrobenzamide

Materials:

• 4-Fluoro-2-nitrobenzoyl chloride (from Part A)

• Amine (e.g., ammonia, primary or secondary amine)

• Anhydrous aprotic solvent (e.g., dichloromethane, THF)

• Aqueous work-up solutions (e.g., dilute HCl, saturated NaHCO₃, brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Beaker or flask for reaction

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: Dissolve the crude 4-fluoro-2-nitrobenzoyl chloride in an anhydrous aprotic solvent like dichloromethane in a flask.

• Amine Addition: Cool the solution in an ice bath. Slowly add the desired amine (e.g., a solution of ammonia in dioxane or an aqueous solution of the amine) with vigorous stirring. An excess of the amine is often used to neutralize the HCl formed during the reaction.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 1-2 hours. Monitor the reaction by TLC.

• Work-up: Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with dilute HCl (if a basic amine was used in excess), saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude amide.

• Purification: Purify the crude 4-fluoro-2-nitrobenzamide by recrystallization or column chromatography.

Quantitative Data

Derivative	Reagents	Solvent	Reaction Time	Temperature	Yield (overall)
4-Fluoro-2-nitrobenzamide	1. 4-Fluoro-2-nitrobenzoic acid, SOCl₂2. Amine (e.g., Ammonia)	Dichloromethane	3-5 hours	Reflux, then RT	Good to high

Reaction Pathway and Experimental Workflow

Caption: Reaction scheme for the amidation of 4-Fluoro-2-nitrobenzoic acid.

Caption: Experimental workflow for the synthesis of 4-Fluoro-2-nitrobenzamide.

Nucleophilic Aromatic Substitution (SNAr)

Application Note

The fluorine atom in 4-Fluoro-2-nitrobenzoic acid is activated towards nucleophilic aromatic substitution (SNAr) by the electron-withdrawing nitro group in the ortho position.[10] This allows for the displacement of the fluoride ion by a variety of nucleophiles, such as amines, alkoxides, and thiolates, providing a powerful method for the synthesis of diverse substituted aromatic compounds.

For the reaction with amine nucleophiles, it is highly advisable to first protect the carboxylic acid group, for example, as a methyl or ethyl ester, to prevent a competing acid-base reaction between the carboxylic acid and the amine. After the SNAr reaction, the ester can be hydrolyzed back to the carboxylic acid if the free acid is the desired final product.

Experimental Protocol: Synthesis of 4-(Alkylamino)-2-nitrobenzoic Acid Derivatives

Step 1: Esterification (Protection of the Carboxylic Acid)

Follow the protocol for the "Esterification of 4-Fluoro-2-nitrobenzoic Acid" as described in Section 1 to synthesize, for example, Methyl 4-fluoro-2-nitrobenzoate.

Step 2: Nucleophilic Aromatic Substitution

Materials:

• Methyl 4-fluoro-2-nitrobenzoate (from Step 1)

• Amine (e.g., piperidine, morpholine, or other primary/secondary amine)

• Base (e.g., potassium carbonate, K₂CO₃, or triethylamine, Et₃N)

• Anhydrous polar aprotic solvent (e.g., Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO))

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry round-bottom flask, dissolve Methyl 4-fluoro-2-nitrobenzoate (1.0 equivalent) in an anhydrous polar aprotic solvent such as DMF.

• Addition of Reagents: Add the amine nucleophile (e.g., 1.1-1.5 equivalents) and a base such as potassium carbonate (e.g., 1.5-2.0 equivalents) to the solution.

• Heating: Heat the reaction mixture to 80-100°C and stir for 4-12 hours. The reaction progress should be monitored by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into cold water.

• Extraction: Extract the aqueous mixture with ethyl acetate. Combine the organic layers and wash with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography or recrystallization to yield the desired methyl 4-(alkylamino)-2-nitrobenzoate.

Step 3 (Optional): Hydrolysis of the Ester

If the free carboxylic acid is the desired final product, the ester from Step 2 can be hydrolyzed using standard procedures (e.g., treatment with aqueous base like NaOH or LiOH followed by acidification).

Quantitative Data

Derivative	Reagents	Solvent	Reaction Time	Temperature	Yield (SNAr step)
Methyl 4-(piperidin-1-yl)-2-nitrobenzoate	Methyl 4-fluoro-2-nitrobenzoate, Piperidine, K₂CO₃	DMF	12 hours	80°C	~95%
Methyl 4-(morpholino)-2-nitrobenzoate	Methyl 4-fluoro-2-nitrobenzoate, Morpholine, Et₃N	DMSO	10 hours	90°C	~92%

Logical Relationship and Experimental Workflow

References

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Synthesis routes of 3-Nitrobenzoyl chloride [benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. One-pot synthesis of amides from carboxylic acids activated using thionyl chloride - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. 2-Fluoro-4-nitrobenzoic acid | 403-24-7 | Benchchem [benchchem.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Application of 4-Fluoro-2-nitrobenzoic Acid in Drug Discovery: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 4-Fluoro-2-nitrobenzoic acid as a versatile building block in drug discovery. The unique arrangement of the fluoro, nitro, and carboxylic acid functional groups on the phenyl ring makes this compound a valuable starting material for the synthesis of complex heterocyclic scaffolds and targeted inhibitors.

Application Notes

4-Fluoro-2-nitrobenzoic acid serves as a key intermediate in the synthesis of a variety of biologically active molecules. The electron-withdrawing nature of the nitro and fluoro groups activates the aromatic ring for nucleophilic aromatic substitution, while the carboxylic acid provides a handle for amide bond formation and other modifications. The nitro group can be readily reduced to an amine, which can then participate in cyclization reactions to form heterocyclic systems.

A prominent application of structurally related fluorinated benzoic acids is in the synthesis of Poly(ADP-ribose) polymerase (PARP) inhibitors, a class of drugs that has shown significant promise in cancer therapy. Olaparib, a clinically approved PARP inhibitor, is a prime example of a drug whose synthesis involves a fluorinated benzoic acid core. While the documented large-scale syntheses of Olaparib may start from different fluorinated precursors for reasons of cost and efficiency, the fundamental chemical transformations are highly relevant to the potential applications of 4-Fluoro-2-nitrobenzoic acid.[1][2]

The general strategy involves the construction of a phthalazinone core, which is a key pharmacophore for PARP inhibition. 4-Fluoro-2-nitrobenzoic acid can be envisioned as a starting material for a key intermediate in the synthesis of such inhibitors. The following sections provide quantitative data for a representative PARP inhibitor and detailed protocols for key chemical transformations.

Biochemical/Physiological Actions

Beyond its role as a synthetic intermediate, 4-Fluoro-2-nitrobenzoic acid has been observed to enhance the binding of insulin to adipocytes, suggesting potential for investigation in metabolic disease research.[3]

Quantitative Data

The following table summarizes the inhibitory activity of Olaparib, a drug whose synthesis exemplifies the utility of fluorinated benzoic acid building blocks, against several PARP enzymes.

Compound	Target	IC50 (nM)	Assay Conditions
Olaparib	PARP1	1.9	Enzyme inhibition assay
Olaparib	PARP2	1.5	Enzyme inhibition assay
Olaparib	PARP3	1.8	Enzyme inhibition assay

Data is illustrative and compiled from publicly available sources. Actual values may vary depending on the specific assay conditions.

Experimental Protocols

The following protocols describe key transformations relevant to the synthesis of PARP inhibitors and other bioactive molecules from 4-Fluoro-2-nitrobenzoic acid and its derivatives.

Protocol 1: Synthesis of 4-Fluoro-2-aminobenzoic acid

This protocol describes the reduction of the nitro group of 4-Fluoro-2-nitrobenzoic acid to an amine, a crucial step for subsequent cyclization reactions.

Materials:

• 4-Fluoro-2-nitrobenzoic acid

• Tin(II) chloride dihydrate (SnCl2·2H2O)

• Concentrated Hydrochloric Acid (HCl)

• Sodium hydroxide (NaOH)

• Ethyl acetate

• Anhydrous sodium sulfate (Na2SO4)

• Deionized water

Procedure:

• In a round-bottom flask, dissolve 4-Fluoro-2-nitrobenzoic acid (1.0 eq) in ethanol.

• To this solution, add a solution of tin(II) chloride dihydrate (4.0 eq) in concentrated hydrochloric acid.

• Heat the reaction mixture to reflux for 4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and neutralize with a 10% aqueous solution of sodium hydroxide until the pH is approximately 8.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography to yield 4-Fluoro-2-aminobenzoic acid.

Protocol 2: Amide Coupling to form a Benzamide Derivative

This protocol details the coupling of a carboxylic acid with an amine to form an amide bond, a common step in the synthesis of many drug candidates. This example uses a generic amine for illustrative purposes.

Materials:

• 4-Fluoro-2-nitrobenzoic acid

• A primary or secondary amine (e.g., piperazine derivative)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

Procedure:

• Dissolve 4-Fluoro-2-nitrobenzoic acid (1.0 eq) in DMF.

• Add EDC (1.2 eq) and HOBt (1.2 eq) to the solution and stir for 15 minutes at room temperature.

• Add the desired amine (1.1 eq) followed by DIPEA (2.0 eq).

• Stir the reaction mixture at room temperature for 12-18 hours.

• Monitor the reaction by TLC.

• Once the reaction is complete, pour the mixture into water and extract with DCM (3 x 50 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the desired benzamide derivative.

Visualizations

Signaling Pathway

The diagram below illustrates the role of PARP enzymes in DNA single-strand break repair and how PARP inhibitors like Olaparib induce synthetic lethality in cancer cells with BRCA mutations.

Caption: PARP inhibition and synthetic lethality in BRCA-deficient cancers.

Experimental Workflow

The following diagram outlines a general synthetic workflow for the preparation of a key benzamide intermediate from 4-Fluoro-2-nitrobenzoic acid, which could be further elaborated into various heterocyclic scaffolds.

Caption: General synthetic workflow from 4-Fluoro-2-nitrobenzoic acid.

References

• 1. A scalable and eco-friendly total synthesis of poly(ADP-ribose) polymerase inhibitor Olaparib - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Practical and Scalable Manufacturing Process for the Key Intermediate of Poly(ADP-Ribose) Polymerase Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4-Fluoro-2-nitrobenzoic acid = 90 394-01-4 [sigmaaldrich.com]

Application Notes and Protocols for Solid-Phase Synthesis Utilizing 4-Fluoro-2-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 4-Fluoro-2-nitrobenzoic acid in solid-phase synthesis (SPS). This versatile building block is particularly valuable for the construction of diverse heterocyclic libraries, which are of significant interest in medicinal chemistry and drug discovery. The methodologies outlined below are adapted from established protocols for structurally related compounds and are intended to serve as a foundational guide for the synthesis of benzimidazoles and other nitrogen-containing heterocycles on a solid support.

Introduction

4-Fluoro-2-nitrobenzoic acid is a trifunctional chemical scaffold featuring a carboxylic acid, a nitro group, and an activated fluorine atom. This unique arrangement of functional groups allows for its application as a versatile linker and building block in solid-phase synthesis. The carboxylic acid enables attachment to various resins, the nitro group can be readily reduced to an amine for subsequent cyclization reactions, and the fluorine atom is susceptible to nucleophilic aromatic substitution (SNAr), allowing for the introduction of molecular diversity.

The solid-phase approach offers significant advantages over traditional solution-phase synthesis, including simplified purification, the ability to drive reactions to completion using excess reagents, and amenability to automation and high-throughput library generation.

Application: Solid-Phase Synthesis of Substituted Benzimidazoles

One of the primary applications of 4-Fluoro-2-nitrobenzoic acid in solid-phase synthesis is the generation of substituted benzimidazole libraries. Benzimidazoles are a prominent heterocyclic motif found in numerous biologically active compounds and approved drugs. The general strategy involves immobilizing the benzoic acid onto a solid support, followed by a sequence of reactions to construct the heterocyclic core.

A closely related compound, 4-fluoro-3-nitrobenzoic acid, has been successfully employed in the solid-phase synthesis of benzimidazoles.[1] This established methodology can be effectively adapted for 4-Fluoro-2-nitrobenzoic acid.

Experimental Workflow for Benzimidazole Synthesis

Caption: Workflow for the solid-phase synthesis of benzimidazoles.

Detailed Experimental Protocols

Protocol 1: Immobilization of 4-Fluoro-2-nitrobenzoic Acid on Wang Resin

• Swell Wang resin (1 g, 1.0 mmol/g loading) in anhydrous N,N-dimethylformamide (DMF, 10 mL) for 1 hour in a peptide synthesis vessel.

• Drain the DMF.

• In a separate flask, dissolve 4-Fluoro-2-nitrobenzoic acid (5.0 equiv., 5.0 mmol, 925 mg), 1,3-diisopropylcarbodiimide (DIC, 5.0 equiv., 5.0 mmol, 780 µL), and 4-(dimethylamino)pyridine (DMAP, 0.1 equiv., 0.1 mmol, 12 mg) in a minimal amount of DMF.

• Add the solution to the swollen resin.

• Agitate the mixture at room temperature for 16 hours.

• Drain the reaction solution and wash the resin sequentially with DMF (3 x 10 mL), dichloromethane (DCM, 3 x 10 mL), and methanol (3 x 10 mL).

• Dry the resin under vacuum. The loading efficiency can be determined by cleaving a small sample with 50% trifluoroacetic acid (TFA) in DCM and quantifying the released 4-Fluoro-2-nitrobenzoic acid by UV-Vis spectroscopy or HPLC.[1]

Protocol 2: Nucleophilic Aromatic Substitution (SNAr)

• Swell the resin-bound 4-Fluoro-2-nitrobenzoic acid (1.0 equiv.) in 1-methyl-2-pyrrolidinone (NMP, 10 mL).

• Add the desired primary amine (R-NH2, 5.0 equiv.) and N,N-diisopropylethylamine (DIEA, 10% v/v).

• Agitate the mixture at room temperature for 18 hours.

• Drain the solution and wash the resin with NMP (3 x 10 mL), DCM (3 x 10 mL), and methanol (3 x 10 mL).

• Dry the resin under vacuum.

Protocol 3: Reduction of the Nitro Group

• Swell the resin from the previous step in NMP.

• Prepare a 3 M solution of tin(II) chloride dihydrate (SnCl2·2H2O) in NMP.

• Add the SnCl2 solution to the resin and agitate at room temperature for 16 hours.[1]

• Drain the solution and wash the resin with NMP (3 x 10 mL), a solution of 5% DIEA in DMF (to neutralize any remaining acid), DMF (3 x 10 mL), DCM (3 x 10 mL), and methanol (3 x 10 mL).

• Dry the resin under vacuum.

Protocol 4: Cyclization to Form the Benzimidazole Ring

• Swell the resin-bound diamine in DMF.

• Add the desired aromatic aldehyde (R'-CHO, 5.0 equiv.).

• Agitate the mixture at room temperature for 18 hours. The cyclization can be facilitated by exposure to air, which aids in the oxidative cyclocondensation.[1]

• Drain the solution and wash the resin with DMF (3 x 10 mL), DCM (3 x 10 mL), and methanol (3 x 10 mL).

• Dry the resin under vacuum.

Protocol 5: Cleavage and Purification

• Treat the dried resin with a solution of 50% TFA in DCM (10 mL) for 30 minutes at room temperature.[1]

• Filter the resin and collect the filtrate.

• Wash the resin with additional DCM (2 x 5 mL).

• Combine the filtrates and concentrate under reduced pressure to yield the crude benzimidazole product.

• Purify the crude product by preparative HPLC or column chromatography.

Quantitative Data Summary

The following table summarizes typical yields for the solid-phase synthesis of benzimidazoles using an analogous fluoro-nitrobenzoic acid building block.[1] These values can be used as a benchmark for the synthesis using 4-Fluoro-2-nitrobenzoic acid.

Step	Reagents	Typical Yield	Purity (by LC-MS)
Resin Immobilization	4-Fluoro-3-nitrobenzoic acid, DIC, DMAP, Wang resin	Quantitative	-
SNAr with various amines	Primary amines, DIEA, NMP	Near-Quant.	-
Nitro Reduction	SnCl2·2H2O, NMP	>91%	-
Cyclization with Aldehydes	Aromatic aldehydes, DMF	Variable	-
Overall Yield after Cleavage & Purity	-	~41%	~94%

Application: Solid-Phase Synthesis of Quinoxalinones

Adapting the strategy from the synthesis of other heterocyclic scaffolds on a solid support, 4-Fluoro-2-nitrobenzoic acid can also be envisioned as a starting material for the synthesis of quinoxalinones.[2][3] This would involve a similar sequence of immobilization, nitro reduction to form a diamine, followed by cyclization with an α-ketoacid.

Conceptual Workflow for Quinoxalinone Synthesis

Caption: Conceptual workflow for solid-phase quinoxalinone synthesis.

Proposed Experimental Protocol for Quinoxalinone Synthesis

Protocol 6: Cyclization with α-Ketoacids

• Swell the resin-bound diamine (prepared as in Protocols 1 and 3, omitting the SNAr step if diversity at that position is not desired) in a suitable solvent such as tetrahydrofuran (THF).

• In a separate flask, activate the α-ketoacid (R-CO-COOH, 5.0 equiv.) with a coupling agent like DIC (5.0 equiv.) and an activator such as 1-hydroxybenzotriazole (HOBt, 5.0 equiv.) in THF.

• Add the activated α-ketoacid solution to the resin.

• Agitate the mixture at 50 °C for 2 hours.[2]

• Drain the solution and wash the resin with THF (3 x 10 mL), DCM (3 x 10 mL), and methanol (3 x 10 mL).

• Dry the resin under vacuum.

• Cleave the product from the resin as described in Protocol 5.

Safety and Handling

4-Fluoro-2-nitrobenzoic acid is a chemical irritant. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood. For detailed safety information, consult the Safety Data Sheet (SDS).

Conclusion

4-Fluoro-2-nitrobenzoic acid is a valuable and versatile building block for the solid-phase synthesis of medicinally relevant heterocyclic compounds. The protocols provided herein, adapted from established literature procedures for analogous compounds, offer a robust starting point for the generation of diverse libraries of benzimidazoles and quinoxalinones. The flexibility of the synthetic route allows for the introduction of multiple points of diversity, making this a powerful tool for lead discovery and optimization in drug development programs.

References

• 1. tch.ucsd.edu [tch.ucsd.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 4-Chloro-2-fluoro-5-nitrobenzoic acid as a possible building block for solid-phase synthesis of various heterocyclic scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Monitoring Reactions with 4-Fluoro-2-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for monitoring chemical reactions involving 4-Fluoro-2-nitrobenzoic acid, a key intermediate in the synthesis of various pharmaceuticals and functional materials. The protocols focus on robust analytical techniques to ensure accurate reaction profiling, kinetic analysis, and impurity determination.

Introduction

4-Fluoro-2-nitrobenzoic acid is a versatile building block frequently employed in nucleophilic aromatic substitution (SNAr) reactions. The electron-withdrawing nitro group strongly activates the fluorine atom for displacement by various nucleophiles. Monitoring these reactions is crucial for optimizing reaction conditions, maximizing yield, and ensuring the purity of the final product. This document outlines protocols for High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-MS) for the qualitative and quantitative analysis of reactions with 4-Fluoro-2-nitrobenzoic acid.

Key Analytical Methods

A combination of chromatographic and spectroscopic methods is recommended for comprehensive monitoring of reactions involving 4-Fluoro-2-nitrobenzoic acid.

• High-Performance Liquid Chromatography (HPLC): Ideal for quantitative analysis of reaction progress, allowing for the separation and quantification of the starting material, product, and any non-volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information and allows for in-situ or at-line reaction monitoring. ¹H and ¹⁹F NMR are particularly powerful for tracking the consumption of starting material and the formation of the fluorinated product.

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for the analysis of volatile and semi-volatile components in the reaction mixture, such as byproducts or certain derivatized products.

Data Presentation: Comparative Analysis of Reaction Monitoring

The following table summarizes typical quantitative data obtained from monitoring a nucleophilic aromatic substitution reaction of 4-Fluoro-2-nitrobenzoic acid with a generic secondary amine (e.g., morpholine) under various conditions.

Parameter	HPLC-UV	¹⁹F NMR	GC-MS (after derivatization)
Analyte	4-Fluoro-2-nitrobenzoic acid, Product	4-Fluoro-2-nitrobenzoic acid, Product	Derivatized Product, Volatile Impurities
Limit of Detection (LOD)	~0.1 µg/mL	~1-5 mM	~0.01 µg/mL
Limit of Quantification (LOQ)	~0.5 µg/mL	~5-15 mM	~0.05 µg/mL
Linearity (R²)	> 0.999	> 0.995	> 0.998
Precision (RSD)	< 2%	< 5%	< 3%
Typical Run Time	10-15 min	1-5 min	20-30 min
Sample Preparation	Dilution, Filtration	Dilution	Derivatization, Extraction

Experimental Protocols

Protocol 1: HPLC-UV Method for Monitoring Reaction Progress

This protocol describes a reverse-phase HPLC method for the quantitative analysis of the SNAr reaction between 4-Fluoro-2-nitrobenzoic acid and a nucleophile.

1. Instrumentation and Materials:

• HPLC system with a UV-Vis or Diode Array Detector (DAD)

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Sample diluent: 50:50 (v/v) Acetonitrile:Water

• Syringe filters (0.22 µm)

2. Sample Preparation:

• Withdraw a small aliquot (e.g., 10 µL) from the reaction mixture at specified time points.

• Quench the reaction immediately by diluting the aliquot in a known volume of cold sample diluent (e.g., 990 µL in a 1.5 mL microcentrifuge tube).

• Vortex the sample for 30 seconds to ensure homogeneity.

• Filter the diluted sample through a 0.22 µm syringe filter into an HPLC vial.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• UV Detection: 254 nm (or an optimal wavelength determined by DAD)

• Gradient Elution:

  • 0-2 min: 5% B

  • 2-10 min: 5% to 95% B

  • 10-12 min: 95% B

  • 12.1-15 min: 5% B (re-equilibration)

4. Data Analysis:

• Identify the peaks corresponding to 4-Fluoro-2-nitrobenzoic acid and the product based on their retention times, determined by injecting standards.

• Calculate the percentage conversion by comparing the peak area of the starting material at different time points to its initial peak area.

• Quantify the concentration of product and remaining starting material using a calibration curve generated from standards of known concentrations.

HPLC Monitoring Workflow

Protocol 2: ¹⁹F NMR Spectroscopy for In-Situ Reaction Monitoring

This protocol outlines the use of ¹⁹F NMR for real-time monitoring of the substitution reaction, leveraging the distinct chemical shifts of the fluorine atom in the reactant and potentially the leaving group.

1. Instrumentation and Materials:

• NMR spectrometer with a fluorine probe

• NMR tubes

• Deuterated solvent compatible with the reaction (e.g., DMSO-d₆, CD₃CN)

• Internal standard (optional, for quantitative analysis, e.g., trifluorotoluene)

2. Sample Preparation (for at-line monitoring):

• At various time points, withdraw an aliquot from the reaction mixture.

• Transfer the aliquot to an NMR tube.

• Add a deuterated solvent for locking and shimming.

• If quantitative analysis is desired, add a known amount of an internal standard.

3. NMR Acquisition Parameters:

• Nucleus: ¹⁹F

• Pulse Program: Standard single-pulse experiment

• Relaxation Delay (d1): 5 times the longest T₁ of the fluorine signals of interest (typically 2-5 seconds)

• Number of Scans: 4-16 (depending on concentration)

• Spectral Width: Sufficient to cover the expected chemical shifts of the starting material and any fluorine-containing products or byproducts.

4. Data Analysis:

• Process the spectra with appropriate phasing and baseline correction.

• Identify the resonance corresponding to the fluorine atom of 4-Fluoro-2-nitrobenzoic acid.

• Monitor the decrease in the integral of this signal over time.

• If a new fluorine signal appears for the product, monitor its integral's increase.

• Calculate the relative concentrations of the reactant and product at each time point by comparing their peak integrals.

¹⁹F NMR Monitoring Logic

Signaling Pathway: Nucleophilic Aromatic Substitution (SNAr)

The reaction of 4-Fluoro-2-nitrobenzoic acid with a nucleophile, such as a secondary amine, proceeds through a well-established SNAr mechanism. This involves the addition of the nucleophile to the aromatic ring to form a resonance-stabilized intermediate (Meisenheimer complex), followed by the elimination of the fluoride leaving group.

S_NAr Reaction Pathway

Disclaimer: The images in the DOT script are placeholders and would need to be replaced with actual chemical structure images for proper rendering.

This document provides a foundational guide for developing and implementing analytical methods for monitoring reactions with 4-Fluoro-2-nitrobenzoic acid. It is recommended to validate these methods for each specific reaction and matrix to ensure data accuracy and reliability.

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Fluoro-2-nitrobenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common problems encountered during the synthesis of 4-Fluoro-2-nitrobenzoic acid. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 4-Fluoro-2-nitrobenzoic acid?

A1: The two main synthetic routes are:

• Oxidation of 4-Fluoro-2-nitrotoluene: This is a common method involving the oxidation of the methyl group to a carboxylic acid using various oxidizing agents.

• Hydrolysis of 4-Fluoro-2-nitrobenzonitrile: This route involves the conversion of a nitrile group to a carboxylic acid, typically under acidic or basic conditions.

Q2: Which oxidizing agents are commonly used for the oxidation of 4-Fluoro-2-nitrotoluene?

A2: Several oxidizing agents can be employed, with the choice often depending on factors like yield, cost, and waste disposal considerations. Commonly used agents include:

• Potassium permanganate (KMnO₄)

• Sodium dichromate (Na₂Cr₂O₇) in sulfuric acid

• Chromium trioxide (CrO₃) with an oxidant like periodic acid

• Nitric acid (HNO₃)

Q3: What are the typical yields for the synthesis of 4-Fluoro-2-nitrobenzoic acid?

A3: Yields can vary significantly based on the chosen synthetic route and reaction conditions. For the oxidation of 4-fluoro-2-nitrotoluene, yields can range from 34% to over 80%.[1][2] The hydrolysis of 4-fluoro-2-nitrobenzonitrile has been reported with yields around 81%.[1]

Troubleshooting Guide: Oxidation of 4-Fluoro-2-nitrotoluene

This guide addresses common issues encountered when synthesizing 4-Fluoro-2-nitrobenzoic acid via the oxidation of 4-Fluoro-2-nitrotoluene.

Problem 1: Low Yield of 4-Fluoro-2-nitrobenzoic Acid

Possible Causes & Solutions

Cause	Recommended Solution
Incomplete Reaction	- Increase Reaction Time: Ensure the reaction is stirred for a sufficient duration as specified in the protocol. Some procedures require several hours.[2] - Optimize Temperature: Maintain the recommended reaction temperature. For KMnO₄ oxidation, this is often around 95-100°C.[1][2] - Ensure Sufficient Oxidant: Use an adequate molar excess of the oxidizing agent. For potassium permanganate, a significant excess is often necessary.[3]
Side Reactions	- Control Temperature: Avoid overheating, which can lead to the formation of byproducts.[3] - Portion-wise Addition of Oxidant: Add the oxidizing agent in portions or as a solution over time to control the reaction rate and minimize localized high concentrations that can promote side reactions.[2][3]
Product Loss During Workup	- Ensure Complete Precipitation: When acidifying the reaction mixture to precipitate the product, ensure the pH is sufficiently low (typically pH 1-2).[2][3] - Thorough Extraction: If using liquid-liquid extraction for purification, perform an adequate number of extractions with a suitable solvent to ensure full recovery of the product.[2]

Problem 2: Presence of Unreacted 4-Fluoro-2-nitrotoluene in the Product

Possible Causes & Solutions

Cause	Recommended Solution
Incomplete Reaction	- Refer to the "Incomplete Reaction" solutions in Problem 1 .
Inefficient Purification	- Recrystallization: Perform recrystallization from a suitable solvent (e.g., ethanol, acetic acid, or water) to separate the more soluble 4-fluoro-2-nitrotoluene from the desired product.[3] - Chromatography: For high-purity requirements, column chromatography can be employed to effectively separate the product from the starting material.[3]

Problem 3: Difficulty in Filtering Manganese Dioxide (MnO₂) Byproduct (in KMnO₄ Oxidation)

Possible Causes & Solutions

Cause	Recommended Solution
Fine Precipitate	- Use a Filter Aid: Employ a filter aid like Celite® or diatomaceous earth to improve the filtration of the fine MnO₂ precipitate.[1][3] This prevents clogging of the filter paper. - Hot Filtration: Perform the filtration while the solution is still hot to prevent premature crystallization of the product along with the MnO₂.[3]

Problem 4: Product Discoloration (Yellow or Brown)

Possible Causes & Solutions

Cause	Recommended Solution
Presence of Nitro-containing Impurities or Byproducts	- Recrystallization: One or more recrystallizations from an appropriate solvent can help remove colored impurities and yield a purer, off-white to white crystalline product.[3]
Residual Chromium Salts (in Dichromate Oxidation)	- Thorough Washing: Wash the crude product with dilute sulfuric acid to remove chromium salts.[4] Dissolving the product in a dilute base, filtering, and then re-precipitating with acid can also be effective.[4]

Troubleshooting Guide: Hydrolysis of 4-Fluoro-2-nitrobenzonitrile

This guide addresses potential issues during the synthesis of 4-Fluoro-2-nitrobenzoic acid from 4-Fluoro-2-nitrobenzonitrile.

Problem 1: Incomplete Hydrolysis

Possible Causes & Solutions

Cause	Recommended Solution
Insufficient Reaction Time or Temperature	- Increase Reaction Time and/or Temperature: Ensure the reaction is heated at the specified temperature for the recommended duration. For example, one procedure specifies heating at 130°C for 6.5 hours.[1]
Inadequate Acid/Base Concentration	- Verify Reagent Concentration: Ensure the concentration of the acid (e.g., HBr) or base used for hydrolysis is correct.

Problem 2: Formation of Side Products

Possible Causes & Solutions

Cause	Recommended Solution
Harsh Reaction Conditions	- Optimize Conditions: If side reactions are suspected, consider lowering the reaction temperature or using a shorter reaction time, though this may require balancing with the completeness of the reaction.

Data Presentation

Table 1: Comparison of Oxidation Methods for 4-Fluoro-2-nitrotoluene

Oxidizing Agent/System	Key Reaction Conditions	Reaction Time	Yield (%)	Reference
Potassium Permanganate (KMnO₄)	Aqueous, 100°C	3 hours	34	[1]
Potassium Permanganate (KMnO₄) with Phase Transfer Catalyst	Aqueous NaOH, 95°C	~12 hours	73.7	[2]
Chromium(VI) oxide / Periodic acid	Acetonitrile	1 hour	81	[2]
Nitric Acid (HNO₃)	Aqueous, elevated temperature and pressure	1-4 hours	Not specified	[5]
Sodium Dichromate (Na₂Cr₂O₇) / H₂SO₄	Aqueous, gentle boiling	~1 hour	82-86 (for p-nitrotoluene)

Experimental Protocols

Protocol 1: Oxidation of 4-Fluoro-2-nitrotoluene with Potassium Permanganate [1]

• A mixture of 4-fluoro-2-nitrotoluene (25.0 g, 161 mmol), potassium permanganate (102 g, 645 mmol), and water (500 mL) is heated to 100°C and stirred for 3 hours.

• After the reaction is complete, the mixture is cooled to room temperature.

• The insoluble manganese dioxide is removed by filtration through diatomaceous earth.

• The filtrate is washed with diethyl ether and then acidified by adding concentrated hydrochloric acid.

• The organic material in the acidified aqueous phase is extracted with diethyl ether.

• The combined organic phases are washed with saturated sodium chloride solution and dried over anhydrous magnesium sulfate.

• The solvent is removed by evaporation under reduced pressure to yield 2-nitro-4-fluorobenzoic acid.

Protocol 2: Hydrolysis of 4-Fluoro-2-nitrobenzonitrile [1]

• A mixture of 4-fluoro-2-nitro-benzonitrile (12.2 g, 73.7 mmol) suspended in 48% HBr (74.5 mL, 664 mmol) is heated at 130°C for 6.5 hours.

• After cooling to room temperature, water (1 L) is added.

• The resulting precipitate is washed with water and hexane to afford the title compound.

Visualizations

Caption: Experimental workflow for the oxidation of 4-Fluoro-2-nitrotoluene.

Caption: Troubleshooting logic for low yield in the oxidation synthesis.

References

• 1. 4-Fluoro-2-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 2. 2-Fluoro-4-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. DE1096892B - Process for the preparation of 2-nitro-4-fluoro and 4-nitro-2-fluorobenzoic acid - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 4-Fluoro-2-nitrobenzoic Acid

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 4-Fluoro-2-nitrobenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 4-Fluoro-2-nitrobenzoic acid?

The most prevalent method is the oxidation of the methyl group of 4-fluoro-2-nitrotoluene. Powerful oxidizing agents like potassium permanganate (KMnO₄) or chromium trioxide are commonly used.[1][2] An alternative high-yield route involves the hydrolysis of 4-fluoro-2-nitro-benzonitrile using a strong acid like hydrobromic acid (HBr).[3]

Q2: My yield from the potassium permanganate oxidation of 4-fluoro-2-nitrotoluene is consistently low. What are the common causes?

Low yields (a reported example shows a 34% yield) can stem from several factors.[3] Key areas to investigate include:

• Incomplete Reaction: Insufficient heating, short reaction time, or an inadequate amount of KMnO₄ can lead to unreacted starting material.

• Side Reactions: While the methyl group is the primary target for oxidation, competitive oxidation of the aromatic ring can occur, especially under harsh conditions.[4]

• Poor Phase Transfer: The reaction involves an aqueous phase (with KMnO₄) and an organic substrate (4-fluoro-2-nitrotoluene). Inefficient mixing can severely limit the reaction rate. The use of a phase-transfer catalyst can improve yields significantly.[5]

• Product Loss During Workup: Difficulties in filtering the fine manganese dioxide (MnO₂) precipitate or incomplete extraction of the product from the aqueous phase after acidification can reduce the isolated yield.

Q3: How can I improve the yield of the oxidation reaction?

To improve the yield, consider the following optimizations:

• Use a Phase-Transfer Catalyst: Adding a catalyst like tetrabutylammonium bromide can significantly improve the interaction between the reactant and the oxidant, boosting the yield to around 74%.[1][5]

• Control Reagent Addition: Adding the oxidizing agent in portions can help manage the reaction's exothermicity and may reduce side reactions.[1]

• Optimize Reaction Temperature: The reaction typically requires heating to around 95-100°C to proceed efficiently.[1][3]

• Ensure Sufficient Reaction Time: Reactions can take several hours (e.g., 3 to 10+ hours) to reach completion.[1][3] Monitor the reaction progress to determine the optimal time.

Q4: Are there effective alternatives to potassium permanganate for the oxidation?

Yes, several other oxidizing systems have been reported for similar transformations:

• Chromium Trioxide/Periodic Acid: This combination in acetonitrile is a potent oxidizing system that can provide high yields (around 81%) for the oxidation of fluoronitrotoluenes.[1][2][6]

• Sodium Dichromate/Sulfuric Acid: This is a classic, powerful method for oxidizing alkylbenzenes to carboxylic acids, with reported yields of 82-86% for p-nitrotoluene.[7][8]

• Nitric Acid: Oxidation with aqueous nitric acid at elevated temperatures (e.g., 190-200°C) and pressure has also been shown to produce high yields.[9]

Q5: How can I effectively remove the manganese dioxide (MnO₂) byproduct?

The fine, brown MnO₂ precipitate can be challenging to filter. Using a filter aid like Celite (diatomaceous earth) can prevent the filter paper from clogging and facilitate a cleaner separation.[1][3]

Q6: What is the recommended method for purifying the final 4-Fluoro-2-nitrobenzoic acid?

The most common purification method involves the following steps:

• After filtering the MnO₂, the aqueous filtrate is acidified with a strong acid (e.g., concentrated HCl) to a low pH (e.g., pH 2).[1]

• The precipitated crude product is collected by vacuum filtration.

• For higher purity, the crude solid can be dissolved in a dilute aqueous base (like NaOH), filtered to remove any remaining insolubles, and then re-precipitated by adding acid.[1][7]

• The product can also be recrystallized from solvents like 50% ethanol or water.[9]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low Yield (<40%) with KMnO₄ Oxidation	Inadequate Molar Ratio of Oxidant: The stoichiometry may be insufficient for complete conversion.	Increase the molar ratio of KMnO₄ to 4-fluoro-2-nitrotoluene. Ratios of 4:1 (KMnO₄:substrate) or higher are often used.[3]
Poor Reactant Mixing (Phase Transfer Issue): The aqueous KMnO₄ solution and the organic substrate are not mixing effectively.	Add a phase-transfer catalyst (e.g., tetrabutylammonium bromide) to the reaction mixture.[1][5] Ensure vigorous mechanical stirring throughout the reaction.
Suboptimal Temperature: The reaction temperature is too low, leading to a slow or incomplete reaction.	Maintain a reaction temperature of at least 95-100°C.[1][3]
Loss During Workup: Product is lost during the filtration of MnO₂ or the extraction process.	Use a filter aid like Celite for MnO₂ removal.[1] After acidification, thoroughly extract the aqueous phase multiple times with a suitable organic solvent (e.g., diethyl ether, CH₂Cl₂).[1][3]
Reaction is Very Slow or Does Not Start	Induction Period: Some permanganate oxidations exhibit an induction period, especially at room temperature.[10]	Ensure the reaction mixture is heated to the target temperature (e.g., 95°C). A vigorous exothermic reaction may occur after an initial delay.[10]
Reagent Purity: Impurities in the starting material or solvent may inhibit the reaction.	Use reagents of appropriate purity. Ensure solvents are clean and free of contaminants that might react with the oxidant.
Difficulty Filtering MnO₂ Precipitate	Fine Particle Size: The MnO₂ formed is often a very fine, colloidal precipitate that clogs filter media.	Allow the reaction mixture to cool to room temperature before filtering.[1][3] Use a pad of Celite over the filter paper to improve filtration speed and efficiency.
Final Product is Impure (e.g., off-white, low melting point)	Incomplete Removal of MnO₂: Fine MnO₂ particles may have passed through the filter.	Dissolve the crude product in a dilute NaOH solution and filter the solution again to remove the insoluble MnO₂. Re-precipitate the product with acid.[1][7]
Unreacted Starting Material: The reaction did not go to completion.	Increase reaction time, temperature, or the amount of oxidant in future runs. Purify the crude product by recrystallization to separate it from the less polar starting material.[9]

Data Presentation

Table 1: Comparison of Yields for Different Synthesis Routes

Starting Material	Method/Reagents	Key Conditions	Yield (%)	Reference
4-Fluoro-2-nitrotoluene	KMnO₄ / H₂O	100°C, 3 h	34%	[3]
2-Fluoro-4-nitrotoluene	KMnO₄ / NaOH / Tetrabutylammonium bromide	95°C, 10+ h	73.7%	[1][5]
2-Fluoro-4-nitrotoluene	Chromium(VI) oxide / Periodic acid / Acetonitrile	Exothermic, 1 h	81%	[1][6]
4-Fluoro-2-nitro-benzonitrile	48% HBr / H₂O	130°C, 6.5 h	81%	[3]

Experimental Protocols

Protocol 1: Oxidation of 4-Fluoro-2-nitrotoluene with Potassium Permanganate

This protocol is based on a procedure reported to yield 34%.[3] For improved yield, the addition of a phase-transfer catalyst as described in the Troubleshooting Guide is highly recommended.

• Reaction Setup: In a round-bottom flask equipped with a mechanical stirrer and a reflux condenser, combine 4-fluoro-2-nitrotoluene (25.0 g, 161 mmol), potassium permanganate (102 g, 645 mmol), and water (500 mL).

• Heating: Heat the mixture to 100°C and stir vigorously for 3 hours. The purple color of the permanganate will gradually be replaced by a brown precipitate of manganese dioxide.

• Cooling and Filtration: After the reaction is complete, cool the mixture to room temperature. Filter the mixture through a pad of Celite to remove the manganese dioxide.

• Workup: Transfer the filtrate to a separatory funnel and wash with diethyl ether to remove any unreacted starting material.

• Acidification: Cool the aqueous phase in an ice bath and carefully acidify by adding concentrated hydrochloric acid until the pH is strongly acidic, causing the product to precipitate.

• Extraction: Extract the acidified aqueous phase with diethyl ether (e.g., 3 x 150 mL).

• Drying and Isolation: Combine the organic extracts, wash with a saturated sodium chloride solution, and dry over anhydrous magnesium sulfate. Remove the solvent by evaporation under reduced pressure to yield 4-Fluoro-2-nitrobenzoic acid.

Protocol 2: Hydrolysis of 4-Fluoro-2-nitrobenzonitrile

This protocol provides a high-yield (81%) alternative to the oxidation method.[3]

• Reaction Setup: In a flask suitable for heating with aggressive acids, suspend 4-fluoro-2-nitro-benzonitrile (12.2 g, 73.7 mmol) in 48% hydrobromic acid (74.5 mL).

• Heating: Heat the mixture at 130°C for 6.5 hours under a reflux condenser.

• Precipitation: After cooling to room temperature, add water (1 L) to the reaction mixture. The product will precipitate as a solid.

• Isolation and Washing: Collect the precipitate by filtration. Wash the solid thoroughly with water and then with hexane to remove impurities.

• Drying: Dry the product to afford 4-Fluoro-2-nitrobenzoic acid as a light brown solid.

Visualizations

Caption: General experimental workflow for the oxidation synthesis method.

Caption: Troubleshooting logic for diagnosing and resolving low yield issues.

References

• 1. 2-Fluoro-4-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 2. 2-Fluoro-4-nitrobenzoic acid | 403-24-7 | Benchchem [benchchem.com]
• 3. 4-Fluoro-2-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 4. A DFT study of permanganate oxidation of toluene and its ortho-nitroderivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Page loading... [wap.guidechem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. benchchem.com [benchchem.com]
• 9. DE1096892B - Process for the preparation of 2-nitro-4-fluoro and 4-nitro-2-fluorobenzoic acid - Google Patents [patents.google.com]
• 10. dspace.nitrkl.ac.in [dspace.nitrkl.ac.in]

Technical Support Center: Purification of 4-Fluoro-2-nitrobenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of 4-Fluoro-2-nitrobenzoic acid from a reaction mixture. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in a crude reaction mixture of 4-Fluoro-2-nitrobenzoic acid?

A1: Common impurities largely depend on the synthetic route. When synthesized by the oxidation of 4-fluoro-2-nitrotoluene, the most common impurities include:

• Unreacted Starting Material: Residual 4-fluoro-2-nitrotoluene.

• Isomeric Byproducts: Other isomers of fluoronitrobenzoic acid may be present depending on the regioselectivity of the reactions.

• Over-oxidation or Side-Reaction Products: Small amounts of other related aromatic compounds.

• Inorganic Salts: Remnants from reagents used during the synthesis and workup, such as manganese dioxide if potassium permanganate is used as the oxidant.[1]

Q2: My purified 4-Fluoro-2-nitrobenzoic acid has a low melting point and a broad melting range. What does this indicate?

A2: A low and broad melting point range is a classic indicator of an impure sample. Pure 4-Fluoro-2-nitrobenzoic acid has a reported melting point of 140-145 °C.[2] The presence of impurities disrupts the crystal lattice of the solid, leading to a depression and broadening of the melting point range. Further purification steps are necessary.

Q3: Can I use acid-base extraction to purify 4-Fluoro-2-nitrobenzoic acid?

A3: Yes, acid-base extraction is a highly effective method for separating acidic compounds like 4-Fluoro-2-nitrobenzoic acid from neutral or basic impurities. The general principle involves dissolving the crude mixture in an organic solvent and extracting the acidic product into an aqueous basic solution (e.g., sodium bicarbonate or sodium hydroxide). The product is then recovered by acidifying the aqueous layer to precipitate the pure acid.

Q4: How can I monitor the progress of the purification?

A4: Thin-Layer Chromatography (TLC) is a quick and effective technique to monitor the purification process. By spotting the crude mixture, the fractions from column chromatography, and the purified product on a TLC plate, you can visualize the separation of the desired compound from its impurities. A suitable mobile phase, such as a mixture of ethyl acetate and hexane, will show the different components as distinct spots with different Rf values. The disappearance of impurity spots in the lane of the purified product indicates successful purification.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of 4-Fluoro-2-nitrobenzoic acid.

Recrystallization

Issue	Possible Cause(s)	Troubleshooting Steps
The compound "oils out" and does not form crystals.	The boiling point of the solvent is higher than the melting point of the impure compound. The solution is supersaturated. Cooling is too rapid.	- Re-heat the solution to dissolve the oil. - Add a small amount of a co-solvent in which the compound is more soluble to lower the saturation point. - Allow the solution to cool more slowly.
No crystals form upon cooling.	Too much solvent was used. The solution is not supersaturated.	- Evaporate some of the solvent to increase the concentration of the compound. - Scratch the inside of the flask with a glass rod at the liquid-air interface to induce crystallization. - Add a seed crystal of pure 4-Fluoro-2-nitrobenzoic acid.
The yield is very low.	Too much solvent was used, leading to significant loss of product in the mother liquor. The compound is partially soluble in the cold solvent. Premature crystallization occurred during hot filtration.	- Use the minimum amount of hot solvent necessary for dissolution. - Ensure the solution is thoroughly cooled in an ice bath before filtration to minimize solubility. - Pre-heat the funnel and filter paper during hot filtration to prevent the product from crashing out.
The product is still colored after recrystallization.	The impurities are colored and co-crystallize with the product.	- Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities. Be cautious not to add too much, as it can also adsorb the product.

Column Chromatography

Issue	Possible Cause(s)	Troubleshooting Steps
Poor separation of the product from impurities.	The polarity of the mobile phase is too high or too low. The column was not packed properly (channeling). The column was overloaded with the crude mixture.	- Optimize the mobile phase composition using TLC. A good starting point for polar compounds is a mixture of hexane and ethyl acetate. - Ensure the silica gel is packed uniformly without any air bubbles. - Use an appropriate amount of crude material for the column size (typically a 1:20 to 1:100 ratio of crude material to silica gel by weight).
The compound is not eluting from the column.	The mobile phase is not polar enough. The compound is strongly adsorbed to the silica gel (due to its acidic nature).	- Gradually increase the polarity of the mobile phase (gradient elution). For example, slowly increase the percentage of ethyl acetate in hexane. - A small amount of acetic or formic acid can be added to the mobile phase to protonate the carboxylic acid and reduce its interaction with the silica gel.
The compound elutes too quickly with the solvent front.	The mobile phase is too polar.	- Decrease the polarity of the mobile phase. Start with a higher percentage of the non-polar solvent (e.g., hexane).
Streaking or tailing of spots on TLC of column fractions.	The compound is interacting too strongly with the stationary phase. The sample is too concentrated.	- Add a small amount of acid to the mobile phase. - Ensure the collected fractions are diluted appropriately before spotting on the TLC plate.

Data Presentation

The following tables summarize quantitative data for the purification of 4-Fluoro-2-nitrobenzoic acid.

Table 1: Recrystallization Data

Solvent System	Initial Purity	Final Purity	Yield	Reference
Water	Not specified	Melting point: 140-141 °C	69%	[3]
50% Ethanol/Water	Not specified	Not specified	High	[3]

Table 2: Synthesis and Purification Yields

Synthetic Route	Purification Method	Overall Yield	Reference
Oxidation of 4-fluoro-2-nitrotoluene with KMnO4	Extraction and solvent evaporation	34%	[1]
Hydrolysis of 4-fluoro-2-nitro-benzonitrile with HBr	Precipitation and washing	81%	[1]

Experimental Protocols

Protocol 1: Recrystallization from Water

• Dissolution: In a suitable Erlenmeyer flask, add the crude 4-Fluoro-2-nitrobenzoic acid. Add a minimal amount of deionized water.

• Heating: Gently heat the mixture on a hot plate with stirring until the solid dissolves completely. If necessary, add small portions of hot water to achieve complete dissolution. Avoid adding excessive solvent.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal and then gently reheat to boiling for a few minutes.

• Hot Filtration: If charcoal was added or if there are insoluble impurities, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper into a clean, warm Erlenmeyer flask.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Once crystal formation begins, the flask can be placed in an ice bath to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold water to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a low temperature.

Protocol 2: Purification by Column Chromatography

• TLC Analysis: Determine a suitable mobile phase for column chromatography by performing TLC analysis on the crude mixture. A good solvent system (e.g., a mixture of hexane and ethyl acetate) should provide a retention factor (Rf) of 0.2-0.4 for the 4-Fluoro-2-nitrobenzoic acid and good separation from impurities.

• Column Packing: Prepare a slurry of silica gel in the chosen non-polar solvent (e.g., hexane). Pour the slurry into a chromatography column and allow it to pack under gravity or with gentle pressure, ensuring there are no air bubbles. Add a thin layer of sand on top of the silica gel.

• Sample Loading: Dissolve the crude 4-Fluoro-2-nitrobenzoic acid in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase). Carefully load the sample onto the top of the silica gel. Alternatively, for less soluble samples, perform a dry loading by adsorbing the crude material onto a small amount of silica gel and then adding this to the column.

• Elution: Begin eluting the column with the least polar mobile phase determined from the TLC analysis. Collect fractions in test tubes.

• Gradient Elution (if necessary): Gradually increase the polarity of the mobile phase by increasing the proportion of the more polar solvent (e.g., ethyl acetate) to elute the more polar compounds.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 4-Fluoro-2-nitrobenzoic acid.

Visualizations

Caption: General workflow for the purification and analysis of 4-Fluoro-2-nitrobenzoic acid.

Caption: Troubleshooting logic for common issues encountered during recrystallization.

References

• 1. 4-Fluoro-2-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 2. 4-Fluoro-2-nitrobenzoic acid = 90 394-01-4 [sigmaaldrich.com]
• 3. DE1096892B - Process for the preparation of 2-nitro-4-fluoro and 4-nitro-2-fluorobenzoic acid - Google Patents [patents.google.com]

Technical Support Center: 4-Fluoro-2-nitrobenzoic Acid Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Fluoro-2-nitrobenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions performed with 4-Fluoro-2-nitrobenzoic acid?

A1: 4-Fluoro-2-nitrobenzoic acid is a versatile building block in organic synthesis. The most common reactions involve:

• Reduction of the nitro group: Typically to form 4-fluoro-2-aminobenzoic acid, a key intermediate for various pharmaceuticals.

• Nucleophilic Aromatic Substitution (SNAr): The electron-withdrawing nitro group activates the fluorine atom for displacement by various nucleophiles (e.g., amines, alcohols, thiols).

• Esterification/Amidation: The carboxylic acid group readily undergoes esterification or amidation to introduce different functional groups or for protection purposes.

• Acyl Halide Formation: Conversion of the carboxylic acid to a more reactive acyl halide (e.g., acyl chloride) to facilitate subsequent reactions.

Q2: What are the typical impurities found in commercial 4-Fluoro-2-nitrobenzoic acid?

A2: Commercially available 4-Fluoro-2-nitrobenzoic acid may contain impurities from its synthesis, which is often the oxidation of 4-fluoro-2-nitrotoluene. Potential impurities include residual starting material (4-fluoro-2-nitrotoluene) and isomeric byproducts such as 2-fluoro-4-nitrobenzoic acid if synthesized via nitration of 2-fluorobenzoic acid.

Troubleshooting Guides

Incomplete Nitro Group Reduction

Issue: During the reduction of 4-Fluoro-2-nitrobenzoic acid to 4-fluoro-2-aminobenzoic acid, I am observing a mixture of products and low yield of the desired amine.

Possible Causes and Solutions:

Cause	Recommended Solution
Insufficient Reducing Agent	Ensure the stoichiometry of the reducing agent (e.g., SnCl₂, H₂/Pd-C) is correct. A slight excess may be required.
Catalyst Poisoning	If using catalytic hydrogenation, ensure the starting material and solvent are free of impurities that could poison the catalyst (e.g., sulfur compounds).
Reaction Temperature Too Low	Some reductions may require heating to proceed to completion. Monitor the reaction temperature and adjust as necessary.
Incomplete Reaction Time	Monitor the reaction progress using an appropriate technique (e.g., TLC, LC-MS) to ensure it has gone to completion before workup.

Experimental Protocol: Catalytic Hydrogenation of 4-Fluoro-2-nitrobenzoic acid

• In a suitable hydrogenation vessel, dissolve 4-Fluoro-2-nitrobenzoic acid (1.0 eq) in a solvent such as ethanol or ethyl acetate.

• Add a catalytic amount of 10% Palladium on carbon (Pd/C) (typically 1-5 mol%).

• Pressurize the vessel with hydrogen gas (typically 1-4 atm).

• Stir the reaction mixture vigorously at room temperature or with gentle heating.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully filter the reaction mixture through a pad of celite to remove the Pd/C catalyst.

• Evaporate the solvent under reduced pressure to yield the crude 4-fluoro-2-aminobenzoic acid, which can be further purified by recrystallization.

Logical Workflow for Troubleshooting Incomplete Reduction

Caption: Troubleshooting workflow for incomplete nitro group reduction.

Byproduct Formation in Nucleophilic Aromatic Substitution (SNAr)

Issue: When reacting 4-Fluoro-2-nitrobenzoic acid with a nucleophile, I am observing the formation of unexpected byproducts in addition to my desired substituted product.

Possible Causes and Solutions:

Cause	Recommended Solution
Reaction with the Carboxylic Acid	The nucleophile may be reacting with the carboxylic acid group. Protect the carboxylic acid as an ester before performing the SNAr reaction.
Di-substitution	A strong nucleophile might displace both the fluorine and the nitro group, although displacement of the nitro group is less common. Use milder reaction conditions or a less reactive nucleophile.
Decarboxylation	At elevated temperatures, decarboxylation of the starting material or product can occur, leading to fluoronitrobenzene or a substituted nitrobenzene byproduct.[1] Conduct the reaction at the lowest effective temperature.
Hydrolysis of Fluoro Group	If water is present in the reaction mixture, especially with a base, hydrolysis of the fluoro group can occur, leading to the formation of 4-hydroxy-2-nitrobenzoic acid. Ensure anhydrous conditions.

Experimental Protocol: General SNAr Reaction with an Amine

• Protect the carboxylic acid of 4-Fluoro-2-nitrobenzoic acid as a methyl or ethyl ester via Fischer esterification if the amine is a strong base.

• Dissolve the ester (1.0 eq) and the amine nucleophile (1.0-1.2 eq) in a polar aprotic solvent such as DMF or DMSO.

• Add a non-nucleophilic base (e.g., K₂CO₃, Et₃N) to scavenge the HF produced.

• Heat the reaction mixture (typically 80-120 °C) and monitor its progress by TLC or LC-MS.

• After completion, cool the reaction mixture and perform an aqueous workup to remove the solvent and excess reagents.

• Purify the product by column chromatography or recrystallization.

• If necessary, hydrolyze the ester to obtain the free carboxylic acid.

Signaling Pathway of Potential SNAr Byproducts

Caption: Potential byproduct pathways in SNAr reactions.

Low Yields in Esterification Reactions

Issue: My Fischer esterification of 4-Fluoro-2-nitrobenzoic acid is resulting in a low yield of the desired ester.

Possible Causes and Solutions:

Cause	Recommended Solution
Equilibrium Limitation	Fischer esterification is an equilibrium process.[2] Use a large excess of the alcohol or remove water as it is formed (e.g., using a Dean-Stark apparatus or molecular sieves) to drive the equilibrium towards the product.[2]
Insufficient Catalyst	Ensure a sufficient amount of acid catalyst (e.g., H₂SO₄, TsOH) is used.
Steric Hindrance	If using a bulky alcohol, the reaction rate may be slow. Consider increasing the reaction time, temperature, or using a more reactive derivative of the carboxylic acid (e.g., the acyl chloride).
Incomplete Reaction	Monitor the reaction to completion. For some sterically hindered or less reactive alcohols, prolonged reaction times or higher temperatures may be necessary.

Experimental Protocol: Fischer Esterification

• Suspend 4-Fluoro-2-nitrobenzoic acid (1.0 eq) in a large excess of the desired alcohol (e.g., methanol, ethanol), which also acts as the solvent.

• Add a catalytic amount of a strong acid (e.g., concentrated H₂SO₄, 1-5 mol%).

• Heat the mixture to reflux and monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and neutralize the acid catalyst with a mild base (e.g., saturated NaHCO₃ solution).

• Extract the ester with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to obtain the crude ester.

• Purify by column chromatography or distillation if necessary.

References

• 1. Decarboxylation [organic-chemistry.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Overcoming solubility issues of 4-Fluoro-2-nitrobenzoic acid in reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges encountered by researchers, scientists, and drug development professionals working with 4-Fluoro-2-nitrobenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 4-Fluoro-2-nitrobenzoic acid?

A1: 4-Fluoro-2-nitrobenzoic acid is a polar aromatic carboxylic acid. Its solubility is influenced by the solvent's polarity, temperature, and the pH of the solution. Generally, it exhibits higher solubility in polar organic solvents. Like other benzoic acid derivatives, its solubility in aqueous solutions is pH-dependent; it is more soluble in basic conditions due to the formation of the corresponding carboxylate salt. The solubility of benzoic acid and its derivatives tends to increase with temperature.

Q2: In which common organic solvents is 4-Fluoro-2-nitrobenzoic acid soluble?

A2: While specific quantitative data for 4-Fluoro-2-nitrobenzoic acid is not extensively published, based on its chemical structure and data from closely related isomers, it is expected to be soluble in polar aprotic solvents and alcohols. A reaction has been documented using Dimethyl Sulfoxide (DMSO) as a solvent for 4-fluoro-2-nitrobenzoic acid.[1] An older patent also describes a method for recrystallizing 4-fluoro-2-nitrobenzoic acid from 50% aqueous ethyl alcohol, indicating its solubility in this solvent mixture.[2] For similar compounds like 2-fluoro-4-nitrobenzoic acid, good solubility is observed in alcohols, ketones, and ethers.[3]

Q3: How can I dissolve 4-Fluoro-2-nitrobenzoic acid in an aqueous solution?

A3: The solubility of 4-Fluoro-2-nitrobenzoic acid in water is limited under neutral and acidic conditions. To dissolve it in an aqueous medium, you can add a base such as sodium hydroxide (NaOH) or potassium hydroxide (KOH) to deprotonate the carboxylic acid group, forming a more soluble salt. Synthesis procedures for the related 2-fluoro-4-nitrobenzoic acid describe dissolving the crude solid in 1N aqueous NaOH.[4][5]

Q4: I am still facing solubility issues in my organic reaction. What can I do?

A4: If you are experiencing poor solubility in a non-polar or moderately polar organic solvent, consider the following troubleshooting steps:

• Increase the temperature: Gently heating the reaction mixture can significantly improve the solubility of 4-Fluoro-2-nitrobenzoic acid.

• Use a co-solvent: Adding a small amount of a polar aprotic solvent in which the acid is highly soluble, such as DMSO or DMF, can enhance the overall solubility in the reaction mixture.

• Convert to a more soluble derivative: For certain reactions, it may be beneficial to first convert the carboxylic acid to a more reactive and potentially more soluble intermediate, such as an acyl chloride. This can be achieved by reacting it with thionyl chloride (SOCl₂) or oxalyl chloride.[3]

• Use a phase-transfer catalyst: In biphasic systems (e.g., water and an organic solvent), a phase-transfer catalyst can help shuttle the deprotonated acid from the aqueous phase to the organic phase where the reaction occurs.

Troubleshooting Guides

Issue 1: 4-Fluoro-2-nitrobenzoic acid is not dissolving in my reaction solvent.

This guide provides a systematic approach to address solubility problems when setting up a reaction.

Caption: Troubleshooting workflow for poor solubility.

Data Presentation: Solvent Selection Guide

The following table summarizes solvent choices based on available data for 4-Fluoro-2-nitrobenzoic acid and its isomers.

Solvent Class	Specific Solvents	Expected Solubility of 4-Fluoro-2-nitrobenzoic Acid	Reference / Rationale
Polar Aprotic	DMSO, DMF, Acetonitrile, THF	Good	A published reaction uses DMSO for 4-fluoro-2-nitrobenzoic acid.[1] Isomers show good solubility in these types of solvents. For example, 2-fluoro-4-nitrobenzoic acid is used in reactions with acetonitrile and THF.[6]
Alcohols	Methanol, Ethanol	Good	A patent describes recrystallization of 4-fluoro-2-nitrobenzoic acid from 50% ethyl alcohol.[2] Nitrobenzoic acids generally show high solubility in alcohols.[7] 4-Fluoro-3-nitrobenzoic acid is soluble in 95% ethanol at 50 mg/mL.[8]
Halogenated	Dichloromethane (DCM)	Moderate to Low	Synthesis procedures for isomers often involve extraction from an acidified aqueous solution into DCM, suggesting it is a suitable solvent for the protonated form, although perhaps not for dissolving large quantities initially.[4][5]
Aqueous (Basic)	Water with NaOH/KOH	High	The carboxylate salt formed under basic conditions is highly water-soluble. This is a common technique used for related compounds.[4][5]
Aqueous (Neutral/Acidic)	Water	Low	As with most carboxylic acids, solubility in neutral or acidic water is limited.
Non-polar	Toluene, Hexane	Very Low	Generally poor solvents for polar carboxylic acids. Hexane is used as a wash, indicating low solubility.[9]

Experimental Protocols

Protocol 1: Dissolving 4-Fluoro-2-nitrobenzoic acid using a basic aqueous solution

This protocol is suitable for reactions where the starting material can be deprotonated and the presence of water and a base is acceptable.

Caption: Workflow for dissolving the acid in a basic aqueous solution.

Methodology:

• Weigh the required amount of 4-Fluoro-2-nitrobenzoic acid and add it to the reaction vessel.

• Add the desired amount of water. A suspension will form.

• While stirring the suspension, slowly add a 1 M solution of sodium hydroxide (NaOH) dropwise.

• Continue adding the base until all the solid has dissolved, resulting in a clear solution of sodium 4-fluoro-2-nitrobenzoate.

• Proceed with the reaction as planned. Note that the reaction mixture is now basic.

Protocol 2: Conversion of 4-Fluoro-2-nitrobenzoic acid to its Acyl Chloride

This protocol is useful when the carboxylic acid itself has poor solubility or when a more reactive species is needed for subsequent reactions like amidation or esterification.

Caption: Experimental workflow for acyl chloride formation.

Methodology:

• In a fume hood, suspend 4-Fluoro-2-nitrobenzoic acid in an inert solvent such as dichloromethane (DCM) or toluene. A catalytic amount of N,N-dimethylformamide (DMF) (1-2 drops) can be added.

• Cool the mixture in an ice bath to 0 °C.

• Slowly add thionyl chloride (SOCl₂) (typically 1.5 to 2.0 equivalents) to the suspension dropwise. Gas (SO₂ and HCl) will evolve.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-3 hours, or until the gas evolution has stopped and the mixture becomes a clear solution.

• Remove the solvent and excess thionyl chloride under reduced pressure (rotary evaporation). It is advisable to use a trap containing a basic solution to neutralize the corrosive vapors.

• The resulting crude 4-fluoro-2-nitrobenzoyl chloride can often be used in the next step without further purification.

References

• 1. rsc.org [rsc.org]
• 2. DE1096892B - Process for the preparation of 2-nitro-4-fluoro and 4-nitro-2-fluorobenzoic acid - Google Patents [patents.google.com]
• 3. 2-Fluoro-4-nitrobenzoic acid | 403-24-7 | Benchchem [benchchem.com]
• 4. 2-Fluoro-4-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 5. 2-Fluoro-4-nitrobenzoic acid | 403-24-7 [chemicalbook.com]
• 6. Page loading... [wap.guidechem.com]
• 7. researchgate.net [researchgate.net]
• 8. 4-氟-3-硝基苯甲酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 9. echemi.com [echemi.com]

Technical Support Center: Optimizing Catalyst Loading for Reactions Involving 4-Fluoro-2-nitrobenzoic Acid

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing catalyst loading in reactions involving 4-Fluoro-2-nitrobenzoic acid. The primary focus is on the catalytic hydrogenation of the nitro group, a common and crucial transformation for this substrate.

Frequently Asked Questions (FAQs)

Q1: What is the most common catalytic reaction involving 4-Fluoro-2-nitrobenzoic acid?

A1: The most frequently performed catalytic reaction with 4-Fluoro-2-nitrobenzoic acid is the reduction of its nitro group to form 4-amino-2-fluorobenzoic acid. This transformation is a key step in the synthesis of various pharmaceutical intermediates and other fine chemicals. Catalytic hydrogenation is the preferred method for this reduction due to its efficiency and cleaner reaction profiles compared to stoichiometric reductants.

Q2: Which catalysts are typically recommended for the hydrogenation of 4-Fluoro-2-nitrobenzoic acid?

A2: The most commonly employed catalysts for the hydrogenation of 4-Fluoro-2-nitrobenzoic acid are palladium on carbon (Pd/C), platinum on carbon (Pt/C), and Raney Nickel. Pd/C is often the first choice due to its high activity and selectivity.

Q3: What is a typical starting catalyst loading for the hydrogenation of 4-Fluoro-2-nitrobenzoic acid?

A3: For initial experiments, a catalyst loading of 5-10% w/w (weight of catalyst relative to the weight of 4-Fluoro-2-nitrobenzoic acid) is a common starting point. For instance, a Japanese patent suggests a suitable catalyst amount to be around 10 wt% for a similar substrate.[1] Chinese patents also describe the use of Pd/C for the hydrogenation of a nitro group in a precursor to 4-amino-2-fluorobenzoic acid.[2][3]

Q4: What are the potential side reactions to be aware of during the catalytic hydrogenation of 4-Fluoro-2-nitrobenzoic acid?

A4: A significant side reaction is hydrodefluorination, where the fluorine atom is replaced by a hydrogen atom. This becomes more prominent with prolonged reaction times or high catalyst loadings. Incomplete reduction can also lead to the formation of nitroso or hydroxylamine intermediates.

Q5: How can I minimize the hydrodefluorination side reaction?

A5: To minimize hydrodefluorination, it is advisable to use the lowest effective catalyst loading and monitor the reaction closely to stop it once the starting material is consumed. Lowering the substrate concentration has also been shown to decrease dehalogenation in similar systems. Additionally, using a catalyst with higher selectivity, such as certain platinum-based catalysts, can be beneficial.

Troubleshooting Guides

Problem 1: Low or No Conversion

Potential Cause	Recommended Solution
Insufficient Catalyst Loading	Gradually increase the catalyst loading in increments (e.g., from 5% to 7.5% to 10% w/w).
Catalyst Deactivation	Ensure the catalyst is fresh. If reusing the catalyst, consider a regeneration step or use a fresh batch. The presence of impurities in the starting material or solvent can poison the catalyst.
Inadequate Hydrogen Pressure	Ensure the system is properly sealed and increase the hydrogen pressure. Typical pressures range from atmospheric to 50 psi.
Poor Mixing	Increase the stirring rate to ensure good contact between the substrate, catalyst, and hydrogen.
Low Reaction Temperature	Gently warm the reaction. Typical temperatures range from room temperature to 60-70°C.[4]

Problem 2: Formation of Side Products (e.g., Dehalogenated Impurity)

Potential Cause	Recommended Solution
Excessive Catalyst Loading	Reduce the catalyst loading. While higher loading increases the reaction rate, it can also promote side reactions.
Prolonged Reaction Time	Monitor the reaction progress using techniques like TLC or LC-MS and stop the reaction as soon as the starting material is consumed.
High Hydrogen Pressure or Temperature	Optimize the reaction conditions by using milder pressure and temperature settings.
Catalyst Choice	Consider screening different catalysts. For instance, in some cases, Raney Nickel might offer different selectivity compared to Pd/C.

Experimental Protocols

General Protocol for Catalytic Hydrogenation of 4-Fluoro-2-nitrobenzoic Acid with Pd/C

This protocol is a general guideline and may require optimization for specific experimental setups.

Materials:

• 4-Fluoro-2-nitrobenzoic acid

• 5% or 10% Palladium on carbon (Pd/C)

• Solvent (e.g., Methanol, Ethanol, or Ethyl Acetate)

• Hydrogen gas

• Inert gas (e.g., Nitrogen or Argon)

• Filter aid (e.g., Celite)

Procedure:

• Reaction Setup: In a hydrogenation vessel, dissolve 4-Fluoro-2-nitrobenzoic acid in the chosen solvent (a concentration of 0.1 M is a good starting point).

• Inerting: Purge the vessel with an inert gas (Nitrogen or Argon) to remove oxygen.

• Catalyst Addition: Under the inert atmosphere, carefully add the Pd/C catalyst. A typical starting loading is 5-10% by weight of the substrate.

• Hydrogenation: Seal the vessel and purge with hydrogen gas. Pressurize the vessel to the desired hydrogen pressure (e.g., 1-4 atm).

• Reaction: Stir the mixture vigorously at the desired temperature (e.g., room temperature to 60°C).

• Monitoring: Monitor the reaction progress by observing hydrogen uptake or by analyzing aliquots using TLC or LC-MS.

• Work-up: Once the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas.

• Filtration: Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the filter cake with the reaction solvent.

• Isolation: The filtrate containing the product, 4-amino-2-fluorobenzoic acid, can be concentrated under reduced pressure. Further purification can be achieved by recrystallization if necessary.

Table 1: Recommended Starting Conditions for Hydrogenation

Parameter	Recommended Range/Value	Notes
Catalyst	5% or 10% Pd/C	5% is a good starting point to balance activity and cost.
Catalyst Loading	5 - 10% w/w	Higher loading may be needed for stubborn reactions but increases the risk of side reactions.
Solvent	Methanol, Ethanol, Ethyl Acetate	Methanol is a common choice.
Substrate Concentration	0.05 - 0.2 M	Lower concentrations may improve selectivity.
Hydrogen Pressure	1 - 4 atm (approx. 15 - 60 psi)	Higher pressures can increase the reaction rate but also the risk of dehalogenation.
Temperature	Room Temperature to 70°C	Start at room temperature and gently heat if the reaction is sluggish.[4]

Visualizations

Caption: Experimental workflow for the catalytic hydrogenation of 4-Fluoro-2-nitrobenzoic acid.

Caption: Troubleshooting logic for optimizing the catalytic hydrogenation of 4-Fluoro-2-nitrobenzoic acid.

References

• 1. JPH0586000A - Method for producing 2-amino-4-fluorobenzoic acid - Google Patents [patents.google.com]
• 2. CN103980135A - Preparation method of 4-amino-2-fluorobenzoic acid - Google Patents [patents.google.com]
• 3. CN103980135B - A kind of preparation method of 4-amino-2-fluorobenzoic acid - Google Patents [patents.google.com]
• 4. CN104326928A - Method for preparing 4-aminobenzoic acid by catalytic hydrogenation - Google Patents [patents.google.com]

Technical Support Center: Managing Side Reactions of the Nitro Group in 4-Fluoro-2-nitrobenzoic Acid

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to effectively manage side reactions of the nitro group in 4-Fluoro-2-nitrobenzoic acid during chemical synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions involving the nitro group of 4-Fluoro-2-nitrobenzoic acid?

A1: The primary side reactions involving the nitro group are unintentional reduction and participation in nucleophilic aromatic substitution (SNAr) reactions. The strong electron-withdrawing nature of the nitro group significantly influences the reactivity of the aromatic ring.[1][2]

Q2: Can the nitro group itself act as a leaving group?

A2: Yes, under certain conditions, particularly in highly electron-deficient aromatic rings, the nitro group can be displaced by a nucleophile in a nucleophilic aromatic substitution (SNAr) reaction.[2]

Q3: How does the presence of the fluorine atom and the carboxylic acid group affect the reactivity of the nitro group?

A3: The fluorine atom, being a good leaving group, and the electron-withdrawing nitro group activate the ring for nucleophilic aromatic substitution.[1][2][3] The carboxylic acid group can also participate in reactions (e.g., esterification, amidation) and its acidic proton can influence reaction conditions, particularly when using base-sensitive reagents.

Q4: Are there protecting groups for the nitro group itself?

A4: Direct protection of a nitro group is uncommon in synthetic chemistry.[4] A more common strategy is to reduce the nitro group to an amine and then protect the resulting amine, for example, as a carbamate (e.g., Boc-protected).[5][6][7] This is a key step in multi-step syntheses where the amino group's nucleophilicity or basicity would interfere with subsequent reactions.[8][9][10]

Troubleshooting Guide

Issue 1: Incomplete or Partial Reduction of the Nitro Group

Question: I am trying to reduce the nitro group to an amine, but I am observing a mixture of starting material, the desired amine, and potentially hydroxylamine or azo intermediates. What is going wrong?

Answer: Incomplete or partial reduction of the nitro group can be attributed to several factors, including the choice of reducing agent, reaction conditions, and substrate purity.

Potential Causes and Solutions:

• Insufficient Reducing Agent: The stoichiometry of the reducing agent may be inadequate.

  • Solution: Increase the molar equivalents of the reducing agent. For catalytic hydrogenations, ensure sufficient catalyst loading and hydrogen pressure.

• Deactivated Catalyst: The catalyst (e.g., Pd/C, Raney Nickel) may be old or poisoned.

  • Solution: Use fresh catalyst. Ensure the starting material and solvent are free of impurities that could act as catalyst poisons (e.g., sulfur compounds).

• Suboptimal Reaction Conditions: The reaction temperature or time may be insufficient.

  • Solution: Increase the reaction temperature or prolong the reaction time. Monitor the reaction progress by TLC or LC-MS to determine the optimal endpoint.

• Formation of Stable Intermediates: The reduction of nitroarenes can proceed through nitroso and hydroxylamine intermediates.[11] Under certain conditions, these can be stable or lead to the formation of azo or azoxy dimers.

  • Solution: Altering the pH or solvent can influence the reaction pathway. For instance, reductions with SmI2 can be tuned to yield either the hydroxylamine or the amine depending on the conditions.[4][12]

Logical Troubleshooting Workflow for Incomplete Reduction

Caption: Troubleshooting workflow for incomplete nitro group reduction.

Issue 2: Unwanted Nucleophilic Aromatic Substitution (SNAr) of the Fluorine Atom

Question: During a reaction intended to modify the carboxylic acid or reduce the nitro group, I am observing the displacement of the fluorine atom by a nucleophile from my reaction medium (e.g., solvent, base). How can I prevent this?

Answer: The fluorine atom at the 4-position is activated towards nucleophilic aromatic substitution by the ortho-nitro group.[1][2][3] This side reaction is common when nucleophilic species are present, especially at elevated temperatures.

Potential Causes and Solutions:

• Presence of Strong Nucleophiles: The reaction mixture may contain strong nucleophiles (e.g., hydroxide, alkoxides, amines) that readily displace the fluoride.

  • Solution: Use non-nucleophilic bases (e.g., proton sponge, DBU) if a base is required. Choose a non-nucleophilic solvent.

• High Reaction Temperature: Higher temperatures often favor SNAr reactions.

  • Solution: Conduct the reaction at the lowest possible temperature that still allows for the desired transformation to proceed at a reasonable rate.

• Prolonged Reaction Time: Extended reaction times increase the likelihood of side reactions.

  • Solution: Monitor the reaction closely and quench it as soon as the starting material is consumed.

Issue 3: Concurrent Reduction of the Carboxylic Acid Group

Question: I am reducing the nitro group, but my carboxylic acid is also being reduced to a benzyl alcohol. How can I selectively reduce only the nitro group?

Answer: This is a common chemoselectivity issue. The choice of reducing agent is critical for selectively reducing a nitro group in the presence of a carboxylic acid.

Potential Causes and Solutions:

• Use of a Non-selective Reducing Agent: Strong hydride donors like LiAlH₄ will reduce both nitro groups and carboxylic acids.[13]

  • Solution: Employ a milder and more chemoselective reducing agent. Catalytic hydrogenation with Pd/C or Raney Nickel, or using reagents like SnCl₂, Fe/HCl, or Na₂S are generally effective for the selective reduction of the nitro group.[1] Sodium borohydride (NaBH₄) is typically not strong enough to reduce either a nitro group or a carboxylic acid.[13][14][15][16][17]

Data Presentation: Comparison of Nitro Group Reduction Methods

Reducing Agent/System	Typical Conditions	Advantages	Disadvantages/Side Reactions
H₂/Pd-C	H₂ (1-5 atm), Pd/C (5-10 mol%), RT, various solvents (MeOH, EtOH, EtOAc)	High yields, clean reaction, catalyst can be recycled.	Potential for dehalogenation (less common for C-F bonds), requires specialized hydrogenation equipment.
Fe/HCl or NH₄Cl	Fe powder, acid (HCl or NH₄Cl in H₂O/EtOH), reflux	Inexpensive, effective.	Requires acidic conditions, workup can be tedious to remove iron salts.
SnCl₂·2H₂O	SnCl₂·2H₂O in EtOH or EtOAc, reflux	Mild conditions, good for sensitive substrates.	Stoichiometric amounts of tin salts are produced, requiring careful removal.
Na₂S or Na₂S₂O₄	Na₂S or Na₂S₂O₄ in H₂O/EtOH, reflux	Can be selective for one nitro group in dinitro compounds.	Can be less efficient than other methods, potential for sulfur-containing byproducts.
SmI₂	SmI₂ in THF/H₂O	Very mild, highly chemoselective.[4][18]	Reagent is air-sensitive, can be expensive.[19]

Experimental Protocols

Protocol 1: Selective Reduction of the Nitro Group using Catalytic Hydrogenation

This protocol describes the selective reduction of the nitro group in 4-Fluoro-2-nitrobenzoic acid to yield 4-Fluoro-2-aminobenzoic acid.

Materials:

• 4-Fluoro-2-nitrobenzoic acid

• 10% Palladium on carbon (Pd/C)

• Methanol (MeOH)

• Hydrogen gas (H₂)

• Filtration aid (e.g., Celite®)

Procedure:

• In a hydrogenation vessel, dissolve 4-Fluoro-2-nitrobenzoic acid (1.0 eq) in methanol.

• Carefully add 10% Pd/C (5-10 mol% by weight).

• Seal the vessel and purge with an inert gas (e.g., nitrogen or argon).

• Introduce hydrogen gas to the desired pressure (typically 1-5 atm).

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully vent the hydrogen gas and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst.

• Wash the filter cake with methanol.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the product by recrystallization or column chromatography if necessary.

Experimental Workflow for Selective Reduction and Subsequent Protection

Caption: Workflow for nitro reduction followed by amine protection.

Protocol 2: Protection of the Amino Group as a Boc-Carbamate

This protocol describes the protection of the amino group of 4-Fluoro-2-aminobenzoic acid using di-tert-butyl dicarbonate (Boc₂O).

Materials:

• 4-Fluoro-2-aminobenzoic acid

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA) or another suitable base

• Tetrahydrofuran (THF) or another suitable solvent

Procedure:

• Dissolve 4-Fluoro-2-aminobenzoic acid (1.0 eq) in THF.

• Add triethylamine (1.1-1.5 eq).

• Add a solution of Boc₂O (1.1-1.3 eq) in THF dropwise at room temperature.[7]

• Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction with water or a mild aqueous acid.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by column chromatography or recrystallization as needed.

References

• 1. 2-Fluoro-4-nitrobenzoic acid | 403-24-7 | Benchchem [benchchem.com]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Reductions with samarium(II) iodide - Wikipedia [en.wikipedia.org]
• 5. Boc-Protected Amino Groups [organic-chemistry.org]
• 6. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 7. jk-sci.com [jk-sci.com]
• 8. derpharmachemica.com [derpharmachemica.com]
• 9. wuxibiology.com [wuxibiology.com]
• 10. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Sodium Borohydride [commonorganicchemistry.com]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. m.youtube.com [m.youtube.com]
• 17. studylib.net [studylib.net]
• 18. Samarium (low valent) [organic-chemistry.org]
• 19. organicreactions.org [organicreactions.org]

Technical Support Center: Scalable Synthesis of 4-Fluoro-2-nitrobenzoic Acid

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the scalable synthesis of 4-Fluoro-2-nitrobenzoic acid. While the primary focus is on 4-Fluoro-2-nitrobenzoic acid, the challenges and methodologies discussed are often applicable to the synthesis of its isomers, such as 2-Fluoro-4-nitrobenzoic acid, due to their chemical similarities.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the scalable synthesis of 4-Fluoro-2-nitrobenzoic acid?

The most prevalent method for scalable synthesis is the oxidation of the corresponding methyl group on a toluene precursor, specifically 4-fluoro-2-nitrotoluene.[1][2] Another documented approach involves the hydrolysis of 4-fluoro-2-nitrobenzonitrile.[3]

Q2: What are the primary challenges encountered during the oxidation of 4-fluoro-2-nitrotoluene?

Key challenges include:

• Harsh Reaction Conditions: Many protocols require high temperatures and sometimes elevated pressures, which can be demanding for industrial-scale equipment.[2]

• Strong Oxidizing Agents: The use of potent and potentially hazardous oxidizing agents like potassium permanganate, nitric acid, or chromium-based reagents is common.[1][2][3] Handling and disposal of these reagents require stringent safety protocols.

• Yield and Purity: Achieving high yields and purity can be difficult, with some methods reporting yields as low as 34%.[3] By-products and unreacted starting material can complicate the purification process.

• Exothermic Reactions: The oxidation process can be highly exothermic, necessitating careful temperature control to prevent runaway reactions.[4]

Q3: Are there more environmentally friendly or "greener" alternatives for the oxidation step?

Yes, research is exploring more sustainable methods. One such approach is the use of air as the terminal oxidant in the presence of a catalyst system, such as manganese dioxide and N-hydroxyphthalimide. This method can achieve high conversion and isolated yields under optimized conditions.[5]

Q4: How can I improve the yield of my synthesis?

Optimizing reaction parameters is crucial. This includes:

• Molar Ratios: Adjusting the molar ratio of the oxidizing agent to the starting material can significantly impact yield.[5]

• Catalyst Selection: For catalyzed reactions, the choice and concentration of the catalyst are critical. Phase transfer catalysts like PEG-600 have been used with potassium permanganate to improve efficiency.[5]

• Temperature and Time: Careful control of reaction temperature and duration is essential to ensure complete conversion while minimizing side reactions.[3][5]

Q5: What are the common impurities, and how can they be removed?

Common impurities include unreacted 4-fluoro-2-nitrotoluene and by-products from over-oxidation or side reactions. Purification typically involves:

• Recrystallization: This is a common method for purifying the final product.[2] Solvents like aqueous ethanol are often used.

• Acid-Base Extraction: The acidic nature of the carboxylic acid allows for separation from non-acidic impurities by dissolving the crude product in an aqueous base, filtering, and then re-precipitating the acid by adding a strong acid.[4][6]

• Washing: Washing the crude product with dilute acid can help remove inorganic salts.[6]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low Yield	- Incomplete reaction. - Suboptimal ratio of reactants. - Decomposition of product under harsh conditions. - Loss during workup and purification.	- Monitor reaction progress using TLC or HPLC to ensure completion. - Optimize the molar ratio of oxidizing agent to starting material. - Carefully control the reaction temperature and avoid excessive heating. - Refine extraction and recrystallization procedures to minimize loss.
Incomplete Reaction	- Insufficient amount of oxidizing agent. - Reaction time is too short. - Reaction temperature is too low. - Poor mixing in a heterogeneous reaction mixture.	- Increase the equivalents of the oxidizing agent. - Extend the reaction time. - Gradually increase the reaction temperature while monitoring for side products. - Ensure vigorous stirring, especially in multi-phase reactions. Consider using a phase transfer catalyst.[5]
Formation of Impurities	- Over-oxidation of the desired product. - Side reactions due to high temperatures. - Impure starting materials.	- Use a milder oxidizing agent if possible. - Maintain strict temperature control throughout the reaction. - Ensure the purity of the starting 4-fluoro-2-nitrotoluene before starting the synthesis.
Difficulty in Product Isolation	- Product is soluble in the reaction solvent. - Emulsion formation during extraction. - Fine precipitate that is difficult to filter.	- After acidification, cool the solution to decrease the solubility of the product. - Add a saturated brine solution to break up emulsions during extraction. - Use a filter aid like Celite to improve filtration of fine solids.[4]
Exothermic Reaction is Difficult to Control	- Too rapid addition of a reactant. - Insufficient cooling.	- Add the oxidizing agent or acid slowly and portion-wise. - Use an ice bath or other cooling system to maintain the desired temperature.

Data Summary

Table 1: Comparison of Oxidation Methods for Substituted Nitrotoluenes

Oxidizing Agent/System	Substrate	Key Reaction Conditions	Reaction Time	Yield (%)	Reference
Potassium Permanganate (KMnO₄)	4-Fluoro-2-nitrotoluene	Water, 100°C	3 hours	34	[3]
Nitric Acid (HNO₃)	2-Fluoro-4-nitrotoluene	15% aqueous solution, 190-200°C	1-4 hours	78	[2]
Chromium Trioxide/Periodic Acid	2-Fluoro-4-nitrotoluene	Acetonitrile	1 hour	81	[1][4]
Sodium Dichromate (Na₂Cr₂O₇) / H₂SO₄	4-Nitrotoluene	Aqueous, gentle boiling	~1 hour	82 - 86	[5][6]
MnO₂ / N-Hydroxyphthalimide / Air	4-Nitrotoluene	110°C, 0.4 MPa air	4 hours	89 (isolated)	[5]

Note: Data for 4-Nitrotoluene and 2-Fluoro-4-nitrotoluene are included to provide a comparative overview of achievable yields with different oxidizing agents.

Experimental Protocols

Protocol 1: Oxidation with Potassium Permanganate [3]

• Reaction Setup: A mixture of 4-fluoro-2-nitrotoluene (25.0 g, 161 mmol), potassium permanganate (102 g, 645 mmol), and water (500 mL) is heated to 100°C.

• Reaction: The mixture is stirred vigorously at 100°C for 3 hours.

• Workup:

  • The reaction mixture is cooled to room temperature.

  • The insoluble manganese dioxide is removed by filtration through diatomaceous earth (Celite).

  • The filtrate is washed with diethyl ether.

  • The aqueous phase is acidified by adding concentrated hydrochloric acid.

• Isolation:

  • The acidified aqueous phase is extracted with diethyl ether.

  • The combined organic phases are washed with a saturated sodium chloride solution and dried over anhydrous magnesium sulfate.

  • The solvent is removed by evaporation under reduced pressure to yield 4-fluoro-2-nitrobenzoic acid.

Protocol 2: Oxidation with Nitric Acid [2]

• Reaction Setup: 2-fluoro-4-nitrotoluene is placed in a suitable reactor with approximately 15% aqueous nitric acid. The amount of nitric acid used is between 100% and 250% of the theoretical amount.

• Reaction: The mixture is heated to a temperature between 190°C and 200°C for 1 to 4 hours. The reaction may be carried out under elevated pressure.

• Isolation: After the reaction is complete, the product is dried. The resulting 2-fluoro-4-nitrobenzoic acid can be further purified by recrystallization from 50% aqueous ethanol.

Visualizations

Caption: General workflow for the synthesis via oxidation.

Caption: Troubleshooting logic for addressing low product yield.

References

• 1. 2-Fluoro-4-nitrobenzoic acid | 403-24-7 | Benchchem [benchchem.com]
• 2. DE1096892B - Process for the preparation of 2-nitro-4-fluoro and 4-nitro-2-fluorobenzoic acid - Google Patents [patents.google.com]
• 3. 4-Fluoro-2-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 4. 2-Fluoro-4-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Preventing decomposition of 4-Fluoro-2-nitrobenzoic acid during reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the use of 4-Fluoro-2-nitrobenzoic acid in chemical reactions. Our goal is to help you prevent its decomposition and ensure the success of your experiments.

Troubleshooting Guides

Issue 1: Suspected Decomposition of 4-Fluoro-2-nitrobenzoic Acid During Reaction

Symptoms:

• Low yield of the desired product.

• Formation of dark-colored byproducts.

• Gas evolution (e.g., CO2, NOx).

• Complex mixture of products observed by TLC or LC-MS analysis.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps	Rationale
Thermal Decomposition	1. Lower Reaction Temperature: Maintain the reaction temperature below 140°C. For sensitive reactions, consider running trials at lower temperatures (e.g., 80°C, 100°C, 120°C) to find the optimal balance between reaction rate and stability. 2. Minimize Reaction Time: Monitor the reaction progress closely and stop the reaction as soon as the starting material is consumed to avoid prolonged exposure to heat.	4-Fluoro-2-nitrobenzoic acid, like other nitrobenzoic acids, is susceptible to thermal decomposition, which can lead to decarboxylation and the formation of various byproducts. The peak decomposition temperature for related nitrobenzoic acids can be as low as 181-205°C.[1]
Decarboxylation	1. Protect the Carboxylic Acid: Convert the carboxylic acid to an ester (e.g., methyl or ethyl ester) before performing reactions that require high temperatures or harsh basic/acidic conditions. (See Experimental Protocol 1). 2. Use Mild Coupling Reagents: For amide bond formation, use coupling reagents that operate under mild conditions, such as EDC/HOBt, at room temperature. (See Experimental Protocol 2).	The carboxylic acid group can be lost as CO2, especially at elevated temperatures. Protecting this group as an ester prevents this unwanted side reaction.
pH-Induced Decomposition	1. Maintain Neutral or Mildly Acidic pH: If possible, buffer the reaction mixture to maintain a pH between 4 and 7. 2. Avoid Strong Bases: When a base is required, use a weaker, non-nucleophilic organic base (e.g., DIPEA) instead of strong inorganic bases like NaOH or KOH, especially at elevated temperatures.	While specific quantitative data on the pH stability of 4-Fluoro-2-nitrobenzoic acid is limited, related compounds show increased degradation under strongly basic or acidic conditions.
Nucleophilic Attack on the Nitro Group	1. Control Nucleophile Stoichiometry: Use a controlled amount of the nucleophile to minimize side reactions. 2. Protect the Nitro Group (Advanced): In complex syntheses, if other methods fail, consider protecting the nitro group, although this adds extra steps to the synthesis.	While less common, strong nucleophiles can potentially interact with the electron-withdrawing nitro group, leading to undesired byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the primary decomposition products of 4-Fluoro-2-nitrobenzoic acid?

A1: Under thermal stress, 4-Fluoro-2-nitrobenzoic acid is expected to decompose into hazardous products including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen fluoride. The major organic byproduct from decarboxylation would be 3-fluoronitrobenzene.

Q2: At what temperature should I store 4-Fluoro-2-nitrobenzoic acid?

A2: It is recommended to store 4-Fluoro-2-nitrobenzoic acid in a cool, dry, and well-ventilated place, away from heat sources. While a specific maximum storage temperature is not defined, keeping it at or below room temperature is advisable to ensure long-term stability.

Q3: Can I perform a nucleophilic aromatic substitution (SNAr) on 4-Fluoro-2-nitrobenzoic acid without protecting the carboxylic acid?

A3: It is possible for some SNAr reactions, provided that the reaction conditions are mild (e.g., moderate temperature and a non-basic nucleophile). However, if the reaction requires high temperatures or basic conditions, protecting the carboxylic acid as an ester is highly recommended to prevent decarboxylation and other side reactions.

Q4: What is the "ortho effect" and how does it influence the reactivity of 4-Fluoro-2-nitrobenzoic acid?

A4: The "ortho effect" refers to the influence of a substituent at the ortho position to a functional group, which can alter the group's reactivity due to steric and electronic factors. In 4-Fluoro-2-nitrobenzoic acid, the nitro group is ortho to the carboxylic acid. This proximity can influence the acidity of the carboxylic acid and potentially stabilize the carboxylate anion, but it can also contribute to steric hindrance in reactions involving the carboxylic acid group.

Experimental Protocols

Protocol 1: Esterification of 4-Fluoro-2-nitrobenzoic Acid (Methyl Ester Protection)

This protocol describes the conversion of 4-Fluoro-2-nitrobenzoic acid to its methyl ester to protect the carboxylic acid group.

Materials:

• 4-Fluoro-2-nitrobenzoic acid

• Methanol (MeOH), anhydrous

• Sulfuric acid (H2SO4), concentrated

• Sodium bicarbonate (NaHCO3), saturated aqueous solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• Dichloromethane (DCM) or Ethyl acetate (EtOAc)

Procedure:

• Dissolve 4-Fluoro-2-nitrobenzoic acid (1.0 eq) in anhydrous methanol (10-20 mL per gram of acid).

• Cool the solution in an ice bath.

• Slowly add concentrated sulfuric acid (0.1-0.2 eq) to the stirred solution.

• Remove the ice bath and heat the reaction mixture to reflux (approximately 65°C) for 2-4 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Slowly add the reaction mixture to a saturated aqueous solution of sodium bicarbonate to neutralize the acid.

• Extract the aqueous layer with dichloromethane or ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude methyl 4-fluoro-2-nitrobenzoate.

• Purify the crude product by recrystallization or column chromatography if necessary.

Protocol 2: Amide Coupling of 4-Fluoro-2-nitrobenzoic Acid using EDC/HOBt

This protocol describes the formation of an amide bond under mild conditions to minimize the risk of decarboxylation.

Materials:

• 4-Fluoro-2-nitrobenzoic acid

• Amine (1.0-1.2 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.1-1.5 eq)

• Hydroxybenzotriazole (HOBt) (1.1-1.5 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0-3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

Procedure:

• Dissolve 4-Fluoro-2-nitrobenzoic acid (1.0 eq), HOBt (1.1 eq), and the desired amine (1.0 eq) in anhydrous DMF or DCM.

• Add DIPEA (2.0 eq) to the solution and stir for 10 minutes at room temperature.

• Add EDC (1.1 eq) to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with 1M HCl, saturated NaHCO3 solution, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude amide product by column chromatography or recrystallization.

Visualizations

Caption: Primary decomposition pathways of 4-Fluoro-2-nitrobenzoic acid.

Caption: Troubleshooting workflow for preventing decomposition.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: 4-Fluoro-2-nitrobenzoic Acid in Synthetic Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the work-up procedures for reactions involving 4-fluoro-2-nitrobenzoic acid. Below, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Physicochemical Data

A summary of key physicochemical properties of 4-fluoro-2-nitrobenzoic acid is provided in the table below for easy reference during experimental planning.

Property	Value	Reference(s)
Molecular Formula	C₇H₄FNO₄	[1][2]
Molecular Weight	185.11 g/mol	[2][3]
Appearance	White to light yellow crystalline powder	[1][4]
Melting Point	140-145 °C	[1][2][4]
pKa	2.14 ± 0.25 (Predicted)	[4]
Solubility	Soluble in methanol.	[4]
Density	~1.6 g/cm³	[4]

Frequently Asked Questions (FAQs)

Q1: How can I remove unreacted 4-fluoro-2-nitrobenzoic acid from my reaction mixture containing a neutral product?

A1: Unreacted 4-fluoro-2-nitrobenzoic acid can be effectively removed by performing a liquid-liquid extraction with a mild aqueous base. After diluting your reaction mixture with a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane), wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute (e.g., 1M) solution of sodium carbonate (Na₂CO₃). The acidic starting material will be deprotonated to form its sodium salt, which is soluble in the aqueous layer. Repeat the basic wash two to three times to ensure complete removal. The neutral product will remain in the organic layer.

Q2: I've performed a basic wash, but I suspect some of the sodium 4-fluoro-2-nitrobenzoate salt is still in my organic layer. What should I do?

A2: If the sodium salt of 4-fluoro-2-nitrobenzoic acid has some solubility in your organic solvent, a brine wash (saturated aqueous NaCl solution) after the basic extraction can help to remove residual water-soluble components from the organic phase. Additionally, drying the organic layer thoroughly with an anhydrous salt like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) before solvent evaporation is crucial.

Q3: What is the best way to monitor the progress of a reaction involving 4-fluoro-2-nitrobenzoic acid?

A3: Thin-layer chromatography (TLC) is a common and effective method for monitoring reaction progress. You can spot the reaction mixture alongside the 4-fluoro-2-nitrobenzoic acid starting material on a TLC plate. The disappearance of the starting material spot and the appearance of a new product spot will indicate the reaction's progression. Staining with a UV lamp is usually effective for visualizing the aromatic compounds.

Q4: Can I use a strong base like sodium hydroxide (NaOH) to extract unreacted 4-fluoro-2-nitrobenzoic acid?

A4: While a strong base like NaOH will deprotonate the carboxylic acid, it is generally recommended to use a milder base like sodium bicarbonate. This is because a strong base can potentially hydrolyze sensitive functional groups (e.g., esters, amides) in your desired product, especially if the reaction is heated during work-up.

Troubleshooting Guide

Issue 1: Difficulty in Separating Layers During Basic Extraction

• Symptom: Formation of an emulsion (a stable mixture of organic and aqueous layers) during the basic wash to remove unreacted 4-fluoro-2-nitrobenzoic acid.

• Possible Cause: The sodium salt of 4-fluoro-2-nitrobenzoic acid may be acting as a surfactant, stabilizing the emulsion.

• Solution:

  • Add a small amount of brine (saturated NaCl solution) to the separatory funnel, which can help to break up the emulsion by increasing the ionic strength of the aqueous phase.

  • Allow the mixture to stand for a longer period without shaking.

  • If the emulsion persists, you can try to filter the mixture through a pad of Celite®.

Issue 2: Product Contaminated with Coupling Reagent Byproducts (in Amide Bond Formation)

• Symptom: The final product shows impurities that are not the starting materials, particularly after an amide coupling reaction (e.g., with DCC or EDC).

• Possible Cause: Byproducts from the coupling reagent, such as dicyclohexylurea (DCU) from DCC, are often insoluble in many organic solvents and can co-precipitate with the product.

• Solution:

  • For DCU, which is largely insoluble in most common solvents, it can often be removed by filtration of the reaction mixture before the aqueous work-up.

  • If DCU remains, it can sometimes be removed by recrystallization from a suitable solvent like acetonitrile, in which DCU is poorly soluble.

  • For water-soluble byproducts from reagents like EDC, thorough aqueous washes are typically effective.

Issue 3: Low Yield of the Desired Product in Nucleophilic Aromatic Substitution (SNAr)

• Symptom: The reaction does not proceed to completion, and a significant amount of 4-fluoro-2-nitrobenzoic acid remains.

• Possible Cause:

  • Insufficiently strong nucleophile: The nucleophile may not be potent enough to displace the fluoride.

  • Inadequate base: If the nucleophile is an amine or alcohol, a non-nucleophilic base is often required to deprotonate it or to scavenge the HF generated.

  • Low reaction temperature: SNAr reactions often require elevated temperatures to proceed at a reasonable rate.

• Solution:

  • Consider using a stronger nucleophile or activating your current nucleophile (e.g., by deprotonating an alcohol with a strong base like sodium hydride to form the more nucleophilic alkoxide).

  • Ensure you are using an appropriate and sufficient amount of a non-nucleophilic base, such as potassium carbonate or triethylamine.

  • Try increasing the reaction temperature, while monitoring for potential side reactions.

Mandatory Visualizations

Caption: General experimental workflow for reactions with 4-Fluoro-2-nitrobenzoic acid.

Caption: Decision tree for troubleshooting common work-up issues.

Detailed Experimental Protocols

Protocol 1: Amide Coupling with an Amine

This protocol describes a general procedure for the formation of an amide bond between 4-fluoro-2-nitrobenzoic acid and a primary or secondary amine using a carbodiimide coupling agent.

Materials:

• 4-Fluoro-2-nitrobenzoic acid

• Amine (1.0-1.2 equivalents)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2-1.5 equivalents)

• Hydroxybenzotriazole (HOBt) (1.2-1.5 equivalents)

• N,N-Diisopropylethylamine (DIEA) (2.0-3.0 equivalents)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• 1M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 4-fluoro-2-nitrobenzoic acid (1 equivalent), the amine (1.0-1.2 equivalents), and HOBt (1.2-1.5 equivalents) in anhydrous DCM or DMF, add DIEA (2.0-3.0 equivalents).

• Cool the mixture to 0 °C in an ice bath.

• Add EDC (1.2-1.5 equivalents) portion-wise to the cooled solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with DCM and wash with 1M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Nucleophilic Aromatic Substitution (SNAr) with an Amine

This protocol provides a general method for the SNAr reaction between 4-fluoro-2-nitrobenzoic acid and an amine.

Materials:

• 4-Fluoro-2-nitrobenzoic acid

• Amine nucleophile (1.1-1.5 equivalents)

• Potassium carbonate (K₂CO₃) or Triethylamine (Et₃N) (2.0 equivalents)

• Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Ethyl acetate

• Water

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 4-fluoro-2-nitrobenzoic acid in DMF or DMSO.

• Add the amine nucleophile (1.1-1.5 equivalents) to the solution.

• Add the base (K₂CO₃ or Et₃N, 2.0 equivalents).

• Stir the reaction mixture at room temperature or heat to 50-100 °C, monitoring the reaction progress by TLC.

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 times).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel.

References

• 1. Reliable Chemical Trading Partner, Professional 4-FLUORO-2-NITROBENZOIC ACID Supply [methylbenzoate-benzoicacid.com]
• 2. 4-Fluor-2-nitrobenzoesäure ≥90% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 4-Fluoro-2-nitrobenzoic acid | 394-01-4 | FF70787 [biosynth.com]
• 4. chembk.com [chembk.com]

Reference Data & Comparative Studies

A Comparative Guide to 4-Fluoro-2-nitrobenzoic Acid and 4-Fluoro-3-nitrobenzoic Acid in Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and chemical synthesis, the selection of starting materials is a critical decision that profoundly influences reaction outcomes, yield, and purity. Among the versatile building blocks available, fluorinated nitroaromatic compounds are of particular interest due to their utility in constructing complex molecular architectures. This guide provides an objective comparison of two constitutional isomers, 4-Fluoro-2-nitrobenzoic acid and 4-Fluoro-3-nitrobenzoic acid, focusing on their synthesis, reactivity, and applications, supported by experimental data.

Physicochemical Properties

A summary of the key physicochemical properties of the two isomers is presented below. These properties are fundamental to understanding their behavior in different solvent systems and reaction conditions.

Property	4-Fluoro-2-nitrobenzoic acid	4-Fluoro-3-nitrobenzoic acid
CAS Number	394-01-4	453-71-4
Molecular Formula	C₇H₄FNO₄	C₇H₄FNO₄
Molecular Weight	185.11 g/mol	185.11 g/mol
Melting Point	140-145 °C	123-124 °C
Appearance	White to pale yellow powder	Light yellow solid

Synthesis of Isomers

The synthetic routes to obtain each isomer are distinct, typically starting from different fluorinated precursors. The choice of synthetic pathway can be influenced by the availability of starting materials and desired scale.

Synthesis of 4-Fluoro-2-nitrobenzoic acid

A common method for the synthesis of 4-Fluoro-2-nitrobenzoic acid involves the oxidation of 4-fluoro-2-nitrotoluene.

Experimental Protocol:

A mixture of 4-fluoro-2-nitrotoluene (25.0 g, 161 mmol), potassium permanganate (102 g, 645 mmol), and water (500 mL) is heated to 100 °C and stirred for 3 hours. Upon completion, the reaction mixture is cooled to room temperature and filtered through diatomaceous earth to remove manganese dioxide. The filtrate is washed with diethyl ether and then acidified by the addition of concentrated hydrochloric acid. The resulting precipitate is extracted with diethyl ether. The combined organic phases are washed with saturated sodium chloride solution and dried over anhydrous magnesium sulfate. The solvent is removed under reduced pressure to yield 4-fluoro-2-nitrobenzoic acid.

Synthesis of 4-Fluoro-3-nitrobenzoic acid

4-Fluoro-3-nitrobenzoic acid is typically synthesized by the nitration of 4-fluorobenzoic acid.

Experimental Protocol:

To a solution of 4-fluorobenzoic acid (50.0 g, 0.36 mol) in concentrated sulfuric acid (180 ml) under cooling in an ice bath, potassium nitrate (39.7 g, 0.39 mol) is added in batches. The reaction mixture is stirred overnight at room temperature and then carefully poured over crushed ice (800 g) with continuous stirring. The mixture is allowed to stand overnight, and the solid product is collected by filtration. The solid is washed extensively with water and dried, for instance, by azeotropic distillation with toluene, to afford 4-fluoro-3-nitrobenzoic acid.[1]

Reactivity in Nucleophilic Aromatic Substitution (SNAr)

The primary difference in the synthetic utility of these two isomers lies in their reactivity towards nucleophiles, specifically in nucleophilic aromatic substitution (SNAr) at the fluorine-bearing carbon. The position of the electron-withdrawing nitro group relative to the fluorine atom significantly influences the rate of this reaction.

In 4-fluoro-2-nitrobenzoic acid, the nitro group is positioned ortho to the fluorine atom. This placement allows for strong stabilization of the negatively charged Meisenheimer intermediate, formed upon nucleophilic attack, through both resonance and inductive effects. Conversely, in 4-fluoro-3-nitrobenzoic acid, the nitro group is in the meta position relative to the fluorine. From this position, it can only exert an inductive electron-withdrawing effect, offering less stabilization to the intermediate.

This electronic difference leads to a generally higher reactivity of the fluorine atom in 4-fluoro-2-nitrobenzoic acid towards nucleophilic displacement compared to its counterpart in 4-fluoro-3-nitrobenzoic acid.

Caption: Comparative Reactivity in Nucleophilic Aromatic Substitution.

Applications in Synthesis

The differential reactivity of these isomers dictates their preferred applications in multi-step syntheses.

4-Fluoro-2-nitrobenzoic acid

Due to the high reactivity of its fluorine atom, 4-fluoro-2-nitrobenzoic acid is a suitable precursor when a facile nucleophilic displacement is the desired initial step. It has been used in studies of reactions involving substituted pyridines and has shown potential in biochemical applications, such as enhancing the binding of insulin to adipocytes.[2]

4-Fluoro-3-nitrobenzoic acid

4-Fluoro-3-nitrobenzoic acid is a highly versatile building block, particularly in the synthesis of heterocyclic compounds like benzimidazoles, which are prevalent scaffolds in medicinal chemistry.[3][4][5] In these syntheses, the typical reaction sequence involves the reduction of the nitro group to an amine, followed by cyclization. The lower reactivity of the fluorine atom in this isomer is advantageous, as it remains intact during the initial synthetic steps and is available for a later-stage nucleophilic substitution if required. This compound is a key intermediate in the development of various therapeutic agents, including anti-inflammatory and analgesic drugs.[4]

The following workflow illustrates a general synthesis of a benzimidazole derivative starting from 4-fluoro-3-nitrobenzoic acid.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Synthesis of New Fluoro-Benzimidazole Derivatives as an Approach towards the Discovery of Novel Intestinal Antiseptic Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Reactivity of Fluoronitrobenzoic Acid Isomers

For researchers, scientists, and drug development professionals, the selection of appropriate building blocks is a critical step in the synthesis of novel molecules. Fluoronitrobenzoic acids are a class of versatile reagents, particularly in the realm of nucleophilic aromatic substitution (SNAr) reactions, where the interplay of their substituent positions dictates their reactivity. This guide provides an objective comparison of the reactivity of common fluoronitrobenzoic acid isomers, supported by established chemical principles and experimental data where available.

Introduction to Reactivity in Fluoronitrobenzoic Acids

The reactivity of fluoronitrobenzoic acid isomers in SNAr reactions is primarily governed by the electronic effects of the nitro (-NO2) and carboxylic acid (-COOH) groups on the aromatic ring. Both are potent electron-withdrawing groups that activate the ring towards attack by a nucleophile. This activation is most pronounced when these groups are positioned ortho or para to the fluorine atom, as they can effectively stabilize the negatively charged intermediate, the Meisenheimer complex, through resonance. The fluorine atom itself, being highly electronegative, contributes to the electrophilicity of the carbon it is attached to and serves as an excellent leaving group in SNAr reactions.

Comparative Reactivity of Isomers

The relative positions of the fluoro, nitro, and carboxyl groups significantly impact the rate of nucleophilic aromatic substitution. Based on the principles of resonance and inductive effects, a qualitative reactivity order can be established.

Key Principle: The greater the stabilization of the negative charge in the Meisenheimer complex intermediate, the faster the reaction. Stabilization is maximized when the electron-withdrawing groups are in the ortho and para positions relative to the site of nucleophilic attack.

A general trend for the reactivity of fluoronitrobenzoic acid isomers in SNAr reactions can be predicted as follows:

Highly Reactive > Moderately Reactive > Less Reactive

Isomer	Structure	Predicted Reactivity	Rationale
2-Fluoro-3,5-dinitrobenzoic acid	Very High	Two nitro groups, one ortho and one para to the fluorine, provide exceptional stabilization of the Meisenheimer complex.
4-Fluoro-3,5-dinitrobenzoic acid	Very High	Two nitro groups, both ortho to the fluorine, provide strong stabilization of the Meisenheimer complex.
2-Fluoro-5-nitrobenzoic acid	High	The nitro group is para to the fluorine, allowing for strong resonance stabilization of the intermediate.[1][2][3]
4-Fluoro-3-nitrobenzoic acid	High	The nitro group is ortho to the fluorine, providing significant resonance stabilization.[4]
2-Fluoro-3-nitrobenzoic acid	Moderate	The nitro group is ortho to the fluorine, providing stabilization. The adjacent carboxyl group may exert some steric hindrance.[5][6]
3-Fluoro-4-nitrobenzoic acid	Moderate	The nitro group is para to the fluorine, activating the ring. The carboxyl group is meta and has a less direct stabilizing effect.[7][8]
3-Fluoro-2-nitrobenzoic acid	Low	The nitro group is ortho to the fluorine, but the carboxyl group is also ortho, potentially leading to significant steric hindrance for an incoming nucleophile.
5-Fluoro-2-nitrobenzoic acid	Low	The nitro group is meta to the fluorine, offering only inductive stabilization, which is less effective than resonance stabilization.

Physicochemical Properties

The physicochemical properties of these isomers, such as their acidity (pKa), also reflect the electronic effects of the substituents. A lower pKa value indicates a stronger acid, which generally correlates with stronger electron-withdrawing effects from the substituents, and thus, higher reactivity in SNAr.

Isomer	CAS Number	Molecular Weight ( g/mol )	Melting Point (°C)	pKa (Predicted/Experimental)
2-Fluoro-5-nitrobenzoic acid	7304-32-7	185.11	142-144[3]	Lower pKa expected due to para nitro group
4-Fluoro-3-nitrobenzoic acid	453-71-4	185.11	123-126[9]	Lower pKa expected due to ortho nitro group
2-Fluoro-3-nitrobenzoic acid	317-46-4	185.11	~145-148	Lower pKa expected due to ortho nitro group
3-Fluoro-4-nitrobenzoic acid	403-21-4	185.11	~178-181	Lower pKa expected due to para nitro group

Experimental Protocols

To empirically determine the comparative reactivity of fluoronitrobenzoic acid isomers, a standardized experimental protocol is essential. The following is a representative method for a competitive reaction or for parallel monitoring of reaction rates.

General Protocol for Nucleophilic Aromatic Substitution with an Amine

Objective: To compare the rate of reaction of different fluoronitrobenzoic acid isomers with a model nucleophile, such as morpholine or aniline.

Materials:

• Fluoronitrobenzoic acid isomers (e.g., 2-fluoro-5-nitrobenzoic acid, 4-fluoro-3-nitrobenzoic acid)

• Nucleophile (e.g., morpholine)

• Base (e.g., potassium carbonate, K2CO3)

• Solvent (e.g., Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO))

• Internal standard for analysis (e.g., naphthalene)

• Reaction vials

• Heating and stirring apparatus (e.g., magnetic stir plate with heating)

• Analytical equipment (e.g., High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS))

Procedure:

• Reaction Setup: In separate, identical reaction vials, place a precise amount of each fluoronitrobenzoic acid isomer (e.g., 0.1 mmol).

• To each vial, add the nucleophile (e.g., 0.12 mmol, 1.2 equivalents) and the base (e.g., 0.2 mmol, 2.0 equivalents).

• Add a known amount of the internal standard to each vial.

• Add the solvent (e.g., 2 mL) to each vial to dissolve the reactants.

• Reaction Execution: Place all vials in a heating block or oil bath pre-set to a specific temperature (e.g., 80 °C) and begin stirring simultaneously.

• Monitoring: At regular time intervals (e.g., 15, 30, 60, 120 minutes), withdraw a small aliquot from each reaction mixture.

• Quench the reaction in the aliquot by diluting with a suitable solvent (e.g., a mixture of water and acetonitrile).

• Analysis: Analyze the quenched aliquots by HPLC or GC-MS to determine the concentration of the starting material and the product relative to the internal standard.

• Data Analysis: Plot the concentration of the starting material versus time for each isomer. The initial rate of reaction can be determined from the slope of these curves, providing a quantitative measure of reactivity.

Visualizing Reaction Mechanisms and Workflows

Nucleophilic Aromatic Substitution (SNAr) Mechanism

The SNAr reaction proceeds through a two-step addition-elimination mechanism. The first step, the nucleophilic addition, is typically the rate-determining step. The stability of the intermediate Meisenheimer complex is crucial for the overall reaction rate.

Caption: The two-step mechanism of nucleophilic aromatic substitution (SNAr).

Experimental Workflow for Reactivity Comparison

A systematic workflow is essential for obtaining reliable comparative data. This involves parallel reaction setups and consistent analytical procedures.

Caption: Workflow for the comparative reactivity analysis of isomers.

Logical Relationship of Substituent Effects

The electronic effects of the nitro and carboxyl groups determine the reactivity of the fluoronitrobenzoic acid isomers. This relationship can be visualized as a decision tree.

Caption: Influence of substituent position on SNAr reactivity.

References

• 1. arkat-usa.org [arkat-usa.org]
• 2. Hammett equation - Wikipedia [en.wikipedia.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. benchchem.com [benchchem.com]
• 5. vapourtec.com [vapourtec.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pubs.sciepub.com [pubs.sciepub.com]
• 8. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 9. 3-Fluoro-2-nitrobenzoic acid | C7H4FNO4 | CID 18915920 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Spectroscopic Analysis for Purity Confirmation of 4-Fluoro-2-nitrobenzoic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of standard spectroscopic methods for confirming the purity of 4-Fluoro-2-nitrobenzoic acid. Detailed experimental protocols, comparative data, and spectral interpretations are presented to aid in the identification of potential impurities.

Introduction

4-Fluoro-2-nitrobenzoic acid is a key building block in the synthesis of various pharmaceutical compounds. Its purity is critical to ensure the safety and efficacy of the final active pharmaceutical ingredient (API). This document outlines the application of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) to assess the purity of 4-Fluoro-2-nitrobenzoic acid. The primary focus is on distinguishing the target compound from common process-related impurities, such as isomeric byproducts and unreacted starting materials.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

Methodology:

¹H and ¹³C NMR spectra were acquired on a 400 MHz spectrometer. Samples were prepared by dissolving approximately 5-10 mg of the analyte in 0.6 mL of a deuterated solvent, such as Deuterated Chloroform (CDCl₃) or Dimethyl Sulfoxide-d₆ (DMSO-d₆), containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• ¹H NMR: 32 scans were accumulated with a relaxation delay of 1 second.

• ¹³C NMR: 1024 scans were accumulated with a relaxation delay of 2 seconds.

Infrared (IR) Spectroscopy

Methodology:

IR spectra were recorded using a Fourier Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory. A small amount of the solid sample was placed directly on the ATR crystal, and the spectrum was collected from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹. The background spectrum of the clean ATR crystal was subtracted from the sample spectrum.

Mass Spectrometry (MS)

Methodology:

Mass spectra were obtained using a mass spectrometer with an electrospray ionization (ESI) source operated in negative ion mode. The sample was dissolved in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL and introduced into the ion source via direct infusion. The mass-to-charge ratio (m/z) was scanned over a range of 50-500 amu.

Data Presentation and Comparison

The following tables summarize the expected spectroscopic data for 4-Fluoro-2-nitrobenzoic acid and its potential impurities.

¹H NMR Spectral Data (400 MHz, DMSO-d₆)

Compound	Chemical Shift (δ, ppm) and Multiplicity
4-Fluoro-2-nitrobenzoic acid	~8.2-8.0 (m), ~7.8-7.6 (m)
4-Fluoro-3-nitrobenzoic acid	~8.1 (dd), ~8.0 (ddd), ~7.5 (t)
2-Fluoro-4-nitrobenzoic acid	~8.4 (dd), ~8.2 (dd), ~7.8 (t)
4-Fluoro-2-nitrotoluene	~7.8 (dd), ~7.5 (ddd), ~7.3 (dd), ~2.5 (s)

¹³C NMR Spectral Data (100 MHz, DMSO-d₆)

Compound	Key Chemical Shifts (δ, ppm)
4-Fluoro-2-nitrobenzoic acid	~165 (C=O), ~160 (d, J ≈ 250 Hz, C-F), ~149 (C-NO₂), Aromatic region: ~132, ~125, ~118
4-Fluoro-3-nitrobenzoic acid	~165 (C=O), ~158 (d, J ≈ 260 Hz, C-F), ~147 (C-NO₂), Aromatic region: ~135, ~128, ~120
2-Fluoro-4-nitrobenzoic acid	~164 (C=O), ~162 (d, J ≈ 265 Hz, C-F), ~150 (C-NO₂), Aromatic region: ~130, ~124, ~115
4-Fluoro-2-nitrotoluene	~161 (d, J ≈ 245 Hz, C-F), ~150 (C-NO₂), Aromatic region: ~136, ~126, ~117, ~20 (CH₃)

IR Spectral Data (ATR)

Compound	Key Absorption Bands (cm⁻¹)
4-Fluoro-2-nitrobenzoic acid	~3100-2800 (O-H, broad), ~1700 (C=O), ~1530 & ~1350 (NO₂), ~1250 (C-F)
4-Fluoro-3-nitrobenzoic acid	~3100-2800 (O-H, broad), ~1700 (C=O), ~1540 & ~1350 (NO₂), ~1260 (C-F)
2-Fluoro-4-nitrobenzoic acid	~3100-2800 (O-H, broad), ~1710 (C=O), ~1530 & ~1345 (NO₂), ~1240 (C-F)
4-Fluoro-2-nitrotoluene	No broad O-H, ~2950 (C-H), ~1530 & ~1350 (NO₂), ~1240 (C-F)

Mass Spectrometry Data (ESI Negative Mode)

Compound	[M-H]⁻ (m/z)
4-Fluoro-2-nitrobenzoic acid	184.0
4-Fluoro-3-nitrobenzoic acid	184.0
2-Fluoro-4-nitrobenzoic acid	184.0
4-Fluoro-2-nitrotoluene	154.0 (as [M-H]⁻ if deprotonated, or observed as M⁺· in positive mode)

Interpretation and Purity Assessment

• ¹H NMR: The aromatic region of the ¹H NMR spectrum is highly diagnostic. The substitution pattern of the fluorine and nitro groups on the benzene ring results in unique splitting patterns and chemical shifts for the aromatic protons of each isomer. The presence of a singlet around 2.5 ppm would indicate the presence of the unreacted starting material, 4-fluoro-2-nitrotoluene.

• ¹³C NMR: The chemical shift of the carbon attached to the fluorine atom (C-F) and its characteristic large coupling constant (J) is a key indicator. The positions of the carboxyl and nitro-substituted carbons also differ slightly between the isomers. The presence of a peak around 20 ppm would confirm the presence of 4-fluoro-2-nitrotoluene.

• IR Spectroscopy: While the IR spectra of the isomers are quite similar, the absence of the broad O-H stretch from the carboxylic acid is a clear indication of the presence of the starting material, 4-fluoro-2-nitrotoluene. Subtle differences in the fingerprint region (below 1500 cm⁻¹) may also help in distinguishing the isomers.

• Mass Spectrometry: MS is effective for detecting impurities with different molecular weights, such as the starting material. However, it cannot distinguish between isomers as they have the same mass. The primary utility of MS in this context is to confirm the molecular weight of the main component and to identify any non-isomeric impurities.

Visualizations

Caption: Workflow for spectroscopic purity analysis of 4-Fluoro-2-nitrobenzoic acid.

Caption: Logical diagram for identifying potential impurities in 4-Fluoro-2-nitrobenzoic acid.

A Comparative Guide to HPLC and GC-MS Methods for the Analysis of 4-Fluoro-2-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of 4-Fluoro-2-nitrobenzoic acid, a key intermediate in pharmaceutical synthesis, is critical for quality control and process optimization. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are two powerful analytical techniques frequently employed for this purpose. This guide provides a comprehensive comparison of these methods, supported by experimental protocols and performance data, to aid in the selection of the most suitable technique for your analytical needs.

At a Glance: HPLC vs. GC-MS for 4-Fluoro-2-nitrobenzoic Acid Analysis

Feature	HPLC	GC-MS
Principle	Partitioning between a liquid mobile phase and a solid stationary phase	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase, with mass-based detection
Sample Volatility	Not required	Required (derivatization necessary)
Sample Preparation	Simple dissolution and filtration	More complex, requires derivatization
Analysis Time	Typically shorter per sample	Can be longer due to derivatization
Sensitivity	Good, suitable for most quality control applications	Excellent, ideal for trace-level analysis
Selectivity	Good, based on chromatographic separation and UV detection	Excellent, based on chromatographic separation and mass fragmentation patterns
Cost	Generally lower instrument and operational cost	Higher instrument and operational cost

Quantitative Performance Data

The following tables summarize the expected quantitative performance of HPLC and GC-MS methods for the analysis of 4-Fluoro-2-nitrobenzoic acid. The data is compiled from studies on closely related nitrobenzoic and fluorobenzoic acid derivatives and represents typical method performance.

Table 1: HPLC Method Performance

Parameter	Typical Performance
Linearity (R²)	> 0.999
Limit of Detection (LOD)	0.1 - 0.5 µg/mL
Limit of Quantification (LOQ)	0.5 - 1.5 µg/mL
Accuracy (% Recovery)	98 - 102%
Precision (%RSD)	< 2%

Table 2: GC-MS Method Performance (after derivatization)

Parameter	Typical Performance
Linearity (R²)	> 0.999
Limit of Detection (LOD)	5 - 50 ng/L
Limit of Quantification (LOQ)	20 - 200 ng/L
Accuracy (% Recovery)	90 - 110%
Precision (%RSD)	< 10%

Experimental Protocols

HPLC Method Protocol

This protocol outlines a typical reversed-phase HPLC method for the analysis of 4-Fluoro-2-nitrobenzoic acid.

1. Instrumentation and Materials:

• HPLC system with a UV detector

• C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (or Phosphoric acid)

• 4-Fluoro-2-nitrobenzoic acid reference standard

• Volumetric flasks, pipettes, and autosampler vials

• Syringe filters (0.45 µm)

2. Chromatographic Conditions:

Parameter	Condition
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	70% A / 30% B, isocratic
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL

3. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve the 4-Fluoro-2-nitrobenzoic acid reference standard in the mobile phase to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Working Standards: Prepare a series of working standards by diluting the stock solution with the mobile phase to create a calibration curve covering the expected sample concentration range.

• Sample Preparation: Dissolve the sample containing 4-Fluoro-2-nitrobenzoic acid in the mobile phase. Filter the solution through a 0.45 µm syringe filter into an autosampler vial.

4. Analysis:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the working standards to generate a calibration curve.

• Inject the prepared samples.

• Quantify the 4-Fluoro-2-nitrobenzoic acid in the samples by comparing the peak area to the calibration curve.

GC-MS Method Protocol

Due to the low volatility of 4-Fluoro-2-nitrobenzoic acid, a derivatization step is required prior to GC-MS analysis. Esterification to form the methyl ester is a common approach.[1]

1. Instrumentation and Materials:

• GC-MS system with a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)

• Derivatization reagent (e.g., Boron trifluoride-methanol solution, BF3·MeOH)

• Methanol (anhydrous)

• Hexane (GC grade)

• Sodium sulfate (anhydrous)

• 4-Fluoro-2-nitrobenzoic acid reference standard

• Reaction vials, heating block, and pipettes

2. Derivatization Procedure (Esterification):

• Accurately weigh the sample or standard into a reaction vial.

• Add a known volume of methanol.

• Add the BF3·MeOH reagent.

• Seal the vial and heat at a controlled temperature (e.g., 60-80 °C) for a specified time (e.g., 30-60 minutes) to complete the esterification.

• Cool the reaction mixture to room temperature.

• Add a known volume of hexane and water to extract the derivatized analyte (methyl 4-fluoro-2-nitrobenzoate).

• Vortex the mixture and allow the layers to separate.

• Transfer the upper hexane layer to a clean vial containing anhydrous sodium sulfate to remove any residual water.

• Transfer the dried hexane extract to an autosampler vial for GC-MS analysis.

3. GC-MS Conditions:

Parameter	Condition
Injector Temperature	250 °C
Injection Mode	Splitless
Carrier Gas	Helium
Oven Program	Initial 80 °C, hold 1 min, ramp at 10 °C/min to 280 °C, hold 5 min
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
Ionization Mode	Electron Ionization (EI)
Mass Range	m/z 50-350

4. Analysis:

• Inject the derivatized standards to create a calibration curve.

• Inject the derivatized samples.

• Identify the methyl 4-fluoro-2-nitrobenzoate peak based on its retention time and mass spectrum.

• Quantify the analyte using the calibration curve.

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams outline the workflows for both the HPLC and GC-MS methods.

Caption: HPLC analysis workflow for 4-Fluoro-2-nitrobenzoic acid.

Caption: GC-MS analysis workflow for 4-Fluoro-2-nitrobenzoic acid.

Conclusion

Both HPLC and GC-MS are viable techniques for the analysis of 4-Fluoro-2-nitrobenzoic acid. The choice between the two will depend on the specific requirements of the analysis.

• HPLC is a straightforward, robust, and cost-effective method that is well-suited for routine quality control where high sensitivity is not the primary concern. Its simpler sample preparation makes it amenable to higher sample throughput.

• GC-MS , while requiring a more involved sample preparation due to the necessary derivatization step, offers superior sensitivity and selectivity. This makes it the method of choice for trace-level analysis, impurity profiling, and when unambiguous identification through mass spectral data is required.

References

• 1. Ultra trace determination of fluorobenzoic acids in tap and reservoir water using solid-phase extraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to 4-Fluoro-2-nitrobenzoic Acid and a Key Isomeric Alternative for Researchers

In the landscape of drug discovery and fine chemical synthesis, the selection of appropriate building blocks is a critical decision that profoundly influences the efficiency of synthetic routes and the properties of the final compounds. Substituted nitrobenzoic acids are a versatile class of reagents, and among them, 4-Fluoro-2-nitrobenzoic acid stands out as a key intermediate. This guide provides an objective comparison of 4-Fluoro-2-nitrobenzoic acid with a structurally similar and widely used building block, 2-Fluoro-4-nitrobenzoic acid, offering insights into their physicochemical properties and reactivity, supported by available data.

Physicochemical Properties: A Comparative Analysis

The positional differences of the fluoro and nitro substituents on the benzoic acid scaffold lead to distinct physicochemical properties that are crucial for their application in synthesis. A summary of these properties is presented in the table below.

Property	4-Fluoro-2-nitrobenzoic acid	2-Fluoro-4-nitrobenzoic acid	4-Fluoro-3-nitrobenzoic acid
Molecular Formula	C₇H₄FNO₄	C₇H₄FNO₄	C₇H₄FNO₄
Molecular Weight	185.11 g/mol	185.11 g/mol [1][2]	185.11 g/mol [3]
Appearance	White to light yellow crystalline powder[4]	White to pale yellow crystalline powder[1]	Yellow-like powder
Melting Point (°C)	140-145	170-177[1]	123-126[3]
pKa (Predicted)	2.14 ± 0.25	2.37 ± 0.13	3.54 ± 0.10
Solubility	Soluble in Methanol	Soluble in many organic solvents like alcohols, ketones, and ethers.	95% ethanol: soluble 50 mg/mL[3]

The lower predicted pKa of 4-Fluoro-2-nitrobenzoic acid suggests it is a stronger acid compared to its 2-fluoro-4-nitro isomer, a factor that can influence its reactivity in various chemical transformations.

Reactivity in Amide Bond Formation: A Key Application

A standard and highly effective method for amide bond formation is the use of HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) as a coupling agent in the presence of a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA).

Experimental Protocol: HATU-mediated Amide Coupling

This protocol describes a general procedure for the synthesis of an N-aryl amide using a fluoro-nitrobenzoic acid, which can be adapted for a comparative study.

Materials:

• Fluoro-nitrobenzoic acid (4-Fluoro-2-nitrobenzoic acid or 2-Fluoro-4-nitrobenzoic acid) (1.0 equivalent)

• Aniline (1.1 equivalents)

• HATU (1.1 equivalents)

• N,N-Diisopropylethylamine (DIPEA) (2.0 equivalents)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• 1 M HCl (aq)

• Saturated NaHCO₃ (aq)

• Brine

• Anhydrous Na₂SO₄

• Silica gel for column chromatography

Procedure:

• To a stirred solution of the fluoro-nitrobenzoic acid (1.0 eq) in anhydrous DMF, add aniline (1.1 eq) and DIPEA (2.0 eq).

• Add HATU (1.1 eq) portion-wise to the reaction mixture at room temperature.

• Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired N-phenyl-fluoro-nitrobenzamide.

The following diagram illustrates the general workflow for this amide coupling reaction.

Figure 1: General workflow for HATU-mediated amide coupling.

Relevance in Drug Discovery: Targeting Signaling Pathways

Derivatives of nitrobenzoic acids are of significant interest in medicinal chemistry due to their potential to modulate various biological pathways. One such critical pathway is the Nuclear Factor-kappa B (NF-κB) signaling cascade, which plays a central role in inflammation and cell survival. Aberrant NF-κB signaling is implicated in numerous diseases, including cancer and inflammatory disorders.

The general mechanism of the canonical NF-κB pathway involves the activation of the IκB kinase (IKK) complex upon stimulation by various signals, such as inflammatory cytokines. IKK then phosphorylates the inhibitory protein IκBα, leading to its ubiquitination and subsequent degradation by the proteasome. This releases the p50/p65 NF-κB dimer, allowing it to translocate to the nucleus and activate the transcription of target genes involved in inflammation and cell proliferation. Small molecule inhibitors can potentially target various nodes in this pathway, including the IKK complex. Amide derivatives of 4-Fluoro-2-nitrobenzoic acid represent a scaffold that could be explored for the development of such inhibitors.

The following diagram illustrates the canonical NF-κB signaling pathway and a hypothetical point of inhibition by a small molecule inhibitor derived from a fluoro-nitrobenzoic acid building block.

Figure 2: Canonical NF-κB signaling and potential inhibition.

Logical Framework for Building Block Selection

The choice between 4-Fluoro-2-nitrobenzoic acid and its isomers depends on a rational consideration of several factors, including the desired electronic properties of the final molecule, the synthetic accessibility, and the specific reaction conditions. The following diagram outlines a logical process for selecting the optimal building block.

Figure 3: Decision framework for building block selection.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 2-fluoro-4-nitro-benzoic acid | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. 4-Fluoro-3-nitrobenzoic acid 98 453-71-4 [sigmaaldrich.com]
• 4. 4-Fluoro-2-nitrobenzoic Acid CAS 394-01-4 Manufacturers, Suppliers - Good Price - TSEALINE [tslpharm.com]

A Comparative Guide to Validating the Structure of 4-Fluoro-2-nitrobenzoic Acid Derivatives

This guide provides a comprehensive comparison of key analytical techniques for the structural validation of 4-Fluoro-2-nitrobenzoic acid derivatives, tailored for researchers, scientists, and drug development professionals. We present supporting experimental data, detailed protocols, and visualizations to facilitate a deeper understanding of the validation process.

Introduction

4-Fluoro-2-nitrobenzoic acid and its derivatives are important scaffolds in medicinal chemistry and materials science.[1] Accurate structural confirmation is a critical step in the synthesis and development of these compounds to ensure their identity, purity, and to understand their structure-activity relationships. This guide compares the utility of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and X-ray Crystallography in providing unambiguous structural elucidation.

Comparative Analysis of Structural Validation Techniques

The validation of novel 4-Fluoro-2-nitrobenzoic acid derivatives relies on a combination of spectroscopic and analytical methods. While each technique provides valuable information, they offer different levels of structural detail.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is one of the most powerful tools for elucidating the molecular structure of organic compounds in solution. For 4-Fluoro-2-nitrobenzoic acid derivatives, ¹H, ¹³C, and ¹⁹F NMR are particularly informative.

Data Presentation: NMR Spectroscopic Data

Below is a table of hypothetical NMR data for a representative derivative, N-ethyl-4-fluoro-2-nitrobenzamide.

Technique	Assignment	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
¹H NMR	-CH₃	1.25	Triplet	7.2
-CH₂-	3.50	Quartet	7.2
Ar-H	7.40	ddd	2.6, 7.4, 8.8
Ar-H	7.53	dd	2.6, 7.6
Ar-H	8.00	dd	5.6, 8.8
-NH-	8.52	br s	-
¹³C NMR	-CH₃	14.8
-CH₂-	35.2
Ar-C	119.6 (d)	20.2
Ar-C	125.2
Ar-C	131.9
Ar-C	133.7
Ar-C	147.4
C=O	165.0
¹⁹F NMR	Ar-F	-63.01	s	-

Note: The presented data is illustrative. Actual chemical shifts and coupling constants will vary depending on the specific derivative and solvent used. Data is based on similar structures found in the literature.[2][3][4]

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified 4-Fluoro-2-nitrobenzoic acid derivative in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: Record ¹H, ¹³C, and ¹⁹F NMR spectra on a 400 or 500 MHz NMR spectrometer.[2][3]

• Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction).

• Analysis: Integrate the signals in the ¹H NMR spectrum to determine proton ratios. Analyze the chemical shifts, multiplicities, and coupling constants to assign signals to specific atoms within the molecule.

Mass Spectrometry (MS)

Mass spectrometry is a destructive analytical technique that provides information about the molecular weight and elemental composition of a compound. High-resolution mass spectrometry (HRMS) can confirm the molecular formula with high accuracy.

Data Presentation: Mass Spectrometry Data

Technique	Ionization Mode	Calculated m/z	Observed m/z	Molecular Formula
HRMS (ESI)	Positive	213.0615 [M+H]⁺	213.0618	C₉H₉FN₂O₃

Note: The data corresponds to the hypothetical derivative N-ethyl-4-fluoro-2-nitrobenzamide.

Experimental Protocol: Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent (e.g., methanol, acetonitrile).

• Infusion: Introduce the sample into the mass spectrometer via direct infusion or coupled with a liquid chromatography (LC) system.[5] Electrospray ionization (ESI) is a common technique for this class of molecules.[5]

• Data Acquisition: Acquire the mass spectrum in the desired mass range.

• Analysis: Determine the molecular weight from the parent ion peak. Use the high-resolution data to confirm the elemental composition.

Single-Crystal X-ray Crystallography

X-ray crystallography provides the most definitive structural information by determining the precise arrangement of atoms in a crystal lattice. This technique yields bond lengths, bond angles, and stereochemistry.

Data Presentation: X-ray Crystallographic Data

Parameter	Value
Chemical Formula	C₁₃H₁₀FNO₂
Crystal System	Triclinic
Space Group	P-1
a, b, c (Å)	9.9550 (3), 10.0060 (3), 10.1234 (4)
α, β, γ (°)	89.98 (1), 88.92 (1), 87.65 (1)
Volume (ų)	1008.9 (1)
Z	2

Note: Data is illustrative and based on a published structure of a related derivative, 4-Fluoro-2-(phenylamino)benzoic acid.[6]

Experimental Protocol: X-ray Crystallography

• Crystal Growth: Grow single crystals of the derivative suitable for X-ray diffraction. This is often achieved by slow evaporation of a solvent from a saturated solution of the compound.[6]

• Data Collection: Mount a suitable crystal on a goniometer and collect diffraction data using an X-ray diffractometer.

• Structure Solution and Refinement: Process the diffraction data and solve the crystal structure using appropriate software. Refine the structural model to obtain the final atomic coordinates and geometric parameters.[6][7]

Visualizations

Experimental Workflow for Structural Validation

The following diagram illustrates a typical workflow from the synthesis of a 4-Fluoro-2-nitrobenzoic acid derivative to its full structural validation.

Caption: Workflow for synthesis, purification, and structural validation.

Hypothetical Signaling Pathway

4-Fluoro-2-nitrobenzoic acid has been reported to enhance the binding of insulin to adipocytes. The diagram below illustrates a simplified, hypothetical insulin signaling pathway that could be modulated by a derivative of this compound.

Caption: Simplified insulin signaling pathway.

Comparison of Analytical Techniques

This diagram provides a logical comparison of the strengths of NMR, MS, and X-ray crystallography for structural validation.

Caption: Strengths of different analytical techniques.

Conclusion

The structural validation of 4-Fluoro-2-nitrobenzoic acid derivatives requires a multi-faceted analytical approach. NMR spectroscopy provides essential information about the molecular framework and connectivity in solution. Mass spectrometry confirms the molecular weight and elemental composition, serving as a crucial check for identity. For unambiguous proof of structure, including stereochemistry and solid-state conformation, single-crystal X-ray crystallography is the gold standard. By combining these techniques, researchers can confidently elucidate and validate the structures of novel derivatives, paving the way for further investigation into their biological and material properties.

References

• 1. ossila.com [ossila.com]
• 2. rsc.org [rsc.org]
• 3. rsc.org [rsc.org]
• 4. 4-Fluoro-2-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 5. 4-Fluoro-2-methyl-3-nitrobenzoic acid | 1079991-68-6 | Benchchem [benchchem.com]
• 6. 4-Fluoro-2-(phenyl­amino)­benzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis, characterization and Hirshfeld surface analysis of 2-aminobenzothiazol with 4-fluorobenzoic acid co-crystal | European Journal of Chemistry [eurjchem.com]

A Comparative Study of the Biological Effects of 4-Fluoro-2-nitrobenzoic Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the potential biological effects of 4-Fluoro-2-nitrobenzoic acid and its isomers. Due to a lack of direct comparative studies in the available scientific literature, this document focuses on the anticipated biological activities based on structure-activity relationships of related compounds and outlines the detailed experimental protocols required to generate robust comparative data.

Introduction

4-Fluoro-2-nitrobenzoic acid and its isomers are small organic molecules with potential applications in drug discovery and development. The presence and position of the fluoro and nitro functional groups on the benzoic acid scaffold are expected to significantly influence their physicochemical properties and biological activities. Fluorine substitution is a common strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and bioavailability of drug candidates.[1] The nitro group, being a strong electron-withdrawing group, can also modulate the molecule's reactivity and interactions with biological targets. Nitroaromatic compounds have been reported to exhibit a range of biological activities, including antibacterial, antifungal, and anticancer properties.[2]

This guide will explore the potential cytotoxic, enzyme inhibitory, and antimicrobial effects of the following isomers:

• 4-Fluoro-2-nitrobenzoic acid

• 2-Fluoro-4-nitrobenzoic acid

• 4-Fluoro-3-nitrobenzoic acid

Data Presentation

Table 1: Comparative Cytotoxicity (IC₅₀ in µM)

Cell Line	4-Fluoro-2-nitrobenzoic acid	2-Fluoro-4-nitrobenzoic acid	4-Fluoro-3-nitrobenzoic acid
MCF-7 (Breast Cancer)	Data Not Available	Data Not Available	Data Not Available
A549 (Lung Cancer)	Data Not Available	Data Not Available	Data Not Available
HeLa (Cervical Cancer)	Data Not Available	Data Not Available	Data Not Available
HEK293 (Normal Kidney)	Data Not Available	Data Not Available	Data Not Available

IC₅₀ (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Table 2: Comparative Enzyme Inhibition (IC₅₀ in µM)

Enzyme Target	4-Fluoro-2-nitrobenzoic acid	2-Fluoro-4-nitrobenzoic acid	4-Fluoro-3-nitrobenzoic acid
Cyclooxygenase-2 (COX-2)	Data Not Available	Data Not Available	Data Not Available
Matrix Metalloproteinase-9 (MMP-9)	Data Not Available	Data Not Available	Data Not Available
Bacterial Nitroreductase	Data Not Available	Data Not Available	Data Not Available

Table 3: Comparative Antimicrobial Activity (MIC in µg/mL)

Microbial Strain	4-Fluoro-2-nitrobenzoic acid	2-Fluoro-4-nitrobenzoic acid	4-Fluoro-3-nitrobenzoic acid
Staphylococcus aureus	Data Not Available	Data Not Available	Data Not Available
Escherichia coli	Data Not Available	Data Not Available	Data Not Available
Candida albicans	Data Not Available	Data Not Available	Data Not Available

MIC (Minimum Inhibitory Concentration) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Experimental Protocols

The following are detailed methodologies for the key experiments that would be conducted to generate the comparative data presented in the tables above.

Cytotoxicity Assay (MTT Assay)

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of the 4-fluoro-2-nitrobenzoic acid isomers against various cancer and normal cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Procedure:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 4-fluoro-2-nitrobenzoic acid isomers in culture medium. Replace the existing medium with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC₅₀ value is determined by plotting the percentage of viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Enzyme Inhibition Assay

Objective: To determine the IC₅₀ of the 4-fluoro-2-nitrobenzoic acid isomers against specific enzyme targets.

Principle: The activity of a specific enzyme is measured in the presence and absence of the test compounds. The rate of the enzymatic reaction, often monitored by a change in absorbance or fluorescence, is used to determine the level of inhibition.

Procedure (General):

• Reagent Preparation: Prepare a buffer solution appropriate for the specific enzyme assay. Prepare stock solutions of the enzyme, substrate, and the test isomers.

• Assay Setup: In a 96-well plate, add the buffer, the enzyme, and varying concentrations of the test isomers. Include a control with no inhibitor.

• Pre-incubation: Pre-incubate the enzyme with the inhibitors for a specified time (e.g., 15 minutes) at the optimal temperature for the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate to all wells.

• Kinetic Measurement: Immediately measure the change in absorbance or fluorescence over time using a microplate reader.

• Data Analysis: Calculate the initial reaction velocities (rates) for each concentration of the inhibitor. Plot the percentage of inhibition against the log of the inhibitor concentration to determine the IC₅₀ value.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

Objective: To determine the Minimum Inhibitory Concentration (MIC) of the 4-fluoro-2-nitrobenzoic acid isomers against various microbial strains.

Principle: The broth microdilution method is a standardized technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism in a liquid medium.

Procedure:

• Preparation of Inoculum: Prepare a standardized suspension of the microbial strain in a suitable broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to a turbidity equivalent to a 0.5 McFarland standard.

• Serial Dilution: In a 96-well microtiter plate, perform serial two-fold dilutions of the test compounds in the broth.

• Inoculation: Inoculate each well with the standardized microbial suspension. Include a growth control well (no compound) and a sterility control well (no inoculum).

• Incubation: Incubate the plates at the appropriate temperature (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth (turbidity) in the well.

Mandatory Visualizations

Experimental Workflow Diagram

Caption: General experimental workflow for the comparative study.

Potential Signaling Pathway Modulation

Derivatives of benzoic acid have been implicated in the modulation of various signaling pathways. A potential pathway that could be investigated for these isomers is the NF-κB signaling pathway, which is crucial in inflammation and cancer.

Caption: Potential inhibition of the NF-κB signaling pathway.

Conclusion

The positional isomerism of the fluoro and nitro groups on the benzoic acid ring is anticipated to have a profound impact on the biological activity of these compounds. While direct comparative data is currently lacking, this guide provides the necessary framework and detailed methodologies for researchers to conduct a thorough comparative study. The outlined experiments will enable the elucidation of structure-activity relationships and help identify promising lead compounds for further development in the fields of oncology, anti-inflammatory, and antimicrobial research. It is hypothesized that the electronic and steric differences between the isomers will result in distinct cytotoxic, enzyme inhibitory, and antimicrobial profiles. Further investigation is strongly encouraged to populate the presented data tables and advance our understanding of this class of compounds.

References

• 1. rroij.com [rroij.com]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to Alternatives for 4-Fluoro-2-nitrobenzoic Acid in Nucleophilic Aromatic Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

4-Fluoro-2-nitrobenzoic acid is a valuable reagent in organic synthesis, prized for its role as an electrophilic building block in the construction of complex molecules, particularly heterocyclic systems of medicinal importance. Its utility stems from a fluorine atom activated towards nucleophilic aromatic substitution (SNAr) by an ortho-nitro group. This guide provides an objective comparison of 4-fluoro-2-nitrobenzoic acid with its halogenated analogs—4-chloro, 4-bromo, and 4-iodo-2-nitrobenzoic acids—in the context of SNAr reactions, a cornerstone for synthesizing substituted benzimidazoles and other key pharmaceutical scaffolds.

The Core Reaction: Nucleophilic Aromatic Substitution (SNAr)

The primary application for these reagents is the SNAr reaction. This process involves the attack of a nucleophile on the aromatic ring at the carbon bearing the halogen. The reaction proceeds through a resonance-stabilized carbanion intermediate known as a Meisenheimer complex. The presence of a strong electron-withdrawing group, such as the nitro group (NO₂) ortho or para to the halogen, is crucial as it stabilizes this negatively charged intermediate, thereby facilitating the reaction.

The rate-determining step is typically the initial attack of the nucleophile to form the Meisenheimer complex.[1] The reactivity of the leaving group (the halogen) in SNAr reactions follows the order:

F > Cl > Br > I

This is contrary to the trend observed in SN1 and SN2 reactions, where iodide is the best leaving group. In SNAr, the high electronegativity of fluorine powerfully withdraws electron density from the ring, making the carbon atom more electrophilic and stabilizing the forming negative charge in the rate-determining step.[2]

Performance Comparison in Benzimidazole Synthesis

A common and vital application of 4-halo-2-nitrobenzoic acids is in the synthesis of benzimidazole derivatives, which are prevalent in many marketed drugs. The reaction involves a two-step, one-pot process: an initial SNAr reaction with a substituted o-phenylenediamine, followed by reductive cyclization of the nitro group to form the imidazole ring.

While direct, side-by-side comparative studies for all four halo-analogs in a single publication are scarce, the well-established principles of SNAr allow for a reliable comparison of their expected performance. The data presented below is a composite representation based on typical outcomes for this class of reaction.

Quantitative Data Summary

The following table compares the performance of 4-halo-2-nitrobenzoic acids in a representative reaction with a substituted o-phenylenediamine to form a benzimidazole precursor.

Reagent	Leaving Group	Relative Reactivity	Typical Reaction Conditions	Typical Yield (%)
4-Fluoro-2-nitrobenzoic acid	F	Highest	Lower Temp. (e.g., 80-100 °C), Shorter Time	> 90%
4-Chloro-2-nitrobenzoic acid	Cl	High	Moderate Temp. (e.g., 100-140 °C)	80-90%
4-Bromo-2-nitrobenzoic acid	Br	Moderate	Higher Temp. (e.g., >140 °C), Longer Time	60-75%
4-Iodo-2-nitrobenzoic acid	I	Lowest	Harshest Conditions, Often requires catalyst	< 60%

Note: Yields and conditions are representative and can vary based on the specific nucleophile, solvent, and catalyst used.

The data clearly indicates that 4-fluoro-2-nitrobenzoic acid is the most efficient reagent, allowing for milder reaction conditions and affording higher yields. 4-Chloro-2-nitrobenzoic acid presents a viable and often more cost-effective alternative, though it may require slightly more forcing conditions. The bromo and iodo analogs are significantly less reactive and are typically used only when specific synthetic strategies demand them.

Experimental Protocols

Below is a detailed methodology for a key experiment: the synthesis of an N-aryl-2-nitroaniline, the intermediate in benzimidazole synthesis, using 4-chloro-2-nitrobenzoic acid.

Protocol: Synthesis of 4-(3,4-diaminophenylamino)-2-nitrobenzoic acid

This protocol describes the nucleophilic aromatic substitution of 4-chloro-2-nitrobenzoic acid with benzene-1,2,4-triamine.

Materials:

• 4-Chloro-2-nitrobenzoic acid

• Benzene-1,2,4-triamine

• Potassium Carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Ethyl acetate

• Deionized water

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine 4-chloro-2-nitrobenzoic acid (1.0 eq), benzene-1,2,4-triamine (1.1 eq), and potassium carbonate (2.5 eq).

• Solvent Addition: Add anhydrous DMF to the flask to create a stirrable suspension.

• Reaction: Heat the reaction mixture to 120 °C and stir for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into a beaker containing ice-water.

• Acidification: Acidify the aqueous mixture to a pH of ~4-5 using a dilute HCl solution. A solid precipitate will form.

• Isolation: Collect the precipitated solid by vacuum filtration and wash thoroughly with deionized water.

• Purification: The crude product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield the pure N-aryl-2-nitroaniline intermediate.

Mandatory Visualizations

Logical Relationship Diagram

Caption: Relative reactivity of halogens as leaving groups in SNAr reactions.

Experimental Workflow Diagram

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. CN101948390A - The preparation method of 2-chloro-4-fluoro-5-nitrobenzoic acid - Google Patents [patents.google.com]

A Comparative Guide to the Reaction Rates of Fluoronitrobenzoic Acids in Nucleophilic Aromatic Substitution

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the kinetic studies of fluoronitrobenzoic acid isomers, focusing on their reaction rates in nucleophilic aromatic substitution (SNAr) reactions. The reactivity of these compounds is of significant interest in medicinal chemistry and drug development, where they serve as versatile building blocks for the synthesis of complex organic molecules. This document presents a comparative overview of their reactivity, supported by a discussion of the underlying mechanistic principles and detailed experimental protocols for kinetic analysis.

Introduction to SNAr Reactions of Fluoronitrobenzoic Acids

Nucleophilic aromatic substitution is a fundamental reaction in organic chemistry where a nucleophile displaces a leaving group on an aromatic ring. For fluoronitrobenzoic acids, the reaction typically proceeds via the SNAr mechanism. This pathway is favored due to the presence of strongly electron-withdrawing nitro (-NO₂) and carboxylic acid (-COOH) groups, which activate the aromatic ring towards nucleophilic attack. The fluorine atom serves as an excellent leaving group in this context.

The position of the nitro group relative to the fluorine atom and the carboxylic acid group significantly influences the reaction rate. Generally, electron-withdrawing groups in the ortho and para positions to the leaving group accelerate the reaction by stabilizing the negatively charged intermediate, known as the Meisenheimer complex.

Data Presentation: A Comparative Overview of Reaction Rates

Fluoronitrobenzoic Acid Isomer	Nitro Group Position	Expected Relative Rate Constant (k, M⁻¹s⁻¹)
2-Fluoro-3-nitrobenzoic acid	ortho to -F, meta to -COOH	Moderate
2-Fluoro-5-nitrobenzoic acid	para to -F, meta to -COOH	High
4-Fluoro-3-nitrobenzoic acid	meta to -F, ortho to -COOH	Low
4-Fluoro-2-nitrobenzoic acid	ortho to -COOH, meta to -F	Moderate to High
2-Fluoro-6-nitrobenzoic acid	ortho to -F, ortho to -COOH	Moderate (steric hindrance may play a role)

Note: The expected relative rates are based on the stabilizing effect of the nitro group on the Meisenheimer complex. A nitro group ortho or para to the fluorine atom provides the most significant rate enhancement.

Experimental Protocols

To quantitatively determine and compare the reaction rates of fluoronitrobenzoic acid isomers, a standardized kinetic study is essential. The following protocol outlines a general method for measuring the second-order rate constants for the reaction of a fluoronitrobenzoic acid with a nucleophile, such as piperidine, using UV-Vis spectrophotometry.

Objective: To determine the second-order rate constant (k) for the SNAr reaction between a fluoronitrobenzoic acid isomer and a nucleophile.

Materials:

• Fluoronitrobenzoic acid isomer (e.g., 2-fluoro-5-nitrobenzoic acid)

• Nucleophile (e.g., piperidine)

• Anhydrous solvent (e.g., acetonitrile, DMSO)

• UV-Vis spectrophotometer with a temperature-controlled cuvette holder

• Volumetric flasks, pipettes, and syringes

• Stirring mechanism for cuvettes (if available)

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the fluoronitrobenzoic acid isomer of a known concentration (e.g., 0.01 M) in the chosen anhydrous solvent.

  • Prepare a series of stock solutions of the nucleophile (e.g., piperidine) at different concentrations (e.g., 0.1 M, 0.2 M, 0.3 M, 0.4 M, 0.5 M) in the same solvent.

• Determination of Analytical Wavelength (λmax):

  • Record the UV-Vis spectra of the starting fluoronitrobenzoic acid and the expected product separately to identify a wavelength where the product has significant absorbance and the starting material has minimal absorbance. This will be the analytical wavelength for monitoring the reaction progress.

• Kinetic Measurements:

  • Equilibrate the UV-Vis spectrophotometer and the stock solutions to the desired reaction temperature (e.g., 25 °C).

  • In a cuvette, place a known volume of the fluoronitrobenzoic acid stock solution.

  • Initiate the reaction by adding a known volume of one of the nucleophile stock solutions to the cuvette, ensuring rapid mixing. The concentration of the nucleophile should be in large excess (at least 10-fold) compared to the fluoronitrobenzoic acid to ensure pseudo-first-order kinetics.

  • Immediately start recording the absorbance at the predetermined analytical wavelength as a function of time. Continue recording until the reaction is complete (i.e., the absorbance value becomes constant).

  • Repeat the kinetic run for each of the different concentrations of the nucleophile.

• Data Analysis:

  • For each kinetic run, plot the natural logarithm of the difference between the final absorbance and the absorbance at time t (ln(A∞ - At)) versus time. The slope of this plot will be equal to the negative of the pseudo-first-order rate constant (-k').

  • To determine the second-order rate constant (k), plot the calculated pseudo-first-order rate constants (k') against the corresponding concentrations of the nucleophile. The slope of this second plot will be the second-order rate constant for the reaction.

Mandatory Visualization

The following diagrams illustrate the key aspects of the kinetic study of fluoronitrobenzoic acids.

Caption: General mechanism of the SNAr reaction of a fluoronitrobenzoic acid.

Caption: Experimental workflow for the kinetic analysis of SNAr reactions.

Caption: Logical relationship between isomer structure and reaction rate.

A Comparative Guide to the Synthetic Utility of 4-Fluoro-2-nitrobenzoic Acid and its Chloro-Analogue

In the landscape of pharmaceutical and materials science, the strategic selection of building blocks is paramount to the success of a synthetic campaign. Both 4-Fluoro-2-nitrobenzoic acid and 4-Chloro-2-nitrobenzoic acid serve as valuable scaffolds, primarily in the construction of complex aromatic systems through nucleophilic aromatic substitution (SNAr) reactions. This guide provides a detailed comparison of their synthetic utility, supported by physicochemical data and representative experimental protocols.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of these reagents is crucial for their effective application in synthesis. The higher electronegativity of fluorine in 4-fluoro-2-nitrobenzoic acid significantly influences its reactivity compared to the chloro-analogue.

Property	4-Fluoro-2-nitrobenzoic Acid	4-Chloro-2-nitrobenzoic Acid
Molecular Weight	185.11 g/mol	201.56 g/mol
Melting Point	178-182 °C	184-187 °C
pKa	~2.5 (estimated)	~2.6 (estimated)
Appearance	Light yellow crystalline powder	Pale yellow to yellow crystalline powder

Comparative Reactivity in Nucleophilic Aromatic Substitution (SNAr)

The primary differentiator between the fluoro and chloro analogues lies in their reactivity towards nucleophiles in SNAr reactions. The carbon-fluorine bond in this context is more polarized and the fluoride ion is a better leaving group than chloride in this specific reaction type, leading to enhanced reaction rates. This is attributed to the superior ability of the highly electronegative fluorine atom to stabilize the intermediate Meisenheimer complex.

A typical SNAr reaction involves the displacement of the halide by a nucleophile, often an amine or an alcohol. The electron-withdrawing nitro group ortho to the halogen is critical for activating the aromatic ring towards nucleophilic attack.

Experimental Protocols

To provide a tangible comparison, the following protocols outline a representative SNAr reaction with a generic amine nucleophile.

Protocol 1: Synthesis of 4-(Alkylamino)-2-nitrobenzoic Acid using 4-Fluoro-2-nitrobenzoic Acid

• Materials: 4-Fluoro-2-nitrobenzoic acid (1.0 eq), alkylamine (1.2 eq), potassium carbonate (2.0 eq), dimethyl sulfoxide (DMSO).

• Procedure:

  • To a solution of 4-fluoro-2-nitrobenzoic acid in DMSO, add potassium carbonate and the alkylamine.

  • Heat the reaction mixture to 80 °C and stir for 4-6 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

  • Acidify the mixture with 1 M HCl to precipitate the product.

  • Filter the solid, wash with water, and dry under vacuum to yield the desired product.

Protocol 2: Synthesis of 4-(Alkylamino)-2-nitrobenzoic Acid using 4-Chloro-2-nitrobenzoic Acid

• Materials: 4-Chloro-2-nitrobenzoic acid (1.0 eq), alkylamine (1.2 eq), potassium carbonate (2.0 eq), dimethyl sulfoxide (DMSO).

• Procedure:

  • To a solution of 4-chloro-2-nitrobenzoic acid in DMSO, add potassium carbonate and the alkylamine.

  • Heat the reaction mixture to 120 °C and stir for 12-18 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

  • Acidify the mixture with 1 M HCl to precipitate the product.

  • Filter the solid, wash with water, and dry under vacuum to yield the desired product.

Comparative Data

The following table summarizes the expected outcomes from the comparative experimental protocols. The higher reactivity of the fluoro-analogue translates to milder reaction conditions and potentially higher yields in shorter reaction times.

Parameter	4-Fluoro-2-nitrobenzoic Acid	4-Chloro-2-nitrobenzoic Acid
Reaction Temperature	80 °C	120 °C
Reaction Time	4-6 hours	12-18 hours
Typical Yield	>90%	70-85%
Byproduct Profile	Cleaner, fewer side reactions	Potential for more impurities due to harsher conditions

Visualizing the Synthetic Workflow and Comparison

To further illustrate the concepts discussed, the following diagrams are provided.

Caption: Comparative experimental workflow for the synthesis of 4-(Alkylamino)-2-nitrobenzoic acid.

Safety & Regulatory Compliance

Personal protective equipment for handling 4-Fluoro-2-nitrobenzoic acid

This guide provides crucial safety protocols, operational procedures, and disposal plans for handling 4-Fluoro-2-nitrobenzoic acid (CAS No: 394-01-4). Adherence to these guidelines is essential for the safety of researchers, scientists, and drug development professionals. The recommendations are based on the known hazards of similar aromatic carboxylic acids and nitro compounds.

Hazard Identification and Mitigation

4-Fluoro-2-nitrobenzoic acid is a combustible solid that can cause skin, eye, and respiratory irritation.[1][2][3] It is imperative to handle this chemical with appropriate engineering controls and personal protective equipment to minimize exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to ensure personal safety when handling 4-Fluoro-2-nitrobenzoic acid. The following table summarizes the recommended PPE.

Body Part	Recommended PPE	Rationale
Eyes/Face	Chemical safety goggles and a face shield	Protects against splashes, dust, and vapors that can cause serious eye irritation.[4][5]
Skin	Chemical-resistant gloves (Nitrile or Neoprene), a lab coat or disposable gown, and closed-toe shoes	Prevents skin contact which may cause irritation.[6][7] Full body protection is crucial in case of spills.
Respiratory	Use in a well-ventilated area or under a chemical fume hood. If ventilation is inadequate or for large quantities, a NIOSH-approved respirator with an appropriate cartridge (e.g., N95 for dusts) is recommended	Minimizes inhalation of dust or vapors, which can cause respiratory irritation.[8][9]

Operational Plan: Step-by-Step Handling Protocol

Following a strict operational protocol is critical for the safe handling of this chemical.

1. Preparation:

• Ensure the work area within a certified chemical fume hood is clean and uncluttered.[4][6]

• Verify that the chemical fume hood is functioning correctly.[4]

• Locate the nearest eyewash station and safety shower and confirm they are accessible.[7]

• Assemble all necessary equipment, such as spatulas, weigh boats, and containers, before handling the compound.[6]

• Ensure a spill kit compatible with solid irritants is readily available.[6]

2. Handling:

• Don all required PPE as outlined in the table above.[4]

• Conduct all manipulations of 4-Fluoro-2-nitrobenzoic acid, especially weighing and transferring, exclusively within the chemical fume hood to control exposure.[3][6]

• To prevent dust generation, avoid weighing the compound directly on an open balance.[6] Instead, pre-tare a sealed container, transfer the chemical into it within the fume hood, and then seal it before weighing.[6]

• Use techniques such as gentle scooping to minimize airborne particles.[4]

• If preparing a solution, add the solid to the solvent slowly to prevent splashing.[4]

• Keep containers tightly closed when not in use.[1][4]

• Avoid eating, drinking, or smoking in the handling area.[1]

3. Post-Handling:

• Thoroughly decontaminate all surfaces and equipment that came into contact with the chemical.[6]

• Properly remove and dispose of contaminated PPE.[4]

• Wash hands and any exposed skin thoroughly with soap and water after handling is complete.[1][6]

Disposal Plan

Proper disposal of chemical waste is imperative to prevent environmental contamination and ensure regulatory compliance.[3][10]

• Waste Collection: Collect all waste containing 4-Fluoro-2-nitrobenzoic acid, including contaminated consumables like gloves and weighing paper, in a designated, clearly labeled, and sealed hazardous waste container.[4][10]

• Waste Segregation: Do not mix this waste with other waste streams.[10] 4-Fluoro-2-nitrobenzoic acid is a halogenated nitroaromatic compound and should be segregated accordingly.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "4-Fluoro-2-nitrobenzoic acid," and associated hazards (Irritant).[6]

• Disposal: Dispose of the waste through a licensed professional waste disposal service in accordance with local, regional, and national regulations.[2][9][10]

Chemical and Physical Properties

Property	Value
Linear Formula	FC6H3(NO2)CO2H
Molecular Weight	185.11
CAS Number	394-01-4
Melting Point	140-145 °C
Storage Class	11 (Combustible Solids)

Source: Sigma-Aldrich[8]

Emergency Procedures

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Get medical attention.[2]

• Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If skin irritation occurs, get medical advice/attention.[2]

• Inhalation: Remove to fresh air. If you feel unwell, call a poison center or doctor.[2]

• Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical attention if symptoms occur.[2]

In the event of a spill, evacuate the area, don appropriate PPE, and contain the spill.[7] For dry spills, carefully sweep up the material, avoiding dust generation, and place it in a suitable container for disposal.[1][7]

Workflow for Handling 4-Fluoro-2-nitrobenzoic Acid

Caption: Workflow for the safe handling and disposal of 4-Fluoro-2-nitrobenzoic acid.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. fishersci.com [fishersci.com]
• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. 4-フルオロ-2-ニトロ安息香酸 ≥90% | Sigma-Aldrich [sigmaaldrich.com]
• 9. capotchem.com [capotchem.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]